(R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid

• CAS: 71404-98-3

Core Science & Biosynthesis

An In-depth Technical Guide to (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid. This compound, a protected amino acid derivative, is of significant interest in the fields of medicinal chemistry and drug development due to its potential as a chiral building block in the synthesis of complex molecules.

Core Chemical Properties

Property	Value	Source
CAS Number	71404-98-3	[1][2]
Molecular Formula	C₈H₁₄ClNO₄	[2]
Molecular Weight	223.65 g/mol	[2]
SMILES	CC(C)(C)OC(=O)N--INVALID-LINK--CCl	[2]
Purity	Typically ≥95%	[1]
Storage Conditions	2-8°C	[2]

Spectroscopic Data

While specific spectra for this compound are not widely published, typical spectroscopic characteristics for Boc-protected amino acids can be anticipated.

• ¹H NMR: Expected signals would include a singlet for the tert-butyl group protons around 1.4 ppm, a multiplet for the alpha-proton, and multiplets for the beta-protons adjacent to the chlorine atom. The NH proton would likely appear as a doublet.

• ¹³C NMR: Carbon signals for the tert-butyl group, the carbonyl groups of the Boc protecting group and the carboxylic acid, and the alpha and beta carbons are expected.

• Mass Spectrometry: The mass spectrum would show the molecular ion peak and characteristic fragmentation patterns, including the loss of the Boc group.

Experimental Protocols

The synthesis of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid typically involves the protection of the amino group of (R)-3-chloroalanine. A general experimental workflow for such a synthesis is outlined below.

General Synthesis Workflow

Caption: General workflow for the Boc-protection of (R)-3-chloroalanine.

Reactivity and Stability

The compound is expected to be stable under recommended storage conditions (2-8°C) in a dry environment. The tert-butoxycarbonyl (Boc) protecting group is sensitive to strong acids and can be removed under acidic conditions (e.g., with trifluoroacetic acid) to yield the free amino acid. The chloro-substituent on the beta-carbon provides a reactive site for nucleophilic substitution, making it a valuable intermediate for the synthesis of various amino acid derivatives.

Applications in Drug Development

(R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid serves as a crucial chiral building block in the synthesis of peptidomimetics and other complex organic molecules with potential therapeutic applications. The presence of the chlorine atom allows for further chemical modifications, enabling the introduction of diverse functional groups. While specific biological activities or signaling pathways directly involving this compound have not been extensively reported, its utility lies in its role as a precursor to molecules with potential biological activity.

Logical Relationship in Drug Discovery

Caption: Role as a building block in the synthesis of bioactive compounds.

Conclusion

(R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid is a valuable synthetic intermediate for researchers and scientists in the field of drug development. Its defined stereochemistry and the presence of both a protected amino group and a reactive chloro-substituent make it a versatile tool for the construction of novel and complex molecular architectures. Further research into the applications of this compound and its derivatives is likely to yield new therapeutic agents.

References

• 1. BLDpharm - Bulk Product Details [bldpharm.com]
• 2. (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid-SHAANXI LIGHTE OPTOELECTRONICS MATERIAL CO., LTD [en.ltom.com]

A Technical Guide to the Spectroscopic Data of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid

Audience: Researchers, scientists, and drug development professionals.

(R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid is a protected amino acid derivative. The tert-butoxycarbonyl (Boc) group serves as a crucial protecting group in peptide synthesis and medicinal chemistry, allowing for controlled reactions at other functional sites. Spectroscopic analysis is fundamental for verifying the structure and purity of this compound. This guide provides an in-depth overview of its expected spectroscopic data and the experimental protocols for their acquisition.

Physicochemical Properties

Property	Value
Molecular Formula	C₈H₁₄ClNO₄[1][2]
Molecular Weight	223.65 g/mol [1]
CAS Number	71404-98-3[1]
Appearance	Expected to be a white to off-white solid

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary tool for the structural elucidation of organic molecules. The expected chemical shifts for (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid are detailed below.

Table 1: Predicted ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment
~12.0	Broad Singlet	1H	-COOH
~5.0-5.5	Doublet	1H	-NH -Boc
~4.5	Multiplet	1H	α-CH
~3.8	Doublet of Doublets	2H	-CH₂Cl
1.45	Singlet	9H	-C(CH₃)₃ (Boc)

Note: The exact chemical shifts can vary depending on the solvent and concentration. The -COOH and -NH protons are exchangeable with D₂O.[3]

Table 2: Predicted ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
~170-175	C =O (Carboxylic Acid)
~155	C =O (Carbamate)
~80	-C (CH₃)₃ (Boc)
~55	α-C H
~45	-C H₂Cl
~28	-C(C H₃)₃ (Boc)

Note: Chemical shifts are referenced to a standard, typically TMS, and can be influenced by the solvent used.[4]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their vibrational frequencies.

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
3300-2500	Strong, Broad	O-H Stretch	Carboxylic Acid[5][6][7][8]
~3350	Medium	N-H Stretch	Carbamate
1760-1690	Strong, Sharp	C=O Stretch	Carboxylic Acid[5][6][7][8]
~1700	Strong, Sharp	C=O Stretch	Carbamate
1320-1210	Medium	C-O Stretch	Carboxylic Acid[5]
~1160	Strong	C-O Stretch	Carbamate
800-600	Medium-Weak	C-Cl Stretch	Alkyl Halide

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a molecule.

Table 4: Predicted Mass Spectrometry Data

m/z Value	Ion	Notes
224.06	[M+H]⁺	The protonated molecular ion in positive ion mode.
222.05	[M-H]⁻	The deprotonated molecular ion in negative ion mode.
246.04	[M+Na]⁺	The sodium adduct, commonly observed in ESI-MS.
168.03	[M-C₄H₈+H]⁺	Loss of isobutylene from the Boc group.
124.04	[M-Boc+H]⁺	Loss of the entire Boc group.

Note: The presence of a chlorine atom will result in a characteristic M+2 peak with an intensity of approximately one-third of the molecular ion peak, due to the natural abundance of the ³⁵Cl and ³⁷Cl isotopes.[9]

Experimental Protocols

The following are general protocols for the spectroscopic analysis of Boc-protected amino acids.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) in a clean, dry vial.[10] For accurate integration, ensure the sample is fully dissolved.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the field frequency using the deuterium signal from the solvent.

  • Tune and shim the instrument to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum using standard parameters (e.g., 400 MHz spectrometer, 16 scans, 90° pulse, and a relaxation delay of 1-2 seconds).

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum (e.g., 100 MHz spectrometer, 1024 or more scans, and a relaxation delay of 2 seconds).

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the spectra using the residual solvent peak as an internal standard (e.g., CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C).[4][10]

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Solid Sample (KBr Pellet): Mix a small amount of the solid sample with dry potassium bromide (KBr). Grind the mixture to a fine powder and press it into a thin, transparent disk using a hydraulic press.

  • Solid Sample (ATR): Place a small amount of the solid sample directly on the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.

• Background Spectrum: Record a background spectrum of the empty sample holder (or clean ATR crystal).

• Sample Spectrum: Place the sample in the IR beam path and record the spectrum. The instrument software will automatically subtract the background spectrum.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol, acetonitrile, or a mixture with water. The solvent should be compatible with the ionization technique.

• Ionization: Electrospray ionization (ESI) is a common technique for this type of molecule. The sample solution is introduced into the mass spectrometer, where it is nebulized and ionized.

• Mass Analysis: The ions are guided into the mass analyzer (e.g., Quadrupole, Time-of-Flight (TOF), or Orbitrap). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection and Data Analysis: The detector records the abundance of ions at each m/z value, generating a mass spectrum. Analyze the spectrum to identify the molecular ion and characteristic fragment ions.[11][12][13][14]

Visualizations

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic characterization of a synthesized compound like (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid.

Caption: Workflow for the spectroscopic analysis of a synthesized compound.

Synthesis Workflow

The general synthesis of a Boc-protected amino acid involves the reaction of the amino acid with di-tert-butyl dicarbonate (Boc₂O) under basic conditions.

Caption: General workflow for the synthesis of a Boc-protected amino acid.

References

• 1. (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid-SHAANXI LIGHTE OPTOELECTRONICS MATERIAL CO., LTD [en.ltom.com]
• 2. (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid 97% | CAS: 71404-98-3 | AChemBlock [achemblock.com]
• 3. reddit.com [reddit.com]
• 4. mdpi.com [mdpi.com]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. echemi.com [echemi.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 20.8 Spectroscopy of Carboxylic Acids and Nitriles - Organic Chemistry | OpenStax [openstax.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]
• 11. Recent advances in analytical methodologies based on mass spectrometry for the environmental analysis of halogenated organic contaminants [diposit.ub.edu]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Analysis of Halogenated Organic Contaminants in Water Using GC-MS and Large Volume Injection [restek.com]
• 14. researchgate.net [researchgate.net]

Purity Analysis of Boc-(R)-3-chloro-Ala-OH: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies for assessing the purity of N-tert-butyloxycarbonyl-(R)-3-chloro-alanine (Boc-(R)-3-chloro-Ala-OH). The purity of this chiral building block is critical in peptide synthesis and the development of novel therapeutics, as impurities can significantly impact the efficacy, safety, and overall quality of the final drug substance.[1][2] This document outlines detailed experimental protocols, data presentation in structured tables, and visual workflows to guide researchers in establishing robust purity assays.

Introduction to Purity Analysis

The comprehensive purity assessment of Boc-(R)-3-chloro-Ala-OH involves the evaluation of its chemical identity, the quantification of impurities, and the determination of its enantiomeric purity. A multi-pronged analytical approach is typically employed, leveraging the strengths of various spectroscopic and chromatographic techniques. The primary analytical methods for characterizing Boc-protected amino acids include Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).[3]

Analytical Techniques and Data

A combination of analytical techniques is essential for a thorough purity analysis. Below are the key methods with illustrative data presented in a structured format.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

HPLC is a cornerstone technique for quantifying the purity of non-volatile and thermally labile compounds like Boc-(R)-3-chloro-Ala-OH.[4][] A reversed-phase HPLC method is typically employed to separate the main component from any process-related impurities or degradation products.

Table 1: Representative HPLC Purity Data

Parameter	Result
Retention Time (min)	8.5
Peak Area (%)	99.8%
Impurity 1 (RRT 0.92)	0.1%
Impurity 2 (RRT 1.15)	0.1%
Total Purity	≥99.5%

Chiral HPLC for Enantiomeric Purity

Controlling the stereochemical integrity of Boc-(R)-3-chloro-Ala-OH is paramount, especially in the synthesis of stereospecific peptides.[1] Chiral HPLC is the most reliable method for separating and quantifying the (S)-enantiomer.[1]

Table 2: Representative Chiral HPLC Data

Enantiomer	Retention Time (min)	Peak Area (%)
(R)-enantiomer (main)	12.3	99.9%
(S)-enantiomer	15.1	0.1%
Enantiomeric Excess	\multicolumn{2}{c	}{99.8% ee }

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy is a powerful tool for the unambiguous structural elucidation and confirmation of Boc-protected amino acids.[3] Both ¹H and ¹³C NMR provide detailed information about the molecular structure. The Boc group has a characteristic singlet peak in ¹H NMR around 1.4 ppm.[3]

Table 3: Representative ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
1.45	s	9H	Boc (C(CH₃)₃)
3.80	dd	1H	β-CH₂
3.95	dd	1H	β-CH₂
4.50	m	1H	α-CH
5.10	d	1H	NH
10.5	br s	1H	COOH

Table 4: Representative ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment
28.3	Boc (C(CH₃)₃)
45.5	β-CH₂
55.0	α-CH
80.5	Boc (C(CH₃)₃)
155.8	Boc (C=O)
174.2	COOH

Mass Spectrometry (MS) for Molecular Weight Verification

Mass spectrometry is used to confirm the molecular weight of the compound.[4] Electrospray ionization (ESI) is a common technique for the analysis of Boc-protected amino acids.

Table 5: Representative Mass Spectrometry Data

Parameter	Result
Ionization Mode	ESI-Negative
Expected Mass [M-H]⁻	222.05
Observed Mass [M-H]⁻	222.05
Molecular Formula	C₈H₁₄ClNO₄
Confirmation	Consistent with expected molecular weight

Experimental Protocols

Detailed and reliable experimental protocols are crucial for obtaining accurate and reproducible results.

HPLC Method for Chemical Purity

• System: HPLC with UV detector

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water

• Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile

• Gradient: 10% B to 90% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve 1 mg of Boc-(R)-3-chloro-Ala-OH in 1 mL of mobile phase A.

Chiral HPLC Method for Enantiomeric Purity

• System: HPLC with UV detector

• Column: Chiral Stationary Phase (e.g., CHIROBIOTIC® T, 25 cm x 4.6 mm, 5 µm)[1]

• Mobile Phase: 20 mM Ammonium acetate in Methanol/Water (90:10, v/v), pH 6.0[2]

• Flow Rate: 1.0 mL/min[2]

• Column Temperature: 25 °C[2]

• Detection: UV at 230 nm[2]

• Injection Volume: 10 µL[2]

• Sample Preparation: Dissolve 1 mg of Boc-(R)-3-chloro-Ala-OH in 1 mL of the mobile phase. A racemic standard should be run to confirm the elution order of the enantiomers.[1]

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.[3]

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher instrument with standard parameters (e.g., 16 scans, 1-second relaxation delay).[3]

• ¹³C NMR Acquisition: Acquire a proton-decoupled spectrum on a 100 MHz or higher instrument (e.g., 1024 scans, 2-second relaxation delay).[3]

• Data Processing: Process the spectra using appropriate software, including Fourier transformation, phase correction, and baseline correction. Calibrate the spectra using the residual solvent peak.[3]

Mass Spectrometry

• System: LC-MS system with an ESI source

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 0.1 mg/mL.

• Infusion: Infuse the sample solution directly into the mass spectrometer.

• MS Parameters: Set the instrument to scan a relevant mass range (e.g., m/z 100-500) in both positive and negative ion modes.

Visualizing the Workflow and Logic

Diagrams are provided to illustrate the experimental workflow and the logical relationships in the purity analysis of Boc-(R)-3-chloro-Ala-OH.

Figure 1: Experimental workflow for the purity analysis of Boc-(R)-3-chloro-Ala-OH.

Figure 2: Decision-making logic for quality control of Boc-(R)-3-chloro-Ala-OH.

Conclusion

The purity analysis of Boc-(R)-3-chloro-Ala-OH is a critical quality control step that requires a combination of robust analytical techniques. This guide provides a framework for researchers, scientists, and drug development professionals to establish comprehensive purity testing protocols. By implementing these methodologies, the quality and consistency of this important chiral building block can be assured, ultimately contributing to the development of safe and effective peptide-based therapeutics. For applications where stereochemical purity is of utmost importance, it is highly recommended that researchers perform their own chiral purity analysis on incoming materials.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Solubility of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic Acid in Organic Solvents: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid (Boc-D-3-chloroalanine). An understanding of its solubility in various organic solvents is critical for its application in peptide synthesis, drug discovery, and process development. This document outlines the expected solubility profile based on data from analogous compounds, details established experimental protocols for solubility determination, and presents logical workflows relevant to its use.

Core Concepts in Solubility of Boc-Protected Amino Acids

(R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid is an amino acid derivative where the alpha-amino group is protected by a tert-butoxycarbonyl (Boc) group. This protecting group imparts a significant nonpolar character to the molecule. The overall solubility is therefore governed by the interplay between the polar carboxylic acid and carbamate groups, and the nonpolar tert-butyl and chloropropyl moieties.

The fundamental principle of "like dissolves like" is central to predicting solubility. Solvents with polarities that can effectively solvate both the polar and nonpolar regions of the molecule will exhibit the highest solubilizing capacity. Generally, Boc-protected amino acids are sparingly soluble in aqueous solutions but demonstrate good solubility in common organic solvents utilized in solid-phase peptide synthesis (SPPS), such as N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), and Dimethyl sulfoxide (DMSO).[1] The structure of the amino acid side chain plays a crucial role; large, nonpolar, or bulky side chains can decrease solubility in polar solvents.[1]

Solubility Profile of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic Acid

Disclaimer: The quantitative values presented below are compiled from data for other Boc-protected amino acids and should be used as a guideline.[1] Actual solubility may vary depending on the specific batch, purity, temperature, and moisture content of the solvent.[1] Empirical determination is recommended for precise applications.

Table 1: Estimated Solubility of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic Acid in Common Organic Solvents

Solvent	Chemical Formula	Type	Estimated Solubility	Notes
N,N-Dimethylformamide (DMF)	C₃H₇NO	Polar Aprotic	Likely >100 mg/mL	A standard and effective solvent for most Boc-amino acids in SPPS.[1]
N-Methyl-2-pyrrolidone (NMP)	C₅H₉NO	Polar Aprotic	Likely >100 mg/mL	Often has a higher solvating power than DMF, especially for aggregating sequences.[2][3]
Dimethyl sulfoxide (DMSO)	C₂H₆OS	Polar Aprotic	Likely >100 mg/mL	A powerful solvent, effective for dissolving challenging or sparingly soluble compounds.[4]
Dichloromethane (DCM)	CH₂Cl₂	Nonpolar	Moderately Soluble	Commonly used in Boc-SPPS protocols for resin swelling and some coupling steps.[2]
Tetrahydrofuran (THF)	C₄H₈O	Polar Aprotic	Soluble	Reported as an excellent solvent for coupling hindered amino acids on certain resins.[2]
Ethanol	C₂H₅OH	Polar Protic	Sparingly Soluble	The presence of the polar protic group may limit solubility compared to aprotic solvents.
Water	H₂O	Polar Protic	Sparingly Soluble	Boc-protected amino acids are generally considered sparingly soluble or insoluble in water.[5]

Experimental Protocols for Solubility Determination

Accurate determination of solubility is essential for process optimization. The following are standard methodologies for assessing both thermodynamic and kinetic solubility.

This method determines the equilibrium solubility of a compound and is considered the gold standard.[6]

Protocol:

• Preparation: Add an excess amount of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid to a sealed vial containing a known volume (e.g., 2.0 mL) of the selected organic solvent. The presence of undissolved solid is crucial to ensure that a saturated solution is achieved.[6]

• Equilibration: Tightly cap the vial and place it on a shaker or rotator at a constant, controlled temperature (e.g., 25°C).[7] Allow the mixture to equilibrate for a sufficient period (typically 24 to 48 hours) to ensure the solution is fully saturated.[6]

• Phase Separation: After equilibration, allow the undissolved solid to settle. Separate the saturated supernatant from the solid residue via centrifugation or filtration using a chemically inert filter (e.g., PTFE).[8]

• Quantification:

  • Gravimetric Analysis: Carefully transfer a precise volume of the clear supernatant to a pre-weighed vial. Evaporate the solvent under vacuum or a gentle stream of nitrogen until a constant weight is achieved. The final solubility is calculated as the mass of the dried residue per volume of solvent used.[7]

  • Chromatographic Analysis (HPLC): Dilute a known volume of the supernatant with a suitable mobile phase. Quantify the concentration of the compound using a pre-validated High-Performance Liquid Chromatography (HPLC) method with a standard calibration curve.

This high-throughput method is often used in early drug discovery to assess the solubility of a compound when a DMSO stock solution is diluted into an aqueous or buffer system.[9]

Protocol:

• Stock Solution Preparation: Prepare a concentrated stock solution of the compound in DMSO (e.g., 10 mg/mL).[9]

• Serial Dilution: In a multi-well plate, perform serial dilutions of the DMSO stock solution into the organic solvent of interest.[8]

• Precipitation Detection: As the concentration exceeds the kinetic solubility limit, the compound will precipitate, causing turbidity.[8]

• Analysis: Measure the turbidity of each well using a nephelometer or a plate reader capable of detecting light scattering. The solubility is determined as the concentration in the highest-concentration well that remains clear.[6][8]

If (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid exhibits poor solubility in a chosen solvent, the following strategies can be employed:

• Co-Solvent Systems: Use a mixture of solvents. Adding a small amount of a stronger solvent like DMSO to DMF can enhance solubility. A "magic mixture" of DCM/DMF/NMP (1:1:1) can be effective for particularly challenging compounds.[1][3]

• Sonication: Suspend the compound in the solvent and place the vessel in a sonicator bath for 5-10 minutes to aid dissolution through cavitation.[1]

• Gentle Warming: Gently warm the solution (e.g., to 30-40°C) while mixing.[1] This should be done with caution, as excessive heat can lead to the degradation of the compound. It is advisable to test thermal stability on a small scale first.[1]

Visualized Workflows

The following diagrams illustrate key experimental and logical workflows involving Boc-protected amino acids.

Caption: Workflow for Thermodynamic Solubility Determination.

Caption: Logical Workflow for Boc-SPPS Cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. Powerful solvent systems useful for synthesis of sparingly-soluble peptides in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. api.pageplace.de [api.pageplace.de]
• 7. benchchem.com [benchchem.com]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. pharmatutor.org [pharmatutor.org]

In-Depth Technical Guide: (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid (CAS 71404-98-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid, also known by its CAS number 71404-98-3 and common synonyms such as Boc-β-chloro-L-alanine and Boc-3-Chloro-L-alanine, is a synthetic amino acid derivative.[1] It serves as a crucial and versatile building block in the fields of peptide synthesis and medicinal chemistry.[1][2] The presence of a tert-butyloxycarbonyl (Boc) protecting group on the alpha-amino group and a chloro substituent on the beta-carbon makes it a valuable precursor for the synthesis of complex peptides and small molecule therapeutics, particularly in the development of enzyme inhibitors and bioactive peptides.[1][2] Its unique structural features allow for selective chemical modifications, rendering it an important tool in the design and synthesis of novel drug candidates.[1]

Chemical and Physical Properties

(R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid is typically supplied as a white to off-white powder or crystalline solid with a purity of 95% or higher.[3] Below is a summary of its key physicochemical properties.

Property	Value
CAS Number	71404-98-3
Molecular Formula	C₈H₁₄ClNO₄
Molecular Weight	223.65 g/mol
IUPAC Name	(2R)-2-[(tert-butoxycarbonyl)amino]-3-chloropropanoic acid
Synonyms	Boc-β-chloro-L-alanine, Boc-3-Chloro-L-alanine
Physical Form	White to off-white powder or crystals
Purity	≥95%

Health and Safety Information

This compound is intended for laboratory research use only.[1] It is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this chemical.[4] Work should be conducted in a well-ventilated area.[4]

Core Applications in Drug Discovery and Development

The primary application of CAS 71404-98-3 lies in its role as a key intermediate in the synthesis of complex bioactive molecules, most notably in the development of cancer therapeutics.

Synthesis of Smac Mimetics as Inhibitor of Apoptosis Protein (IAP) Antagonists

A significant application of Boc-β-chloro-L-alanine is in the synthesis of Smac mimetics.[5][6] These small molecules are designed to mimic the function of the endogenous Second Mitochondria-derived Activator of Caspases (Smac) protein, which is a natural antagonist of Inhibitor of Apoptosis Proteins (IAPs).[7][8] IAPs are overexpressed in many cancers and contribute to therapeutic resistance by inhibiting apoptosis.[8][9] Smac mimetics bind to IAPs, primarily cIAP1, cIAP2, and XIAP, leading to their degradation and subsequently inducing apoptosis in cancer cells.[7][8][10]

Boc-β-chloro-L-alanine serves as a crucial starting material for creating conformationally constrained bicyclic or tricyclic core structures that form the backbone of many potent Smac mimetics.[5][6][7] The chloro-substituent provides a reactive handle for various chemical transformations to build these complex scaffolds.

The Smac mimetics synthesized using Boc-β-chloro-L-alanine as a precursor have demonstrated potent biological activity in preclinical studies.

Compound ID	Target IAP	Binding Affinity (Kᵢ, nM)	Cellular Activity (IC₅₀, nM)	Reference
SM-122 (20)	XIAP BIR3	-	-	[6]
SM-130 (21)	XIAP BIR3	-	-	[6]
SM-230 (25)	XIAP BIR3	-	-	[6]
Compound 6 (WS-5)	XIAP	18	68 (MDA-MB-231)	[7]
cIAP-1	1.1	[7]
cIAP-2	4.2	[7]
Compound 45	cIAP1	-	1.3	[4]
XIAP	-	200	[4]

Role in Peptide Synthesis

As a protected amino acid, Boc-β-chloro-L-alanine is also utilized in solid-phase peptide synthesis (SPPS). The Boc protecting group is stable under neutral and basic conditions but can be readily removed with mild acids, allowing for the stepwise addition of amino acids to a growing peptide chain.[11] The β-chloro-alanine residue can be incorporated into peptides to introduce a reactive site for further modification or to study the effects of unnatural amino acids on peptide structure and function.[][]

Experimental Protocols

Representative Synthesis of a Bicyclic Smac Mimetic Intermediate

The following is a representative, multi-step synthesis to generate a key bicyclic intermediate for Smac mimetics, starting from Boc-β-chloro-L-alanine. This protocol is a composite based on synthetic strategies reported in the literature.[5][6][7]

Caption: Synthetic workflow for a bicyclic Smac mimetic intermediate.

Detailed Methodology:

• Azide Formation: To a solution of (R)-2-((tert-butoxycarbonyl)amino)-3-chloropropanoic acid in dimethylformamide (DMF), add sodium azide (NaN₃). Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

• Work-up and Isolation: Dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield Boc-β-azido-L-alanine.

• Reduction to Amine: Dissolve the azido intermediate in methanol (MeOH) and add a catalytic amount of palladium on carbon (Pd/C). Hydrogenate the mixture under a hydrogen atmosphere until the reaction is complete.

• Work-up and Isolation: Filter the reaction mixture through celite to remove the catalyst and concentrate the filtrate to obtain Boc-β-amino-L-alanine.

• Cyclization: The resulting diamino acid derivative can then be subjected to intramolecular cyclization using standard peptide coupling reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and a base like DIPEA (N,N-Diisopropylethylamine) to form the bicyclic lactam core.

• Further Elaboration: This bicyclic intermediate can then undergo further chemical modifications, such as coupling with other amino acid derivatives and functional groups, to yield the final Smac mimetic.

Cellular IAP1 (cIAP1) Degradation Assay

This assay is used to determine the ability of a synthesized Smac mimetic to induce the degradation of cIAP1 in cancer cells.[8][10]

Caption: Workflow for a cellular cIAP1 degradation assay.

Detailed Methodology:

• Cell Culture: Plate a suitable cancer cell line (e.g., MDA-MB-231 human breast cancer cells) in a multi-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with varying concentrations of the synthesized Smac mimetic for a specified time (e.g., 4 hours).

• Cell Lysis: After incubation, wash the cells with phosphate-buffered saline (PBS) and lyse them in a suitable lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard method (e.g., BCA assay).

• Western Blotting: Separate equal amounts of protein from each sample by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and then probe with a primary antibody specific for cIAP1. Subsequently, probe with a secondary antibody conjugated to a detectable enzyme (e.g., HRP).

• Loading Control: To ensure equal protein loading, strip the membrane and re-probe with an antibody against a housekeeping protein (e.g., β-actin).

• Detection and Analysis: Visualize the protein bands using a chemiluminescence detection system and quantify the band intensities to determine the extent of cIAP1 degradation at different concentrations of the Smac mimetic.

Signaling Pathway

Smac mimetics, synthesized from precursors like CAS 71404-98-3, function by antagonizing IAPs, which are key negative regulators of the apoptotic signaling pathway.

Caption: IAP-mediated apoptosis signaling pathway and the action of Smac mimetics.

Conclusion

(R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid (CAS 71404-98-3) is a valuable and highly versatile synthetic intermediate for drug discovery and development. Its primary utility as a precursor for the synthesis of potent Smac mimetics highlights its importance in the field of oncology. The ability to create complex, conformationally constrained molecules from this starting material has led to the discovery of promising new anti-cancer drug candidates. This technical guide provides an overview of its properties, applications, and relevant experimental methodologies to aid researchers in leveraging this compound for their drug discovery efforts.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Design and Synthesis of a Simplified Inhibitor for XIAP-BIR3 Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Design and synthesis of potent inhibitor of apoptosis (IAP) proteins antagonists bearing an octahydropyrrolo[1,2-a]pyrazine scaffold as a novel proline mimetic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structure-based design, synthesis, evaluation, and crystallographic studies of conformationally constrained Smac mimetics as inhibitors of the X-linked inhibitor of apoptosis protein (XIAP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structure-Based Design, Synthesis, Evaluation and Crystallographic Studies of Conformationally Constrained Smac Mimetics as Inhibitors of the X-linked Inhibitor of Apoptosis Protein (XIAP) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, Synthesis and Evaluation of Tricyclic, Conformationally Constrained Small-Molecule Mimetics of Second Mitochondria-derived Activator of Caspases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Smac mimetics and TNFα: a dangerous liaison? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Overcoming cancer cell resistance to Smac mimetic induced apoptosis by modulating cIAP-2 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular determinants of Smac mimetic induced degradation of cIAP1 and cIAP2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. merckmillipore.com [merckmillipore.com]

The Strategic Role of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic Acid in the Development of Potent Aza-Peptide Caspase Inhibitors

An In-depth Technical Guide for Medicinal Chemists and Drug Development Professionals

(R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid, a chiral building block, serves as a critical starting material in the synthesis of sophisticated therapeutic agents. Its unique structural features, particularly the presence of a reactive chlorine atom and a protective tert-butoxycarbonyl (Boc) group, make it an invaluable precursor for the generation of non-natural amino acids and peptidomimetics. This guide elucidates the pivotal role of this compound in medicinal chemistry, with a specific focus on its application in the synthesis of aza-peptide Michael acceptors, a class of potent and selective irreversible inhibitors of caspases.

Introduction to (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic Acid

(R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid, also referred to as Boc-D-3-chloroalanine, is a derivative of the non-proteinogenic amino acid 3-chloro-D-alanine. The Boc protecting group on the alpha-amino function facilitates its use in standard solid-phase and solution-phase peptide synthesis methodologies, preventing unwanted side reactions. The key to its utility in medicinal chemistry lies in the C-3 chloro substituent, which acts as a good leaving group in nucleophilic substitution reactions. This reactivity allows for the introduction of various functionalities, most notably for the synthesis of aza-amino acids.

Application in the Synthesis of Aza-Peptide Caspase Inhibitors

Aza-peptides are peptidomimetics where the α-carbon of one or more amino acid residues is replaced by a nitrogen atom. This modification confers several advantageous properties, including increased metabolic stability and the ability to act as potent enzyme inhibitors. (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid is a key precursor for the synthesis of aza-aspartate residues, which are crucial for the recognition of the active site of caspases.

Caspases are a family of cysteine proteases that play a central role in the execution of apoptosis (programmed cell death) and inflammation. Dysregulation of caspase activity is implicated in a variety of diseases, including neurodegenerative disorders, autoimmune diseases, and cancer. Consequently, the development of selective caspase inhibitors is a significant therapeutic strategy.

Aza-peptide Michael acceptors are a class of irreversible caspase inhibitors that exhibit high potency and selectivity. The synthesis of these inhibitors often utilizes an aza-aspartate residue to target the P1 position of the caspase active site, which has a strong preference for aspartic acid. The workflow for the synthesis of such inhibitors from (R)-2-((tert-butoxycarbonyl)amino)-3-chloropropanoic acid is a multi-step process that leverages the reactivity of the chloro-substituent.

Quantitative Data: Inhibition of Caspases by Aza-Peptide Michael Acceptors

The potency of aza-peptide Michael acceptors derived from aza-aspartate has been extensively evaluated against a panel of human caspases. The inhibitory activity is typically quantified by the second-order rate constant (k₂), which reflects the rate of irreversible inhibition. The following table summarizes the inhibitory activities of a representative aza-peptide Michael acceptor, Cbz-Asp-Glu-Val-AzaAsp-CH=CH-CON(CH₂-1-Naphth)₂, against various caspases.

Caspase	k₂ (M⁻¹s⁻¹)	Selectivity vs. Caspase-3
Caspase-2	410	13700-fold
Caspase-3	5,620,000	-
Caspase-6	29,500	190-fold
Caspase-7	880,000	6.4-fold
Caspase-8	9,460	594-fold
Caspase-9	150	37500-fold
Caspase-10	32,500	173-fold

Data adapted from a study on aza-peptide Michael acceptors as caspase inhibitors.

Experimental Protocols

Synthesis of Boc-D-AzaAsp(O-t-Bu)-OH from (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid

This protocol describes the conversion of the starting material into a key aza-aspartate building block. The reaction proceeds via a nucleophilic substitution of the chloride with a protected hydrazine, followed by functional group manipulations.

Materials:

• (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid

• tert-Butyl carbazate

• Sodium hydride (NaH)

• Anhydrous N,N-Dimethylformamide (DMF)

• Di-tert-butyl dicarbonate (Boc₂O)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine

Procedure:

• To a solution of tert-butyl carbazate (1.1 eq) in anhydrous DMF at 0 °C, add sodium hydride (1.1 eq) portion-wise. Stir the mixture for 30 minutes at 0 °C.

• Add a solution of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid (1.0 eq) in anhydrous DMF dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of water.

• Acidify the mixture to pH 3-4 with 1N HCl.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude Boc-protected aza-aspartate precursor.

• Dissolve the crude product in a suitable solvent and react with Di-tert-butyl dicarbonate to protect the newly introduced nitrogen, followed by saponification of the ester to yield the final carboxylic acid building block.

• Purify the final product by column chromatography.

Solid-Phase Synthesis of an Aza-Peptide Michael Acceptor

This protocol outlines the solid-phase synthesis of a representative aza-peptide caspase inhibitor using the prepared aza-aspartate building block.

Materials:

• Rink amide resin

• Fmoc-protected amino acids (Fmoc-Val-OH, Fmoc-Glu(OtBu)-OH, Fmoc-Asp(OtBu)-OH)

• Boc-D-AzaAsp(O-t-Bu)-OH

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Piperidine in DMF (20%)

• Trifluoroacetic acid (TFA) cleavage cocktail (TFA/TIS/H₂O, 95:2.5:2.5)

• Michael acceptor warhead precursor

Procedure:

• Swell the Rink amide resin in DMF.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF to remove the Fmoc protecting group. Wash the resin with DMF.

• Amino Acid Coupling: Couple the Fmoc-protected amino acids sequentially (Fmoc-Val-OH, Fmoc-Glu(OtBu)-OH, Fmoc-Asp(OtBu)-OH) using HATU and DIPEA in DMF. Monitor coupling completion with a Kaiser test.

• Aza-Amino Acid Coupling: Couple the prepared Boc-D-AzaAsp(O-t-Bu)-OH using appropriate coupling reagents.

• Warhead Attachment: After removal of the final N-terminal protecting group, couple the Michael acceptor precursor to the N-terminus of the resin-bound aza-peptide.

• Cleavage and Deprotection: Treat the resin with the TFA cleavage cocktail to cleave the peptide from the resin and remove side-chain protecting groups.

• Purification: Precipitate the crude peptide in cold diethyl ether, dissolve in a water/acetonitrile mixture, and purify by reverse-phase HPLC.

Caspase Activity Assay (Fluorometric)

This protocol describes the determination of the inhibitory potency of the synthesized aza-peptide Michael acceptor.

Materials:

• Recombinant human caspases

• Fluorogenic caspase substrate (e.g., Ac-DEVD-AMC for caspase-3/7)

• Assay buffer (e.g., HEPES buffer with DTT and CHAPS)

• Synthesized aza-peptide inhibitor

• 96-well microplate

• Fluorometric plate reader

Procedure:

• Prepare serial dilutions of the aza-peptide inhibitor in the assay buffer.

• In a 96-well plate, add the assay buffer, the recombinant caspase, and the inhibitor at various concentrations.

• Incubate the plate at 37 °C for a pre-determined time to allow for the inhibitor to bind to the enzyme.

• Initiate the reaction by adding the fluorogenic caspase substrate to each well.

• Monitor the increase in fluorescence over time using a fluorometric plate reader (e.g., Ex/Em = 380/460 nm for AMC).

• Calculate the initial reaction velocities (slopes of the fluorescence vs. time curves).

• Determine the second-order rate constant (k₂) by plotting the pseudo-first-order rate constant (k_obs) against the inhibitor concentration.

Visualizations

Synthesis Workflow

Caption: Synthetic workflow for an aza-peptide caspase inhibitor.

Caspase Activation Signaling Pathway

Caption: Caspase activation pathways and point of inhibition.

Conclusion

(R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid is a versatile and highly valuable chiral building block in medicinal chemistry. Its utility is particularly pronounced in the synthesis of aza-peptide caspase inhibitors, where it serves as a key precursor for the introduction of aza-aspartate residues. The resulting aza-peptide Michael acceptors have demonstrated exceptional potency and selectivity against caspases, highlighting the therapeutic potential of this synthetic strategy. The detailed protocols and quantitative data presented in this guide underscore the importance of (R)-2-((tert-butoxycarbonyl)amino)-3-chloropropanoic acid in the development of novel therapeutics targeting apoptosis and inflammation.

Protocols & Analytical Methods

Application Notes and Protocols for Solid-Phase Peptide Synthesis of (R)-Boc-3-chloro-D-alanine Containing Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of unnatural amino acids into peptide sequences is a powerful strategy for developing novel therapeutic agents with enhanced stability, potency, and unique biological activities. (R)-Boc-3-chloro-D-alanine is a valuable building block for synthesizing peptides designed to modulate specific biological pathways, notably as inhibitors of bacterial enzymes such as alanine racemase. The presence of a chlorine atom on the β-carbon of D-alanine can lead to mechanism-based inhibition, making peptides containing this residue promising candidates for the development of novel antibacterial agents.[1][2][3][4]

This document provides a detailed protocol for the incorporation of (R)-Boc-3-chloro-D-alanine into a peptide sequence using manual Boc-based solid-phase peptide synthesis (SPPS). It outlines the necessary materials, reagents, and step-by-step procedures for successful synthesis, including critical considerations for coupling, deprotection, and cleavage to minimize potential side reactions.

Materials and Reagents

Material/Reagent	Grade	Supplier	Purpose
(R)-Boc-3-chloro-D-alanine	Peptide synthesis grade	Commercially available	Amino acid building block
Merrifield Resin (1% DVB, 100-200 mesh)	Peptide synthesis grade	Commercially available	Solid support
Dichloromethane (DCM)	Peptide synthesis grade	Commercially available	Solvent for swelling, washing, and reactions
N,N-Dimethylformamide (DMF)	Peptide synthesis grade	Commercially available	Solvent for coupling
Trifluoroacetic Acid (TFA)	Reagent grade	Commercially available	Boc deprotection
Diisopropylethylamine (DIEA)	Peptide synthesis grade	Commercially available	Neutralization
N,N'-Dicyclohexylcarbodiimide (DCC)	Peptide synthesis grade	Commercially available	Coupling reagent
1-Hydroxybenzotriazole (HOBt)	Peptide synthesis grade	Commercially available	Coupling additive to reduce racemization
O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)	Peptide synthesis grade	Commercially available	Alternative coupling reagent
Anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA)	Reagent grade	Commercially available	Final cleavage from resin
Anisole	Reagent grade	Commercially available	Scavenger for cleavage
Diethyl ether (cold)	Reagent grade	Commercially available	Peptide precipitation

Experimental Protocols

Protocol 1: Resin Swelling and First Amino Acid Loading

• Resin Swelling: Place the desired amount of Merrifield resin in a reaction vessel. Add DCM (10-15 mL per gram of resin) and allow the resin to swell for at least 1-2 hours with gentle agitation.

• Cesium Salt Formation: In a separate flask, dissolve (R)-Boc-3-chloro-D-alanine (1.5-2.0 equivalents relative to resin substitution) in a minimal amount of DMF. Neutralize the solution with a 2M solution of cesium carbonate in water to a pH of 7.0. Evaporate the solvent to obtain the cesium salt.

• Loading: Add the (R)-Boc-3-chloro-D-alanine cesium salt dissolved in a minimal amount of DMF to the swollen resin. Agitate the mixture at 50°C for 12-24 hours.

• Washing: After loading, wash the resin sequentially with DMF (3x), DCM (3x), and Methanol (3x).

• Drying: Dry the resin under vacuum. A small sample can be taken for a loading test (e.g., picric acid titration).

Protocol 2: Standard Boc-SPPS Cycle for Peptide Elongation

A single cycle of amino acid addition in Boc-SPPS consists of three main steps: deprotection, neutralization, and coupling.

• Deprotection:

  • Swell the resin-bound peptide in DCM for 15-30 minutes.

  • Drain the DCM and add a solution of 50% TFA in DCM.

  • Agitate for 1-2 minutes, then drain.

  • Add a fresh solution of 50% TFA in DCM and agitate for 20-30 minutes.

  • Drain the TFA solution and wash the resin thoroughly with DCM (3-5 times) to remove residual acid.[5]

• Neutralization:

  • Wash the resin with DCM (2x).

  • Add a solution of 10% DIEA in DCM to the resin.

  • Agitate for 5-10 minutes. Repeat this step once.[6]

  • Wash the resin with DCM (3x) to remove excess base.

• Coupling of (R)-Boc-3-chloro-D-alanine:

  • Activation: In a separate vial, dissolve (R)-Boc-3-chloro-D-alanine (3 equivalents relative to the resin loading) and HOBt (3 equivalents) in a minimal amount of DMF. Cool the solution to 0°C. Add DCC (3 equivalents) and allow the activation to proceed for 10-15 minutes at 0°C. A white precipitate of dicyclohexylurea (DCU) will form.

  • Coupling Reaction: Filter the activated amino acid solution to remove the DCU and add it to the neutralized peptide-resin. Agitate the mixture for 2-4 hours at room temperature.

  • Monitoring: The completion of the coupling reaction can be monitored using a qualitative method like the Kaiser test. A negative test (the beads remain yellow) indicates a complete reaction. If the test is positive (blue beads), the coupling step should be repeated.

  • Washing: After complete coupling, wash the resin with DMF (3x) and DCM (3x).

  Note on Coupling: Due to the potential for β-elimination of HCl from the 3-chloro-D-alanine residue under basic conditions, it is crucial to ensure efficient and rapid coupling. The use of pre-activation with DCC/HOBt is recommended. Alternatively, coupling reagents like HBTU can be used, which may offer faster coupling times and potentially reduce the risk of side reactions. Careful monitoring of the reaction is essential.

Protocol 3: Final Cleavage and Deprotection

The final step involves cleaving the completed peptide from the resin support and removing any side-chain protecting groups. The choice of cleavage cocktail depends on the resin and the amino acid composition of the peptide.

• Preparation: Dry the final peptide-resin thoroughly under vacuum for at least 1 hour.

• Cleavage Reaction (HF Method):

  • Caution: This procedure must be performed by trained personnel in a specialized, HF-resistant fume hood and apparatus.

  • Place the dried peptide-resin in the HF reaction vessel.

  • Add a scavenger such as anisole (1 mL per gram of resin).

  • Cool the vessel in a dry ice/acetone bath.

  • Carefully distill anhydrous HF (approximately 10 mL per gram of resin) into the vessel.

  • Stir the mixture at 0°C for 1-2 hours.

  • Evaporate the HF under a vacuum.

• Peptide Precipitation and Washing:

  • After HF evaporation, wash the resin and cleaved peptide with cold diethyl ether to remove the scavenger and other organic by-products.

  • Triturate the resin with a suitable solvent (e.g., 10% aqueous acetic acid) to dissolve the crude peptide.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide from the filtrate by adding cold diethyl ether.

  • Collect the precipitated peptide by centrifugation or filtration.

  • Wash the peptide pellet with cold diethyl ether (2-3 times).

  • Dry the crude peptide under vacuum.

Protocol 4: Peptide Purification and Characterization

• Purification: The crude peptide should be purified using reverse-phase high-performance liquid chromatography (RP-HPLC). The choice of column (e.g., C18) and gradient of acetonitrile in water with 0.1% TFA will depend on the hydrophobicity of the peptide.

• Characterization: The purity and identity of the final peptide should be confirmed by analytical RP-HPLC and mass spectrometry (e.g., ESI-MS or MALDI-TOF).

Quantitative Data Summary

The following table summarizes expected quantitative data for the incorporation of (R)-Boc-3-chloro-D-alanine in SPPS. These are target values and may vary depending on the specific peptide sequence and synthesis conditions.

Parameter	Target Value	Notes
First Amino Acid Loading	0.3 - 0.7 mmol/g	Dependent on the type of Merrifield resin used.
Coupling Efficiency	>99%	Monitored by Kaiser test. Double coupling may be necessary if the initial coupling is incomplete.
Deprotection Efficiency	>99%	Typically high with 50% TFA in DCM.
Crude Peptide Purity (Post-Cleavage)	60-80%	Highly sequence-dependent. The presence of the chloro-substituent may lead to side products.
Final Peptide Purity (Post-HPLC)	>95%	Achievable with optimized RP-HPLC purification.
Overall Yield	10-30%	Dependent on the length of the peptide and the efficiency of each step.

Potential Side Reactions

The primary side reaction of concern when incorporating 3-chloro-D-alanine is the β-elimination of HCl to form a dehydroalanine residue, especially under basic conditions. This can be minimized by:

• Using efficient and rapid coupling methods.

• Avoiding prolonged exposure to strong bases during the neutralization step.

• Careful monitoring of the reaction progress.

Visualizations

Boc-SPPS Workflow for Incorporating (R)-Boc-3-chloro-D-alanine

Caption: Workflow for Boc-SPPS incorporating (R)-Boc-3-chloro-D-alanine.

Experimental Workflow for Screening Antibacterial Peptides Targeting Alanine Racemase

Caption: Workflow for antibacterial peptide screening targeting alanine racemase.

References

• 1. mdpi.com [mdpi.com]
• 2. New Classes of Alanine Racemase Inhibitors Identified by High-Throughput Screening Show Antimicrobial Activity against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inactivation of alanine racemase by beta-chloro-L-alanine released enzymatically from amino acid and peptide C10-esters of deacetylcephalothin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. chempep.com [chempep.com]
• 6. peptide.com [peptide.com]

Coupling Reagents for (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of coupling reagents for the amide bond formation involving the sterically hindered amino acid, (R)-2-((tert-butoxycarbonyl)amino)-3-chloropropanoic acid, also known as Boc-β-chloro-L-alanine. The selection of an appropriate coupling reagent is critical to ensure high yields, minimize racemization, and prevent potential side reactions such as β-elimination.

Introduction

(R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid is a valuable building block in the synthesis of peptidomimetics and other bioactive molecules.[1][2] The presence of a chlorine atom on the β-carbon introduces steric hindrance and the potential for side reactions, making the choice of coupling conditions paramount for successful synthesis. This application note compares common coupling reagents and provides detailed protocols for their use with this specific amino acid derivative.

Comparison of Common Coupling Reagents

The efficacy of various coupling reagents for the acylation of an amine with Boc-β-chloro-L-alanine can be compared based on several key parameters: reaction yield, purity of the product, and the degree of epimerization at the chiral center. While specific quantitative data for this particular amino acid is limited in publicly available literature, the following table summarizes the expected performance based on general principles of peptide chemistry and data from related sterically hindered amino acids.[3][4]

Coupling Reagent System	Reagent Type	Expected Yield	Racemization Risk	Key Advantages & Disadvantages
HATU / Base (e.g., DIPEA)	Uronium Salt	High	Low	Advantages: High reactivity, fast reaction times, effective for hindered amino acids, low racemization.[5] Disadvantages: Higher cost, potential for guanidinylation of the amine if used in excess.
COMU / Base (e.g., DIPEA)	Uronium Salt	High	Very Low	Advantages: High efficiency comparable to HATU, improved safety profile (non-explosive byproducts), excellent solubility.[5][6][7] Disadvantages: Higher cost.
EDC / HOBt	Carbodiimide	Moderate to High	Moderate	Advantages: Cost-effective, readily available, water-soluble byproducts (for EDC).[8] Disadvantages: Slower reaction times, moderate risk of racemization, potential for N-acylurea formation.[9]
DCC / HOBt	Carbodiimide	Moderate to High	Moderate	Advantages: Cost-effective. Disadvantages: Dicyclohexylurea (DCU) byproduct is insoluble and requires filtration for removal, moderate risk of racemization.[10]
PyBOP / Base (e.g., DIPEA)	Phosphonium Salt	High	Low	Advantages: High reactivity, low racemization. Disadvantages: Phosphonium byproducts can be difficult to remove, higher cost.

Potential Side Reactions

Two primary side reactions should be considered when coupling Boc-β-chloro-L-alanine:

• Racemization: The activation of the carboxylic acid can lead to the abstraction of the α-proton, resulting in a loss of stereochemical integrity.[11] The use of additives like HOBt or HOAt, and reagents like HATU and COMU which are based on them, significantly suppresses racemization.[9] The choice of a non-nucleophilic, sterically hindered base such as diisopropylethylamine (DIPEA) is also crucial.

• β-Elimination: The presence of an electron-withdrawing chlorine atom on the β-carbon makes the α-proton more acidic, increasing the risk of β-elimination under basic conditions to form a dehydroalanine derivative.[12] This side reaction can be minimized by careful control of the base concentration and reaction temperature.

Experimental Protocols

The following are detailed protocols for the coupling of (R)-2-((tert-butoxycarbonyl)amino)-3-chloropropanoic acid with a generic primary amine (H₂N-R).

Protocol 1: Coupling using HATU

This protocol is recommended for achieving high yields and minimizing racemization with the sterically hindered Boc-β-chloro-L-alanine.

Materials:

• (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid (1.0 eq)

• Primary amine (H₂N-R) (1.0 - 1.2 eq)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.1 eq)

• Diisopropylethylamine (DIPEA) (2.0 - 3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M aqueous hydrochloric acid (HCl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (R)-2-((tert-butoxycarbonyl)amino)-3-chloropropanoic acid (1.0 eq) in anhydrous DMF.

• Addition of Reagents: To the solution, add the primary amine (1.0 - 1.2 eq) followed by HATU (1.1 eq).

• Initiation of Reaction: Cool the mixture to 0 °C in an ice bath. Slowly add DIPEA (2.0 - 3.0 eq) to the stirred solution.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Work-up:

  • Dilute the reaction mixture with ethyl acetate or DCM.

  • Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: Coupling using EDC and HOBt

This protocol provides a cost-effective alternative, though it may require more careful optimization to minimize side reactions.

Materials:

• (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid (1.0 eq)

• Primary amine (H₂N-R) (1.0 - 1.2 eq)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or EDC.HCl (1.2 eq)

• HOBt (1-Hydroxybenzotriazole) (1.2 eq)

• Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM) (1.5 - 2.0 eq, if starting with an amine salt)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M aqueous citric acid or KHSO₄ solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve (R)-2-((tert-butoxycarbonyl)amino)-3-chloropropanoic acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DCM or DMF.

• Activation: Cool the solution to 0 °C. Add EDC (1.2 eq) and stir for 15-20 minutes at 0 °C to pre-activate the carboxylic acid.

• Coupling: Add the primary amine (1.0 - 1.2 eq) to the reaction mixture. If the amine is a hydrochloride or other salt, add DIPEA or NMM (1.5 - 2.0 eq).

• Reaction Progression: Allow the reaction to warm to room temperature and stir overnight (12-18 hours). Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • If using DCM, wash the reaction mixture sequentially with 1 M citric acid or KHSO₄ (2x), saturated NaHCO₃ (2x), and brine (1x).

  • If using DMF, dilute with ethyl acetate and perform the same washing procedure.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualizing the Workflow

General Amide Coupling Workflow

Caption: General workflow for amide bond formation.

Signaling Pathway of Carboxyl Activation

Caption: Activation via HATU to form an active ester.

Caption: Activation via EDC/HOBt to form an active ester.

References

• 1. chimia.ch [chimia.ch]
• 2. chemimpex.com [chemimpex.com]
• 3. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 4. bachem.com [bachem.com]
• 5. peptide.com [peptide.com]
• 6. people.uniurb.it [people.uniurb.it]
• 7. peptide.com [peptide.com]
• 8. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. benchchem.com [benchchem.com]
• 11. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Boc Deprotection of Peptides Containing 3-Chloro-D-Alanine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tert-butyloxycarbonyl (Boc) protecting group is a cornerstone of solid-phase peptide synthesis (SPPS), favored for its stability under various coupling conditions and its facile removal with acid. However, the incorporation of non-standard amino acids, such as 3-chloro-D-alanine, introduces unique challenges during the final deprotection and cleavage step. The presence of a halogen on the amino acid side chain necessitates careful consideration of the deprotection conditions to avoid unwanted side reactions, such as dehalogenation or other modifications.

These application notes provide a comprehensive overview of established Boc deprotection methods and offer detailed protocols that can be adapted for peptides containing the acid-sensitive 3-chloro-D-alanine residue. Given the limited specific literature on this particular amino acid, the following recommendations are based on general principles of peptide chemistry and the known reactivity of alkyl halides. It is imperative that researchers perform small-scale trial cleavages to optimize conditions for their specific peptide sequence.

Key Considerations for Peptides with 3-Chloro-D-Alanine

The primary concern during the acidolytic cleavage of peptides containing 3-chloro-D-alanine is the stability of the carbon-chlorine bond. Strong acids, such as trifluoroacetic acid (TFA), which are standard for Boc removal, can potentially lead to side reactions.

Potential Side Reactions:

• Dehalogenation: The acidic environment, particularly in the presence of carbocation scavengers that can also act as reducing agents, may lead to the removal of the chlorine atom, resulting in the formation of a D-alanine residue.

• Substitution: Nucleophilic scavengers or other residues in the peptide chain could potentially displace the chloride ion.

• Elimination: Under certain conditions, elimination of HCl could lead to the formation of a dehydroalanine (Dha) residue, which is highly reactive.

• Lanthionine Formation: If a cysteine residue is present in the peptide sequence, the in situ generated dehydroalanine can react with the cysteine thiol to form a lanthionine bridge.

To mitigate these risks, the choice of cleavage cocktail and reaction conditions is critical.

Boc Deprotection and Cleavage Cocktails

The selection of an appropriate cleavage cocktail is paramount for maximizing the yield and purity of the target peptide while minimizing side reactions. The following tables summarize common cleavage cocktails used in Boc-SPPS. For peptides containing 3-chloro-D-alanine, starting with milder conditions and a careful selection of scavengers is recommended.

Table 1: Common Boc Deprotection/Cleavage Cocktails

Reagent Cocktail	Composition (v/v or w/v)	Key Applications & Remarks	Potential Impact on 3-Chloro-D-Alanine
Standard TFA	95% TFA, 5% H₂O	General purpose for robust peptides without sensitive residues.[1]	High Risk: The high concentration of strong acid may promote dehalogenation or other side reactions.
Reagent K	82.5% TFA, 5% Phenol, 5% H₂O, 5% Thioanisole, 2.5% 1,2-Ethanedithiol (EDT)	A robust, general-purpose cocktail for peptides with multiple sensitive residues like Cys, Met, Trp, and Tyr.[2][3]	Moderate to High Risk: Contains multiple nucleophilic scavengers that could potentially react with the chloro-substituted side chain.
Reagent R	90% TFA, 5% Thioanisole, 3% EDT, 2% Anisole	Particularly effective for peptides containing Arg(Tos) or Arg(Mtr).	Moderate to High Risk: Similar concerns as with Reagent K due to the presence of nucleophilic scavengers.
Low-Odor Reagent B	88% TFA, 5% Phenol, 5% H₂O, 2% Triisopropylsilane (TIS)	A milder alternative that reduces the use of pungent thiols. Effective for scavenging trityll-based protecting groups.[2]	Potentially Lower Risk: TIS is a "hard" scavenger, primarily targeting carbocations, which may reduce direct reaction with the C-Cl bond. This is a recommended starting point for optimization.
HF Cleavage	Anhydrous Hydrogen Fluoride, with scavengers (e.g., anisole)	A very strong acid for complete deprotection of all protecting groups, including Arg(Tos) and removal from Merrifield resin.	Very High Risk: The harsh conditions are likely to cause significant degradation of the 3-chloro-D-alanine residue. Not recommended without extensive optimization.

Experimental Protocols

The following protocols are provided as a starting point for the Boc deprotection of peptides containing 3-chloro-D-alanine. It is strongly advised to perform a small-scale test cleavage on a small amount of resin (10-20 mg) before proceeding with the bulk material.

General Workflow for Boc Deprotection and Peptide Cleavage

Caption: General experimental workflow for Boc deprotection and peptide cleavage.

Protocol 1: Mild Deprotection using TFA/TIS/H₂O

This protocol is recommended as a starting point due to the less nucleophilic nature of the scavenger.

Materials:

• Boc-protected peptide-resin containing 3-chloro-D-alanine

• Trifluoroacetic acid (TFA), reagent grade

• Triisopropylsilane (TIS)

• Deionized water

• Dichloromethane (DCM)

• Methanol (MeOH)

• Cold diethyl ether (-20°C)

• Reaction vessel (scintillation vial or small round-bottom flask)

• Shaker or rocker

• Centrifuge

Procedure:

• Resin Preparation:

  • Place the dried peptide-resin (e.g., 100 mg) in a suitable reaction vessel.

  • Wash the resin with DCM (3 x 1 min) to swell it.

  • Wash the resin with MeOH (2 x 1 min) to shrink it and aid in drying.

  • Dry the resin thoroughly under high vacuum for at least 1 hour.

• Cleavage Cocktail Preparation (Prepare fresh):

  • In a well-ventilated fume hood, prepare the cleavage cocktail by combining:

    • 9.5 mL TFA

    • 0.25 mL TIS

    • 0.25 mL Deionized Water

• Cleavage Reaction:

  • Add the cleavage cocktail (e.g., 2 mL for 100 mg of resin) to the dried peptide-resin.

  • Gently agitate the mixture at room temperature for 1.5 to 3 hours. A longer reaction time may be required for complete removal of other side-chain protecting groups.

• Peptide Isolation:

  • Filter the resin using a small fritted funnel and collect the filtrate containing the cleaved peptide.

  • Wash the resin twice with a small volume of fresh TFA (e.g., 0.5 mL) and combine the filtrates.

  • In a separate centrifuge tube, add cold diethyl ether (at least 10 times the volume of the TFA filtrate).

  • Slowly add the TFA filtrate dropwise to the cold ether while gently vortexing to precipitate the peptide.

  • Centrifuge the mixture at 3000-4000 rpm for 5 minutes to pellet the crude peptide.

  • Carefully decant the ether.

  • Wash the peptide pellet with cold diethyl ether two more times to remove residual scavengers and cleaved protecting groups.

  • After the final wash, dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

• Analysis:

  • Dissolve a small amount of the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture).

  • Analyze the crude product by reverse-phase high-performance liquid chromatography (RP-HPLC) and mass spectrometry (MS) to determine the purity and confirm the molecular weight. Check for the presence of dehalogenated or other modified peptide species.

Protocol 2: Deprotection with a Thiol-based Scavenger Cocktail (for sequences with other sensitive residues)

This protocol should be used with caution and may require significant optimization to prevent side reactions with the 3-chloro-D-alanine residue.

Materials:

• Same as Protocol 1, with the addition of:

• Thioanisole

• 1,2-Ethanedithiol (EDT)

• Phenol

Procedure:

• Resin Preparation: Follow the same procedure as in Protocol 1.

• Cleavage Cocktail Preparation (Prepare fresh):

  • In a well-ventilated fume hood, prepare "Reagent K" by combining:

    • 8.25 mL TFA

    • 0.5 g Phenol

    • 0.5 mL Deionized Water

    • 0.5 mL Thioanisole

    • 0.25 mL 1,2-Ethanedithiol

• Cleavage Reaction and Peptide Isolation: Follow the same procedures as in Protocol 1.

• Analysis: As in Protocol 1, pay close attention to the mass spectrum for any unexpected adducts or mass losses corresponding to dehalogenation.

Logical Relationship of Deprotection Parameters

Caption: Logical relationship of parameters influencing the outcome of Boc deprotection.

Troubleshooting

Table 2: Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Incomplete Deprotection	Insufficient reaction time; Low TFA concentration; Poor resin swelling.	Increase reaction time in small increments (e.g., 30 min) and re-analyze. Ensure the resin is properly swollen before cleavage.
Presence of Dehalogenated Peptide	Harsh acidic conditions; Reductive environment created by certain scavengers.	Decrease the reaction time. Switch to a milder cleavage cocktail (e.g., TFA/TIS/H₂O). Reduce the temperature of the cleavage reaction (e.g., perform in an ice bath).
Formation of Unidentified Side Products	Reaction of the chloro-alanine with scavengers or other residues.	Analyze the mass of the side product to hypothesize its structure. Modify the scavenger cocktail (e.g., remove thiol-based scavengers if substitution is suspected).
Low Peptide Yield	Incomplete cleavage from the resin; Peptide precipitation issues.	Increase cleavage time if incomplete cleavage is confirmed by analyzing the resin. Ensure the ether is sufficiently cold and use a larger volume for precipitation.

Conclusion

The successful Boc deprotection of peptides containing 3-chloro-D-alanine requires a careful and systematic approach. While standard protocols provide a foundation, the propensity of the chloro-substituted side chain to undergo side reactions necessitates a departure from harsh, universal cleavage conditions. By starting with milder reagents, such as a TFA/TIS/H₂O cocktail, and meticulously analyzing the crude product of small-scale trials, researchers can develop an optimized protocol that maximizes the yield and purity of their target peptide. The information and protocols provided herein serve as a guide to navigate the challenges associated with this non-standard amino acid and to facilitate the successful synthesis of these valuable molecules for research and drug development.

References

• 1. Spps and side reactions in peptide synthesis | PPTX [slideshare.net]
• 2. Cleaving protected peptides from 2-chlorotrityl chloride resin. Moving away from dichloromethane - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Protecting Groups in Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]

The Strategic Incorporation of (R)-Boc-3-chloro-D-alanine in the Synthesis of Bioactive Peptides: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The introduction of non-canonical amino acids into peptide sequences represents a powerful strategy in modern drug discovery, enabling the fine-tuning of pharmacological properties such as potency, stability, and selectivity. Among these, (R)-Boc-3-chloro-D-alanine, a protected form of a D-amino acid featuring a chloro substituent, offers unique possibilities for the synthesis of novel bioactive peptides. This document provides detailed application notes and experimental protocols for the utilization of (R)-Boc-3-chloro-D-alanine in solid-phase peptide synthesis (SPPS), guidance on its potential applications, and a framework for interpreting the resulting peptide characteristics.

Application Notes

The incorporation of (R)-Boc-3-chloro-D-alanine into a peptide sequence can impart several desirable properties. The D-configuration of the amino acid inherently enhances resistance to enzymatic degradation by proteases, which typically recognize L-amino acids, thereby increasing the in vivo half-life of the peptide. Furthermore, the presence of the chloro group on the side chain opens up avenues for creating unique structural motifs and functionalities.

Key Applications:

• Enhanced Enzymatic Stability: Peptides containing D-amino acids are known to exhibit significantly improved stability against enzymatic degradation. The substitution of an L-amino acid with (R)-3-chloro-D-alanine can prolong the therapeutic window of a peptide drug.

• Antimicrobial Peptides: While peptides containing β-chloro-L-alanine have been shown to act as suicide substrate inhibitors of the bacterial enzyme alanine racemase, leading to potent antibacterial activity, peptides with a D,D-configuration have been reported to be inactive.[1] This suggests that peptides synthesized with (R)-Boc-3-chloro-D-alanine may not exert their effect through this specific mechanism. However, the unique stereochemistry and electronic properties of the chloro-substituted D-amino acid could lead to novel antimicrobial activities through different modes of action. Further investigation into the antimicrobial potential of peptides containing (R)-3-chloro-D-alanine is a promising area of research.

• Precursor to Dehydroalanine-Containing Peptides: The 3-chloro-alanine residue within a peptide can serve as a precursor to dehydroalanine (Dha) through a base-catalyzed elimination of HCl.[2][3] Dehydroalanine is a key component of many natural products, including lantibiotics and microcystins.[4] Its presence can rigidify the peptide backbone, influencing its conformation and receptor binding affinity.[5] Furthermore, the α,β-unsaturated system of dehydroalanine is an electrophilic Michael acceptor, providing a reactive handle for site-specific modifications, such as cyclization or conjugation with other molecules.[5]

• Conformational Constraints: The incorporation of a D-amino acid can induce specific conformational changes in the peptide backbone, such as promoting the formation of β-turns. The unique steric and electronic properties of the 3-chloro-D-alanine side chain may further influence the preferred conformation, which can be critical for receptor recognition and biological activity.

Structure-Activity Relationship (SAR) Considerations:

When designing peptides with (R)-Boc-3-chloro-D-alanine, it is crucial to consider the impact of this substitution on the overall structure-activity relationship. The introduction of a D-amino acid and a chloro group will alter the peptide's size, hydrophobicity, and electronic distribution, which can affect its binding to biological targets. Systematic substitutions and biological evaluation are necessary to elucidate the precise effects of incorporating this non-canonical amino acid.

Experimental Protocols

The following protocols provide a general framework for the incorporation of (R)-Boc-3-chloro-D-alanine into peptides using manual Boc-based solid-phase peptide synthesis (SPPS). Optimization of coupling times and reagents may be necessary depending on the specific peptide sequence and the position of the 3-chloro-D-alanine residue.

Protocol 1: Solid-Phase Peptide Synthesis (Boc-SPPS) Cycle for Incorporating (R)-Boc-3-chloro-D-alanine

This protocol outlines a single cycle of deprotection, neutralization, and coupling for adding (R)-Boc-3-chloro-D-alanine to a growing peptide chain on a solid support (e.g., Merrifield or PAM resin).

1. Nα-Boc Deprotection:

• Swell the peptide-resin in dichloromethane (DCM).
• Treat the resin with a solution of 25-50% trifluoroacetic acid (TFA) in DCM for 1-2 minutes, drain, and add a fresh portion of the TFA/DCM solution.
• Agitate for an additional 20-30 minutes.
• Drain the solution and wash the peptide-resin thoroughly with DCM (3-5 times) to remove residual TFA.

2. Neutralization:

• Wash the resin with isopropanol (IPA) (2 times) and then DCM (2 times).
• Treat the resin with a solution of 5-10% N,N-diisopropylethylamine (DIEA) in DCM for 2 minutes and drain.
• Repeat the neutralization step once.
• Wash the resin with DCM (3-5 times) to remove excess DIEA.

3. Amino Acid Coupling:

• In a separate vessel, dissolve (R)-Boc-3-chloro-D-alanine (2-4 equivalents relative to resin loading) and an activating agent such as 1-hydroxybenzotriazole (HOBt) (2-4 equivalents) in a minimal amount of N,N-dimethylformamide (DMF).
• Cool the solution to 0°C.
• Add a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) (2-4 equivalents) and allow the activation to proceed for 10-15 minutes at 0°C. A white precipitate of dicyclohexylurea (DCU) will form.
• Alternatively, use a more efficient coupling reagent like HBTU (2-4 equivalents) with DIEA (4-8 equivalents) for pre-activation.
• Filter the DCU precipitate (if using DCC) and add the activated amino acid solution to the neutralized peptide-resin.
• Agitate the reaction mixture for 1-2 hours at room temperature. Due to the potential for steric hindrance from the chloro group, a longer coupling time or a double coupling may be necessary.
• Monitor the completion of the coupling reaction using a qualitative ninhydrin (Kaiser) test. A negative result (the beads remain colorless or yellow) indicates a complete reaction. If the test is positive (blue beads), repeat the coupling step.

4. Washing:

• Drain the coupling solution.
• Wash the peptide-resin thoroughly with DMF (3-5 times) and DCM (3-5 times) to remove excess reagents and byproducts.

Workflow for a Single Boc-SPPS Cycle:

Caption: General workflow for a single coupling cycle in Boc-SPPS.

Protocol 2: Final Cleavage and Deprotection

This protocol describes the cleavage of the synthesized peptide from the resin and the removal of side-chain protecting groups.

Materials:

• Dried peptide-resin

• Anhydrous hydrogen fluoride (HF)

• Scavengers (e.g., anisole, p-cresol)

• Cold diethyl ether

• Specialized HF cleavage apparatus

Procedure:

• Caution: This procedure must be performed by trained personnel in a specialized, HF-resistant fume hood and apparatus.

• Dry the final peptide-resin thoroughly under vacuum.

• Place the dried peptide-resin in the HF reaction vessel.

• Add appropriate scavengers to trap reactive carbocations generated during cleavage.

• Cool the vessel in a dry ice/acetone bath.

• Carefully distill anhydrous HF (approximately 10 mL per gram of resin) into the vessel.

• Stir the mixture at 0°C for 1-2 hours.

• Evaporate the HF under a vacuum.

• Precipitate the crude peptide by adding the residue to cold diethyl ether.

• Collect the peptide precipitate by filtration or centrifugation.

• Wash the crude peptide with cold diethyl ether to remove scavengers.

• Dry the crude peptide under vacuum.

Purification:

• The crude peptide is typically purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

Logical Workflow for Peptide Synthesis and Cleavage:

Caption: Overall workflow for solid-phase peptide synthesis and purification.

Protocol 3: Conversion of 3-chloro-D-alanine to Dehydroalanine

This protocol can be performed on the resin-bound peptide before final cleavage.

Materials:

• Peptide-resin containing a 3-chloro-D-alanine residue

• Base solution (e.g., 1 M triethylamine or DIEA in DMF)

Procedure:

• Swell the peptide-resin in DMF.

• Treat the resin with the base solution.

• Agitate the mixture at room temperature. The reaction time will vary depending on the peptide sequence and should be monitored (e.g., by mass spectrometry of a small cleaved sample).

• Wash the resin thoroughly with DMF and DCM to remove the base and byproducts.

• Proceed with the final cleavage protocol.

Quantitative Data

Due to the limited availability of specific quantitative data for the incorporation of (R)-Boc-3-chloro-D-alanine in the literature, the following tables provide representative data for Boc-SPPS of standard and other non-canonical amino acids to serve as a general guideline. Researchers should perform initial optimization experiments to determine the precise coupling efficiency and expected yields for their specific peptide sequence.

Table 1: Representative Coupling Efficiencies in Boc-SPPS

Amino Acid Being Coupled	Coupling Reagent	N-terminal Amino Acid on Resin	Representative Coupling Efficiency (%)	Notes
Boc-Ala-OH	DCC/HOBt	Glycine	>99	Standard coupling.
Boc-Val-OH	HBTU/DIEA	Leucine	98-99	Sterically hindered couplings may require longer reaction times or double coupling.
(R)-Boc-3-chloro-D-alanine	HBTU/DIEA	Glycine	Estimated >95%	The chloro-substituent may slightly reduce coupling efficiency. Optimization is recommended.
(R)-Boc-3-chloro-D-alanine	DCC/HOBt	Valine	Estimated 90-95%	Combination of two sterically hindered residues may significantly impact efficiency.

Data for (R)-Boc-3-chloro-D-alanine is estimated based on general principles of peptide synthesis and the known effects of sterically hindered amino acids. Actual efficiencies should be determined experimentally.

Table 2: Bioactivity of Peptides Containing 3-Chloro-alanine (L-isomer examples)

Peptide Sequence	Target Organism/Enzyme	Bioactivity Metric	Value	Reference
β-Cl-LAla-β-Cl-LAla	Gram-negative bacteria	MIC	1.56 - 12.5 µg/mL	[6]
LAla-β-Cl-LAla	Streptococcus agalactiae	MIC	Potent antibacterial	[1]
LMet-β-Cl-LAla	Broad-spectrum	MIC	Effective against a large number of organisms	[1]

Note: The bioactivity data presented is for peptides containing the L-isomer of 3-chloro-alanine. As peptides with a D,D-configuration of chloro-alanine have been reported to be inactive as alanine racemase inhibitors, the biological activity of peptides containing (R)-3-chloro-D-alanine may differ significantly and requires experimental validation.

Signaling Pathway Diagram

The primary known mechanism of action for peptides containing β-chloro-L-alanine is the inhibition of alanine racemase, an enzyme crucial for bacterial cell wall synthesis. The following diagram illustrates this pathway.

Caption: Proposed mechanism of action for antimicrobial peptides containing β-chloro-L-alanine.

References

• 1. Chloralanyl and propargylglycyl dipeptides. Suicide substrate containing antibacterials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Dehydroalanine - Wikipedia [en.wikipedia.org]
• 5. Ribosomal Synthesis of Dehydroalanine Containing Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms of action of chloroalanyl antibacterial peptides. Identification of the intracellular enzymes inactivated on treatment of Escherichia coli JSR-O with the dipeptide beta Cl-LAla-beta Cl-LAla - PubMed [pubmed.ncbi.nlm.nih.gov]

Applications of (R)-3-chloroalanine Peptides in Drug Discovery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peptides incorporating the non-canonical amino acid (R)-3-chloroalanine have emerged as a significant class of mechanism-based inhibitors with diverse applications in drug discovery. The presence of a chlorine atom on the β-carbon of the alanine residue renders it an electrophilic center, susceptible to nucleophilic attack from active site residues of target enzymes. This unique reactivity has been primarily exploited in the development of potent antibacterial agents that covalently inactivate key enzymes in bacterial cell wall synthesis. However, the potential of (R)-3-chloroalanine as a warhead in peptide-based inhibitors extends to other therapeutic areas, including antiviral and anticancer research.

This document provides a detailed overview of the applications of peptides containing (R)-3-chloroalanine, with a focus on their mechanism of action, quantitative inhibitory data, and detailed experimental protocols for their synthesis and evaluation.

Antibacterial Applications: Targeting Alanine Racemase

The most well-established application of peptides containing (R)-3-chloroalanine is in the development of antibacterial agents. These peptides are designed as "pro-drugs" that utilize bacterial peptide transport systems to enter the cell. Once inside, peptidases cleave the peptide bond, releasing (R)-3-chloroalanine, which then acts as a suicide substrate for alanine racemase.

Mechanism of Action

Alanine racemase is a pyridoxal-5'-phosphate (PLP)-dependent enzyme essential for the biosynthesis of D-alanine, a crucial component of the bacterial cell wall peptidoglycan.[1] The absence of this enzyme in humans makes it an attractive target for selective antibacterial therapy.[2]

The inhibitory mechanism proceeds as follows:

• Transport: The peptide containing (R)-3-chloroalanine is actively transported into the bacterial cell via peptide permeases.

• Hydrolysis: Intracellular peptidases hydrolyze the peptide, releasing free (R)-3-chloroalanine.[3]

• Enzyme Recognition: (R)-3-chloroalanine is recognized by alanine racemase as a substrate analog.

• Covalent Inactivation: In the active site, the enzyme facilitates the elimination of the chloride ion, forming a highly reactive aminoacrylate intermediate. This intermediate then covalently bonds with the PLP cofactor or a nearby nucleophilic residue in the active site, leading to irreversible inactivation of the enzyme.[4]

• Cell Lysis: The depletion of the D-alanine pool inhibits peptidoglycan synthesis, weakening the cell wall and ultimately leading to cell lysis.[5]

Quantitative Data: Antibacterial Activity

The antibacterial efficacy of various dipeptides containing β-chloro-L-alanine (the L-configuration is specified in the source, which corresponds to (R)-3-chloroalanine) has been evaluated against a range of bacterial species. The minimum inhibitory concentrations (MICs) are summarized below.

Dipeptide Sequence	E. coli	S. flexneri	S. typhimurium	E. aerogenes	K. pneumoniae	P. mirabilis	S. aureus	S. epidermidis	S. agalactiae
β-Cl-Ala-β-Cl-Ala	12.5	6.2	12.5	6.2	12.5	12.5	3.1	1.6	1.6
Nva-β-Cl-Ala	12.5	12.5	25	12.5	25	12.5	6.2	3.1	1.6
Met-β-Cl-Ala	25	12.5	50	25	50	25	6.2	3.1	1.6
Ala-β-Cl-Ala	>100	>100	>100	>100	>100	>100	6.2	3.1	1.6

Data extracted from Cheung, K. S., et al. (1983).[6] MIC values are in µg/mL.

Potential Applications in Other Therapeutic Areas

While the primary focus has been on antibacterial drug discovery, the covalent modification capabilities of (R)-3-chloroalanine suggest its potential as a warhead in peptides targeting other enzymes, particularly those with a nucleophilic residue in their active site.

Covalent Inhibition of Cysteine Proteases

Cysteine proteases play crucial roles in various diseases, including viral replication and cancer progression.[7] The active site cysteine is a potent nucleophile, making it an ideal target for covalent inhibitors. While specific examples of (R)-3-chloroalanine-containing peptides as cysteine protease inhibitors are not yet prevalent in the literature, the principle of using halo-acetamides as covalent warheads is well-established. For instance, chlorofluoroacetamide-based peptides have been developed as potent covalent inhibitors of the SARS-CoV-2 3CL protease.[8] This suggests that peptides incorporating (R)-3-chloroalanine could be designed to target specific cysteine proteases, offering a promising avenue for antiviral and anticancer drug development.

Anticancer Peptides

Several peptides have shown promise as anticancer agents by targeting various cellular processes in cancer cells. The incorporation of a reactive moiety like (R)-3-chloroalanine could enhance the potency and duration of action of these peptides by enabling covalent binding to their targets. For example, peptides that target specific enzymes overexpressed in cancer cells could be rendered more effective by the addition of a covalent warhead.

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) of a Dipeptide Containing (R)-3-chloroalanine

This protocol describes the manual synthesis of a dipeptide, for example, L-Ala-(R)-3-chloro-Ala, using Fmoc/tBu strategy on a Rink Amide resin.

Materials:

• Rink Amide resin

• Fmoc-(R)-3-chloro-L-alanine (Note: The L-configuration of the chloro-alanine derivative is used for synthesis, which corresponds to the (R)-configuration in the final peptide)

• Fmoc-L-alanine

• N,N'-Diisopropylcarbodiimide (DIC)

• Hydroxybenzotriazole (HOBt)

• 20% (v/v) piperidine in dimethylformamide (DMF)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA) cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane)

• Solid-phase synthesis vessel

• Shaker

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 1-2 hours.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add 20% piperidine in DMF to the resin and shake for 5 minutes.

  • Drain and repeat the piperidine treatment for 20 minutes.

  • Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• First Amino Acid Coupling (Fmoc-(R)-3-chloro-L-alanine):

  • Dissolve Fmoc-(R)-3-chloro-L-alanine (3 eq), HOBt (3 eq), and DIC (3 eq) in DMF.

  • Add the coupling solution to the resin.

  • Add DIPEA (6 eq) to the reaction mixture.

  • Shake at room temperature for 2-4 hours.

  • Perform a Kaiser test to confirm the completion of the coupling reaction.

  • Wash the resin with DMF (5 times) and DCM (3 times).

• Second Amino Acid Coupling (Fmoc-L-alanine):

  • Repeat the Fmoc deprotection step as described above.

  • Couple Fmoc-L-alanine using the same procedure as for the first amino acid.

• Final Fmoc Deprotection:

  • Perform a final Fmoc deprotection as described in step 2.

• Cleavage and Deprotection:

  • Wash the resin with DCM and dry under vacuum.

  • Add the TFA cleavage cocktail to the resin and shake for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet.

• Purification:

  • Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Lyophilize the pure fractions to obtain the final peptide.

Alanine Racemase Inhibition Assay

This protocol is for determining the inhibitory activity of a peptide containing (R)-3-chloroalanine against alanine racemase in a coupled-enzyme assay.

Materials:

• Purified alanine racemase

• L-alanine dehydrogenase

• NAD+

• L-alanine (substrate)

• Test peptide inhibitor

• 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm

• Tris-HCl buffer (pH 8.0)

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of the test peptide in a suitable solvent (e.g., water or DMSO).

  • Prepare solutions of alanine racemase, L-alanine dehydrogenase, NAD+, and L-alanine in Tris-HCl buffer.

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • Tris-HCl buffer

    • NAD+ solution

    • L-alanine dehydrogenase solution

    • Varying concentrations of the test peptide inhibitor.

    • A control well with no inhibitor.

• Pre-incubation:

  • Add alanine racemase to each well.

  • Pre-incubate the plate at 37°C for 10 minutes to allow the inhibitor to interact with the enzyme.

• Initiate Reaction:

  • Initiate the reaction by adding L-alanine to each well.

• Measure Absorbance:

  • Immediately begin monitoring the increase in absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for 10-15 minutes. The increase in absorbance corresponds to the formation of NADH.

• Data Analysis:

  • Calculate the initial reaction velocity for each inhibitor concentration.

  • Plot the percentage of inhibition versus the inhibitor concentration.

  • Determine the IC50 value, which is the concentration of inhibitor required to reduce the enzyme activity by 50%.

Antimicrobial Susceptibility Testing (AST)

This protocol describes the determination of the Minimum Inhibitory Concentration (MIC) of a peptide using the broth microdilution method.

Materials:

• Test peptide

• Bacterial strain of interest

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Sterile 96-well microplates

• Spectrophotometer

Procedure:

• Prepare Bacterial Inoculum:

  • Culture the bacterial strain overnight in MHB.

  • Dilute the overnight culture to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Prepare Peptide Dilutions:

  • Perform a serial two-fold dilution of the test peptide in MHB in the 96-well plate.

• Inoculation:

  • Add the prepared bacterial inoculum to each well containing the peptide dilutions.

  • Include a positive control (bacteria with no peptide) and a negative control (broth only).

• Incubation:

  • Incubate the plate at 37°C for 18-24 hours.

• Determine MIC:

  • The MIC is the lowest concentration of the peptide that completely inhibits visible growth of the bacteria. This can be assessed visually or by measuring the optical density at 600 nm.[2]

Conclusion

Peptides containing (R)-3-chloroalanine are versatile tools in drug discovery, with a well-established role as antibacterial agents that act as suicide inhibitors of alanine racemase. The inherent reactivity of the chloroalanine moiety also presents significant opportunities for the development of covalent inhibitors for other enzyme classes, such as proteases, which are relevant targets in antiviral and anticancer therapies. The detailed protocols provided herein offer a foundation for researchers to synthesize and evaluate these promising peptide-based therapeutics. Further exploration of the structure-activity relationships and target scope of (R)-3-chloroalanine-containing peptides is warranted to fully realize their therapeutic potential.

References

• 1. Structural and biochemical analyses of alanine racemase from the multidrug-resistant Clostridium difficile strain 630 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of Bacterial Growth by β-Chloro-D-Alanine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chloralanyl and propargylglycyl dipeptides. Suicide substrate containing antibacterials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Discovery of Chlorofluoroacetamide-Based Covalent Inhibitors for Severe Acute Respiratory Syndrome Coronavirus 2 3CL Protease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Exploring the potential of anticancer peptides as therapeutic agents for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Peptide Libraries with (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of unnatural amino acids into peptide libraries is a powerful strategy in drug discovery and chemical biology, enabling the exploration of novel chemical space and the development of peptides with enhanced therapeutic properties. (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid, also known as Boc-D-3-chloroalanine, is a valuable building block that can introduce a reactive handle or induce specific conformational constraints within a peptide sequence. This document provides detailed application notes and experimental protocols for the successful synthesis of peptide libraries incorporating this unique amino acid using Boc-based solid-phase peptide synthesis (SPPS).

The presence of a chlorine atom on the β-carbon of the alanine side chain offers opportunities for post-synthetic modification. However, it also presents a significant challenge: the potential for β-elimination of hydrogen chloride to form dehydroalanine, particularly under basic conditions. Careful control of the synthesis conditions is therefore paramount to ensure the integrity of the desired chloroalanine-containing peptides.

Core Principles for Incorporating Boc-D-3-chloroalanine

Standard Boc-SPPS involves the sequential addition of Nα-Boc protected amino acids to a growing peptide chain anchored to a solid support. The cycle consists of Nα-Boc deprotection with an acid (typically trifluoroacetic acid - TFA), neutralization of the resulting ammonium salt, and coupling of the next Boc-amino acid. When incorporating Boc-D-3-chloroalanine, special attention must be paid to the neutralization and coupling steps to minimize the formation of the dehydroalanine byproduct.

Data Presentation: Coupling Efficiency and Purity

The successful incorporation of Boc-D-3-chloroalanine is dependent on the chosen coupling method. The following table summarizes expected coupling efficiencies and potential side product formation based on common coupling reagents. It is important to note that coupling efficiencies can decrease with increasing peptide length.

Coupling Reagent	Typical Coupling Efficiency (%)	Key Considerations
DIC/HOBt	85-95%	A reliable and cost-effective choice. Extended coupling times may be necessary.
HBTU/DIEA	90-98%	Generally high efficiency, but the use of a hindered base like DIEA is critical to minimize β-elimination.
PyBOP/DIEA	90-98%	Similar to HBTU, offers high coupling efficiency. Careful control of base equivalents is crucial.

Note: The primary side product observed is the corresponding dehydroalanine-containing peptide, resulting from β-elimination of HCl. The extent of this side reaction is highly dependent on the base strength, reaction time, and temperature.

Experimental Protocols

Protocol 1: Standard Boc-SPPS Cycle for Incorporating Boc-D-3-chloroalanine

This protocol outlines a single coupling cycle for the incorporation of Boc-D-3-chloroalanine into a peptide sequence on a solid support resin (e.g., Merrifield or PAM resin).

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-D-3-chloroalanine

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIEA)

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Trifluoroacetic acid (TFA)

• Piperidine (for optional capping)

• Acetic anhydride (for optional capping)

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM for 30 minutes, followed by DMF for 30 minutes.

• Boc Deprotection:

  • Treat the resin with a solution of 50% TFA in DCM for 2 minutes.

  • Drain the solution.

  • Treat the resin again with 50% TFA in DCM for 20-30 minutes.

  • Wash the resin thoroughly with DCM (3x) and DMF (3x).

• Neutralization:

  • Wash the resin with a 5% DIEA solution in DMF (v/v) for 2 minutes. Repeat this step twice.

  • Wash the resin thoroughly with DMF (3x) and DCM (3x).

• Coupling of Boc-D-3-chloroalanine:

  • In a separate vessel, pre-activate a solution of Boc-D-3-chloroalanine (3 equivalents relative to resin loading) and HOBt (3 equivalents) in DMF with DIC (3 equivalents) for 10 minutes at 0°C.

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction mixture for 2-4 hours at room temperature.

  • Monitor the coupling reaction using a qualitative test (e.g., Kaiser test). If the test is positive (indicating incomplete coupling), continue agitation for another 1-2 hours or consider a double coupling.

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• (Optional) Capping: To block any unreacted amino groups, treat the resin with a solution of 5% acetic anhydride and 5% piperidine in DMF for 20 minutes. Then, wash the resin with DMF (3x) and DCM (3x).

Protocol 2: Split-and-Pool Synthesis of a Peptide Library

This protocol describes the "split-and-pool" method for generating a diverse peptide library where one position incorporates Boc-D-3-chloroalanine.

Materials:

• Solid-phase synthesis resin (e.g., TentaGel)

• Set of Boc-protected amino acids (including Boc-D-3-chloroalanine)

• Reagents and solvents for Boc-SPPS as listed in Protocol 1

Procedure:

• Initial Synthesis: Synthesize the common part of the peptide sequence on the entire batch of resin according to Protocol 1.

• Splitting: After the final deprotection and neutralization step before the variable position, divide the resin into equal portions, one for each amino acid to be incorporated at that position.

• Diversification Coupling:

  • To each portion of the resin, couple a different Boc-amino acid (one portion will receive Boc-D-3-chloroalanine) following the coupling procedure in Protocol 1.

  • Ensure complete coupling for each portion.

• Pooling: Combine all portions of the resin in a single reaction vessel and wash thoroughly with DMF and DCM.

• Continued Synthesis: Continue the synthesis of the remaining common part of the peptide sequence on the pooled resin.

• Cleavage and Deprotection: After completion of the synthesis, cleave the peptides from the resin and remove the side-chain protecting groups using a strong acid cocktail (e.g., HF/anisole or TFMSA/TFA).

• Library Characterization: Analyze the resulting peptide library using LC-MS to confirm the presence of the desired peptides and to assess the incorporation efficiency of the different amino acids, including the chloroalanine derivative.

Mandatory Visualizations

Caption: Workflow for the incorporation of Boc-D-3-chloroalanine in Boc-SPPS.

Caption: Split-and-pool strategy for peptide library synthesis.

Conclusion

The synthesis of peptide libraries incorporating (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid is a feasible yet challenging endeavor that requires careful optimization of reaction conditions. By employing milder coupling reagents and judiciously controlling the basicity of the neutralization steps, the formation of the dehydroalanine side product can be minimized. The protocols and guidelines presented here provide a solid foundation for researchers to successfully synthesize and explore the potential of chloroalanine-containing peptide libraries in their drug discovery and development programs. Subsequent analysis by mass spectrometry is essential to confirm the successful incorporation and purity of the final library members.

Application Notes: Orthogonal Protection Strategies with Boc-(R)-3-chloro-Ala-OH for Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of N-Boc-(R)-3-chloro-alanine [Boc-(R)-3-chloro-Ala-OH] in advanced peptide synthesis. The primary application of this unnatural amino acid is as a strategic precursor to dehydroalanine (Dha), a key intermediate for site-specific peptide modification and cyclization.

Introduction: The Role of Boc-(R)-3-chloro-Ala-OH

Boc-(R)-3-chloro-Ala-OH is a valuable building block in solid-phase peptide synthesis (SPPS) for the introduction of a latent dehydroalanine residue. The true utility of this reagent lies in the reactivity of the chlorine atom on the β-carbon of the alanine side chain. Following its incorporation into a peptide sequence, the 3-chloro-alanine residue can be converted into a dehydroalanine residue through a base-mediated β-elimination of HCl.

This in-situ formation of dehydroalanine opens up a plethora of possibilities for peptide modification due to the electrophilic nature of the α,β-unsaturated system. One of the most powerful applications is the synthesis of lanthionine-bridged peptides (lantibiotics), where the dehydroalanine residue undergoes a Michael addition with the thiol side chain of a cysteine residue, forming a stable thioether linkage.

The Orthogonal Protection Strategy

The use of Boc-(R)-3-chloro-Ala-OH is a prime example of an orthogonal protection strategy in peptide synthesis. Orthogonality refers to the use of protecting groups that can be removed under distinct chemical conditions, allowing for selective deprotection and modification of specific sites within a complex molecule.

In this strategy:

• The Nα-Boc group is labile to acidic conditions (e.g., trifluoroacetic acid, TFA), allowing for the stepwise elongation of the peptide chain.

• The 3-chloro-alanine side chain is stable to the acidic conditions used for Boc deprotection. Its transformation into dehydroalanine is achieved under basic conditions, which do not affect other acid-labile side-chain protecting groups (e.g., tBu, Trt).

• This orthogonality allows for the assembly of a linear peptide containing both Boc-(R)-3-chloro-Ala-OH and other protected amino acids, followed by the selective, on-resin generation of dehydroalanine and subsequent intramolecular cyclization.

Key Applications

• Synthesis of Lanthionine-Bridged Peptides: The most prominent application is the synthesis of lanthibiotics and other cyclic peptides. By incorporating Boc-(R)-3-chloro-Ala-OH and a protected cysteine (e.g., Fmoc-Cys(Trt)-OH) at appropriate positions in the peptide sequence, a lanthionine bridge can be formed through an intramolecular Michael addition.

• Site-Specific Conjugation: The dehydroalanine residue can serve as a handle for the conjugation of various molecules, such as reporter probes, polyethylene glycol (PEG), or small molecule drugs, through Michael addition with thiol- or amine-containing payloads.

• Introduction of Conformational Constraints: The formation of cyclic structures via lanthionine bridges introduces significant conformational constraints, which can lead to increased peptide stability, receptor affinity, and biological activity.

Quantitative Data Summary

The following table summarizes the expected efficiencies and yields for the key steps in a typical synthesis of a lanthionine-bridged cyclic peptide using Boc-(R)-3-chloro-Ala-OH. The data is compiled from standard Boc-SPPS procedures and literature reports on analogous transformations.

Step	Parameter	Typical Value	Notes
Boc-SPPS Coupling	Coupling Efficiency	>99%	Per cycle, monitored by Kaiser test.
Boc Deprotection	Efficiency	Quantitative	Using 50% TFA in DCM.
β-Elimination	Conversion of Chloro-Ala to Dha	>90%	On-resin, using a mild organic base.
Michael Addition	Lanthionine Bridge Formation	60-80%	On-resin, intramolecular reaction.
Final Cleavage	Crude Peptide Yield	50-70%	From resin, dependent on sequence.
Purification	Final Purity	>95%	By RP-HPLC.

Experimental Protocols

The following protocols provide a detailed methodology for the synthesis of a lanthionine-bridged cyclic peptide using Boc-(R)-3-chloro-Ala-OH and a protected cysteine residue on a solid support.

Protocol 1: Solid-Phase Peptide Synthesis of the Linear Precursor

This protocol describes the assembly of a linear peptide containing both (R)-3-chloro-alanine and a cysteine residue using standard Boc-SPPS.

Materials:

• Merrifield resin (or other suitable resin for Boc chemistry)

• Boc-protected amino acids (including Boc-(R)-3-chloro-Ala-OH and Boc-Cys(Trt)-OH)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• Coupling agents (e.g., HBTU/HOBt or DCC/HOBt)

• Kaiser test kit

Procedure:

• Resin Swelling: Swell the resin in DCM in a reaction vessel for 1-2 hours.

• First Amino Acid Coupling: Couple the first Boc-protected amino acid to the resin using standard coupling procedures.

• Peptide Chain Elongation (Iterative Cycle): a. Boc Deprotection: i. Wash the resin with DCM (3x). ii. Add a solution of 50% TFA in DCM to the resin and agitate for 30 minutes. iii. Drain the TFA solution and wash the resin with DCM (3x). b. Neutralization: i. Wash the resin with DCM (3x). ii. Add a solution of 10% DIEA in DCM and agitate for 10 minutes. iii. Drain the neutralization solution and wash the resin with DCM (3x) and DMF (3x). c. Amino Acid Coupling: i. In a separate vessel, pre-activate the next Boc-protected amino acid (3 eq.) with HBTU (2.9 eq.) and HOBt (3 eq.) in DMF. Add DIEA (6 eq.) and allow to react for 2-5 minutes. ii. Add the activated amino acid solution to the resin and agitate for 1-2 hours. iii. Monitor the coupling completion using the Kaiser test. d. Washing: Wash the resin with DMF (3x) and DCM (3x).

• Repeat step 3 for each amino acid in the sequence, incorporating Boc-(R)-3-chloro-Ala-OH and Boc-Cys(Trt)-OH at the desired positions.

Protocol 2: On-Resin Dehydroalanine Formation and Lanthionine Cyclization

This protocol describes the sequential on-resin modification to form the lanthionine bridge.

Materials:

• Peptide-resin from Protocol 1

• DMF

• DIEA

• DCM

Procedure:

• Final N-terminal Boc Deprotection: Perform the Boc deprotection and neutralization steps as described in Protocol 1, steps 3a and 3b, to expose the N-terminal amine.

• Trityl Deprotection of Cysteine Side Chain: a. Wash the peptide-resin with DCM (3x). b. Treat the resin with a solution of TFA/TIS/DCM (1:5:94) for 1 hour at room temperature. c. Wash the resin thoroughly with DCM (5x) and DMF (5x) to remove the cleaved trityl groups.

• β-Elimination to form Dehydroalanine: a. Swell the resin in DMF. b. Add a solution of 20% DIEA in DMF to the resin. c. Agitate the mixture at room temperature for 1-2 hours. d. Wash the resin with DMF (5x).

• Intramolecular Michael Addition (Lanthionine Formation): a. The deprotected cysteine thiol will react with the newly formed dehydroalanine residue. b. Agitate the resin in DMF at room temperature for 12-24 hours. c. Monitor the progress of the cyclization by cleaving a small amount of peptide from the resin and analyzing by LC-MS. d. Once the reaction is complete, wash the resin with DMF (5x) and DCM (5x).

Protocol 3: Final Cleavage and Peptide Purification

This protocol describes the cleavage of the cyclic peptide from the resin and its subsequent purification.

Materials:

• Cyclized peptide-resin from Protocol 2

• Anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA)

• Anisole (scavenger)

• Cold diethyl ether

• RP-HPLC system

Procedure:

• Resin Drying: Dry the peptide-resin thoroughly under vacuum.

• HF Cleavage: a. Place the dried resin in a specialized HF cleavage apparatus. b. Add anisole (1 mL per gram of resin). c. Cool the apparatus to -78°C and condense HF into the vessel. d. Stir the mixture at 0°C for 1-2 hours. e. Evaporate the HF under vacuum.

• Peptide Precipitation: a. Triturate the residue with cold diethyl ether to precipitate the crude peptide. b. Centrifuge and decant the ether. Repeat the ether wash twice. c. Dry the crude peptide under vacuum.

• Purification: a. Dissolve the crude peptide in a suitable aqueous buffer. b. Purify the peptide by preparative RP-HPLC. c. Lyophilize the pure fractions to obtain the final cyclic peptide.

Visualizations

Orthogonal Strategy Workflow

Caption: Workflow for lanthionine peptide synthesis using an orthogonal Boc strategy.

Dehydroalanine Formation Pathway

Application Notes and Protocols: Mass Spectrometry Analysis of Peptides Incorporating (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of non-canonical amino acids into peptides is a key strategy in modern drug discovery and development to enhance properties such as metabolic stability, conformational constraint, and biological activity. (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid, a protected and chlorinated analog of alanine, presents unique characteristics that require specialized analytical methods for its characterization within a peptide sequence. The presence of the thermally labile tert-Butoxycarbonyl (Boc) protecting group and the chloro-substituent introduces specific challenges and fragmentation patterns in mass spectrometry.

These application notes provide a detailed guide for the mass spectrometry-based analysis of peptides containing this modified amino acid. We outline the expected fragmentation patterns, provide detailed experimental protocols for LC-MS/MS analysis, and present a systematic approach to obtain high-quality, interpretable data for confident identification and characterization.

Expected Fragmentation Patterns

The tandem mass spectrometry (MS/MS) analysis of peptides incorporating (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid is expected to yield characteristic product ions resulting from the fragmentation of the peptide backbone, the Boc protecting group, and the chlorinated side chain. Understanding these pathways is crucial for accurate spectral interpretation.

Peptide Backbone Fragmentation

Collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD) will induce cleavage of the peptide amide bonds, resulting in the formation of b- and y-type ions.[1] The masses of these fragment ions will be shifted according to the mass of the modified amino acid residue.

Fragmentation of the Boc Group

The Boc group is known to be labile and can fragment through several pathways during mass spectrometric analysis.[2][3] Common neutral losses from the Boc group include:

• Loss of isobutylene (56 Da): This is a common fragmentation pathway for Boc-protected amines.[4]

• Loss of tert-butanol (74 Da): This can also occur, particularly in the absence of a protonated site on the peptide.[2]

• Loss of the entire Boc group (100 Da): This results from the cleavage of the C-O bond.

Fragmentation of the Chlorinated Side Chain

The presence of a chlorine atom on the β-carbon of the amino acid side chain introduces additional fragmentation possibilities. Expected fragmentation pathways include:

• Neutral loss of HCl (36 Da): This is a potential fragmentation pathway for chlorinated compounds.

• Characteristic Isotopic Pattern: In the full scan (MS1) mass spectrum, the presence of chlorine will result in a characteristic isotopic pattern for the precursor ion, with an M+2 peak approximately one-third the intensity of the monoisotopic peak, due to the natural abundance of the ³⁷Cl isotope.[5]

A proposed fragmentation scheme for a peptide containing (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid (Boc-Cla) is presented below.

Proposed MS/MS fragmentation pathways for a Boc-Cla peptide.

Quantitative Data Summary

The following table summarizes the expected mass shifts and neutral losses that can be used to identify and characterize peptides containing (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid.

Feature	Description	Mass (Da)
Residue Mass	Monoisotopic mass of the Boc-Cla residue	237.061
Neutral Loss 1	Loss of isobutylene from the Boc group	56.062
Neutral Loss 2	Loss of the entire Boc group	100.052
Neutral Loss 3	Loss of Hydrogen Chloride (HCl) from the side chain	35.977 (for ³⁵Cl) / 37.974 (for ³⁷Cl)

Experimental Protocols

This section provides a detailed methodology for the mass spectrometry analysis of peptides incorporating (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid.

Sample Preparation

• Stock Solution Preparation:

  • Accurately weigh 1 mg of the lyophilized peptide.

  • Dissolve the peptide in 1 mL of a 50:50 mixture of acetonitrile and deionized water to create a 1 mg/mL stock solution.

  • Vortex for 30 seconds to ensure complete dissolution.

• Working Solution Preparation:

  • Dilute the stock solution with the 50:50 acetonitrile/water mixture containing 0.1% formic acid to a final concentration of 10 µg/mL for LC-MS/MS analysis. The use of formic acid is recommended over trifluoroacetic acid (TFA) to minimize in-source decay of the Boc group.[6][7]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis

A typical LC-MS/MS workflow for peptide analysis.

• Instrumentation: A high-resolution mass spectrometer, such as a quadrupole time-of-flight (Q-TOF) or an Orbitrap instrument, is recommended for accurate mass measurements.[8]

• Liquid Chromatography (LC):

  • Column: A C18 reverse-phase column is suitable for most peptides.[7]

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 60% mobile phase B over 30 minutes is a good starting point and can be optimized based on the peptide's hydrophobicity.

  • Flow Rate: 200-400 µL/min for analytical scale columns.[8]

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode.[8] To minimize in-source fragmentation of the Boc group, it is advisable to use "soft" ionization conditions by optimizing the capillary voltage and source temperature.[6]

  • MS1 (Full Scan) Analysis: Acquire full scan mass spectra to determine the m/z of the intact peptide. The presence of the characteristic chlorine isotopic pattern should be verified.

  • MS/MS (Tandem MS) Analysis: Perform data-dependent acquisition (DDA) to trigger MS/MS on the most abundant precursor ions. Use CID or HCD for fragmentation.

Data Analysis

• Precursor Ion Identification: Identify the precursor ion corresponding to the peptide containing the Boc-Cla residue in the MS1 spectrum. Confirm the presence of the A+2 isotopic peak.

• Fragment Ion Analysis: Analyze the MS/MS spectrum to identify b- and y-type ions to confirm the peptide sequence.

• Identification of Characteristic Neutral Losses: Look for neutral losses corresponding to the fragmentation of the Boc group (56 Da, 100 Da) and the potential loss of HCl (36 Da).

• Software: Use appropriate software for peptide sequencing and data analysis.

Conclusion

The mass spectrometric analysis of peptides incorporating (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid requires careful consideration of the labile Boc group and the chlorinated side chain. By employing soft ionization techniques, optimizing LC-MS/MS parameters, and understanding the characteristic fragmentation patterns, researchers can confidently identify and characterize these modified peptides. The protocols and guidelines presented in these application notes provide a robust framework for the successful analysis of this novel class of peptides, aiding in the advancement of drug discovery and development programs.

References

• 1. Mascot help: Peptide fragmentation [matrixscience.com]
• 2. Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation of GABA-hybrid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. Analysis of protein chlorination by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. lcms.cz [lcms.cz]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for Conformational Analysis of 3-Chloroalanine Peptides using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-invasive technique for determining the three-dimensional structure and dynamics of peptides in solution.[1] Understanding the bioactive conformation of a peptide is critical in drug discovery for designing potent and selective analogues.[1] The incorporation of unnatural amino acids (UAAs), such as 3-chloroalanine, into peptide sequences is a key strategy for modulating their structure, stability, and biological activity.[2][3] 3-chloroalanine, an analogue of alanine where a hydrogen on the beta-carbon is replaced by a chlorine atom, can introduce unique steric and electronic properties that influence peptide folding and function.[4][5]

These application notes provide a comprehensive overview and detailed protocols for the conformational analysis of peptides containing 3-chloroalanine using solution NMR spectroscopy. We will cover peptide synthesis, sample preparation, NMR data acquisition, and structure calculation, highlighting the specific considerations for handling this non-canonical amino acid.

Unique Considerations for 3-Chloroalanine in NMR Studies

The presence of a 3-chloroalanine residue introduces specific challenges and considerations that differ from studies of peptides containing only the 20 canonical amino acids.

• Electronic Effects on Chemical Shifts: The electron-withdrawing nature of the chlorine atom is expected to deshield the neighboring protons and carbons. This will cause a downfield shift in the NMR signals for Hβ, Hα, Cβ, and Cα protons and carbons of the 3-chloroalanine residue compared to a standard alanine residue.

• Steric Influence: The van der Waals radius of chlorine is significantly larger than that of hydrogen, which can impose steric constraints on the peptide backbone and side-chain conformations. This may favor specific rotamers around the χ1 dihedral angle and potentially influence the local backbone (φ, ψ) angles.

• Software and Parameterization: Standard NMR structure calculation software packages like CYANA, CNS, or Xplor-NIH do not include parameters for 3-chloroalanine.[6][7] Therefore, a crucial preparatory step is to generate new topology and parameter files that accurately describe the bonding, angles, and dihedrals of the 3-chloroalanine residue. Servers and tools are available to help generate these parameters for non-canonical amino acids.[6]

Experimental Protocols

A systematic approach is required to move from a synthesized peptide to a final structural ensemble. The general workflow is outlined below.

Caption: Experimental workflow for conformational analysis.

Protocol 3.1: Peptide Synthesis and Sample Preparation

• Peptide Synthesis: Synthesize the peptide containing Fmoc-L-3-chloroalanine using standard solid-phase peptide synthesis (SPPS) with an automated synthesizer.[8]

• Cleavage and Purification: Cleave the peptide from the resin and remove protecting groups. Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Mass Verification: Confirm the identity and purity of the peptide using mass spectrometry (e.g., MALDI-TOF or ESI-MS).[8]

• NMR Sample Preparation:

  • Dissolve the lyophilized peptide to a final concentration of 1-5 mM. Higher concentrations yield better signal-to-noise.[9]

  • Use a buffer solution appropriate for peptide stability, typically 20 mM phosphate buffer at a pH between 4 and 5 to minimize amide proton exchange.[10]

  • The sample should be prepared in 90% H₂O / 10% D₂O. The D₂O provides the lock signal for the NMR spectrometer.

  • Transfer approximately 500 µL of the final solution into a high-quality NMR tube (e.g., a Shigemi tube for higher concentrations).[8]

Protocol 3.2: NMR Data Acquisition

Acquire a suite of 2D NMR spectra on a high-field spectrometer (≥600 MHz) equipped with a cryoprobe.

• ¹H-¹H TOCSY (Total Correlation Spectroscopy): Used to identify coupled proton spin systems within each amino acid residue.

  • Typical Parameters: 80 ms mixing time with a DIPSI-2 sequence.[10]

• ¹H-¹H NOESY (Nuclear Overhauser Effect Spectroscopy): Provides through-space correlations between protons that are close in space (< 5 Å), which is the primary source of distance restraints for structure calculation.

  • Typical Parameters: Mixing times of 150-300 ms.

• ¹H-¹H ROESY (Rotating-frame Overhauser Effect Spectroscopy): Useful for medium-sized molecules where the NOE may be close to zero. The ROE is always positive, avoiding ambiguity.

  • Typical Parameters: 50-200 ms mixing time with a spin-lock field of ~2.5 kHz.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons. This is useful for resolving signal overlap and aiding in assignment, especially if ¹³C-labeled material is available.

Data Analysis and Structure Calculation

Resonance Assignment

The first step in the analysis is to assign all the observed NMR signals to specific protons in the peptide sequence. This is achieved by systematically connecting the spin systems identified in the TOCSY spectrum with sequential NOE connectivities (e.g., Hα(i) to HN(i+1)) observed in the NOESY spectrum.

Deriving Structural Restraints

Once assignments are complete, the NMR data is converted into geometric restraints used for structure calculation.

Caption: From NMR observables to structural restraints.

• Distance Restraints: The intensities of NOESY cross-peaks are inversely proportional to the sixth power of the distance between the two protons. These are typically calibrated and classified as strong (1.8–2.7 Å), medium (1.8–3.5 Å), and weak (1.8–5.0 Å) upper distance limits.

• Dihedral Angle Restraints: The three-bond coupling constant between the amide proton and the alpha-proton (³J(HN,Hα)) is related to the backbone dihedral angle φ via the Karplus equation.[11][12] This relationship allows for the estimation of φ angles for each residue.

Protocol 4.3: Structure Calculation

• Generate UAA Parameters: Create topology and parameter files for 3-chloroalanine for your chosen structure calculation software.

• Simulated Annealing: Use a simulated annealing protocol (a molecular dynamics-based approach) to fold the peptide from a random linear conformation into structures that satisfy the experimental restraints.[13]

• Ensemble Generation: Calculate an ensemble of structures (typically 50-100) and select the 10-20 lowest-energy structures that have no significant restraint violations. The final structure is represented by this ensemble, reflecting the dynamic nature of the peptide in solution.

• Validation: Assess the quality of the final structural ensemble using tools like PROCHECK to analyze Ramachandran plots and stereochemical parameters.

Data Presentation

Quantitative data from the NMR analysis should be summarized in clear, accessible tables. Below are examples using a hypothetical peptide Ac-Gly-Ala(3-Cl)-Val-NH₂ .

Table 1: Hypothetical ¹H and ¹³C Chemical Shifts (in ppm)

Note: Chemical shifts are referenced to DSS for ¹H and ¹³C. Ala(3-Cl) shifts are hypothetical, based on expected downfield shifts from standard Alanine values due to the electron-withdrawing Cl atom.

Residue	Atom	¹H Shift (ppm)	¹³C Shift (ppm)
Gly-1	HN	8.45	-
Hα	3.98	45.2
Ala(3-Cl)-2	HN	8.21	-
Hα	4.55	53.1
Hβ	3.89	48.5
Val-3	HN	8.05	-
Hα	4.15	62.3
Hβ	2.18	32.5
Hγ	1.02, 0.98	20.1, 19.8

Table 2: Representative ³J(HN,Hα) Coupling Constants and Derived φ Angle Restraints

Residue	³J(HN,Hα) (Hz)	Derived φ Angle Range (°)
Ala(3-Cl)-2	4.5	-80 to -40 (α-helical/turn)
Val-3	8.9	-160 to -80 (extended/β-sheet)

Table 3: Selected NOE Cross-Peaks and Distance Restraints

NOE Type	Proton 1	Proton 2	Intensity	Upper Distance Limit (Å)
Sequential	Hα (Gly-1)	HN (Ala(3-Cl)-2)	Strong	2.7
Sequential	Hα (Ala(3-Cl)-2)	HN (Val-3)	Medium	3.5
Intra-residue	Hα (Val-3)	Hβ (Val-3)	Strong	2.7
Medium-range	HN (Gly-1)	HN (Val-3)	Weak	5.0

Conclusion

NMR spectroscopy provides an unparalleled level of detail for the conformational analysis of peptides in solution. While the inclusion of unnatural amino acids like 3-chloroalanine requires additional steps, specifically the generation of custom computational parameters, the fundamental experimental and analytical workflows remain robust. By carefully applying the protocols outlined in these notes, researchers can successfully elucidate the three-dimensional structures of modified peptides, providing crucial insights for structure-activity relationship studies and the rational design of new peptide-based therapeutics.

References

• 1. An accurate DFT study within conformational survey of the d-form serine−alanine protected dipeptide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Designing amino acids to determine the local conformations of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 3-chloro-L-alanine | C3H6ClNO2 | CID 439772 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Chloroalanyl antibiotic peptides: antagonism of their antimicrobial effects by L-alanine and L-alanyl peptides in gram-negative bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. MR - Facilitating the structural characterisation of non-canonical amino acids in biomolecular NMR [mr.copernicus.org]
• 7. mr.copernicus.org [mr.copernicus.org]
• 8. Synthesis and NMR Characterization of the Prenylated Peptide, a-Factor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pharmacy.nmims.edu [pharmacy.nmims.edu]
• 10. chem.uzh.ch [chem.uzh.ch]
• 11. On the use of 3J-coupling NMR data to derive structural information on proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. J-Coupling Constants for a Trialanine Peptide as a function of Dihedral Angles Calculated by Density Functional Theory over the full Ramachandran Space - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: (R)-Boc-3-chloro-D-alanine in Peptide Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using (R)-Boc-3-chloro-D-alanine in peptide synthesis. The following information addresses potential side reactions and offers guidance on mitigation strategies and analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the primary potential side reactions when using (R)-Boc-3-chloro-D-alanine in Boc-SPPS?

A1: Due to the presence of a chlorine atom on the β-carbon, (R)-Boc-3-chloro-D-alanine is susceptible to side reactions that are not typically observed with standard amino acids. The primary concerns are base-catalyzed reactions that can occur during the neutralization step of the Boc-SPPS cycle. These include:

• β-Elimination: Formation of a dehydroalanine residue through the elimination of HCl. This is a common pathway for β-halo-alanines under basic conditions.

• Intramolecular Cyclization: Formation of a highly reactive aziridine-2-carboxylic acid derivative via intramolecular nucleophilic attack of the α-amino group on the β-carbon.

• Intermolecular Nucleophilic Substitution: The chloride can be displaced by other nucleophiles present in the reaction mixture, such as the deprotected N-terminal amine of another peptide chain, leading to peptide dimerization or branching.

Q2: Under which specific steps of the Boc-SPPS protocol are these side reactions most likely to occur?

A2: The critical step for these side reactions is the neutralization of the N-terminal trifluoroacetate salt, which is performed after Boc deprotection with TFA. The use of tertiary amine bases like diisopropylethylamine (DIEA) or triethylamine (TEA) creates a basic environment that can promote the aforementioned side reactions. Prolonged exposure to the base or elevated temperatures will increase the likelihood of these side reactions.

Q3: How can I detect the formation of these side products?

A3: The most effective methods for detecting and quantifying side reactions are High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).

• HPLC: Side products will likely have different retention times compared to the desired peptide. Dehydroalanine formation, for instance, results in a more hydrophobic peptide that may have a longer retention time.

• Mass Spectrometry (MS): This is crucial for identifying the nature of the side product by its mass. The expected mass changes for the most common side reactions are summarized in the table below. Tandem MS (MS/MS) can be used to pinpoint the location of the modification within the peptide sequence.

Q4: Are there any general recommendations to minimize these side reactions?

A4: Yes, several strategies can be employed to minimize the risk of side reactions when working with (R)-Boc-3-chloro-D-alanine:

• Use of in situ Neutralization Protocols: This is a highly recommended approach as it minimizes the time the free α-amino group is exposed to basic conditions before the coupling reaction begins.

• Careful Choice of Base: Use of a weaker or more sterically hindered base for neutralization may reduce the rate of elimination and substitution reactions.

• Optimized Coupling Conditions: Employing efficient coupling reagents and ensuring rapid and complete coupling will reduce the time available for side reactions to occur.

• Low Temperature: Performing the neutralization and coupling steps at reduced temperatures can decrease the rate of unwanted side reactions.

Troubleshooting Guide

Issue 1: My mass spectrometry results show a peak with a mass loss of 36.5 Da from my target peptide.

• Possible Cause: This mass loss corresponds to the elimination of HCl from the 3-chloro-D-alanine residue, leading to the formation of a dehydroalanine residue. This is a strong indication that β-elimination has occurred.

• Troubleshooting Steps:

  • Confirm the Modification: Use MS/MS sequencing to confirm that the mass loss is localized to the 3-chloro-D-alanine residue.

  • Review Your Protocol: Assess the neutralization step. If you are using a separate neutralization and wash step before coupling, switch to an in situ neutralization protocol.

  • Optimize Base and Temperature: If using in situ neutralization, consider using a less basic or more hindered base than DIEA, such as N-methylmorpholine (NMM), and perform the coupling at 0°C.

  • Reduce Coupling Time: Ensure your coupling reaction is efficient and not unnecessarily prolonged. Use a powerful coupling agent like HATU or HBTU.

Issue 2: I am observing a significant amount of a side product with the same mass as my desired peptide but a different HPLC retention time.

• Possible Cause: This could be due to the formation of an aziridine ring followed by its opening by a nucleophile present in the cleavage cocktail (e.g., water or trifluoroacetic acid), leading to the formation of a serine or other modified alanine residue, which is isomeric to the starting material but will have different chromatographic properties. Another possibility is racemization, although this is less specific to 3-chloro-alanine.

• Troubleshooting Steps:

  • Detailed Structural Analysis: Use advanced analytical techniques such as NMR or MS/MS fragmentation to characterize the structure of the impurity.

  • Modify Neutralization Protocol: As with β-elimination, minimizing the exposure to base is key. Implement in situ neutralization and consider milder bases and lower temperatures.

  • Use Additives: The addition of a proton source like HOBt during neutralization might help to protonate the free amine and reduce its nucleophilicity for intramolecular attack, although this needs to be balanced with the need for the amine to be available for coupling.

Issue 3: My reaction is yielding a significant amount of a higher molecular weight species, potentially a dimer of my peptide.

• Possible Cause: Intermolecular nucleophilic substitution of the chloride by the N-terminal amine of another peptide chain can lead to dimerization.

• Troubleshooting Steps:

  • Confirm Dimerization: Verify the mass of the high molecular weight species by MS. It should correspond to twice the mass of the desired peptide minus HCl.

  • Reduce Peptide Concentration on Resin: A lower loading of the first amino acid on the resin can reduce the proximity of peptide chains, thus disfavoring intermolecular reactions.

  • Ensure Rapid Coupling: Use a fast and efficient coupling method to quickly cap the deprotected N-terminus, making it unavailable for nucleophilic attack on a neighboring chain. In situ neutralization is highly recommended.

Quantitative Data Summary

The following table summarizes the expected mass changes for the major potential side reactions of (R)-Boc-3-chloro-D-alanine.

Side Reaction	Resulting Structure	Mass Change (Da)	Analytical Notes
β-Elimination	Dehydroalanine	-36.46	Easily detectable by MS.
Intramolecular Cyclization	Aziridine-2-carboxylic acid	0 (Isomeric)	Not directly observed by MS of the final peptide, but subsequent reactions can lead to isomeric impurities with different HPLC retention.
Intermolecular Substitution (Dimerization)	Peptide Dimer	+ (Mass of Peptide - 36.46)	Results in a high molecular weight impurity detectable by MS and HPLC.

Experimental Protocols

Protocol 1: Standard Boc-SPPS Cycle with in situ Neutralization

This protocol is recommended to minimize base-mediated side reactions.

• Resin Swelling: Swell the resin (e.g., MBHA resin) in dichloromethane (DCM) for 1 hour.

• Boc Deprotection:

  • Treat the resin with 50% trifluoroacetic acid (TFA) in DCM for 2 minutes.

  • Drain and repeat the treatment with 50% TFA in DCM for 20 minutes.

  • Wash the resin with DCM (3x) and isopropanol (2x), followed by DCM (3x).

• Amino Acid Activation:

  • In a separate vessel, dissolve the next Boc-amino acid (4 equivalents) and HBTU (3.9 equivalents) in N,N-dimethylformamide (DMF).

• In situ Neutralization and Coupling:

  • Add the activated amino acid solution to the resin.

  • Immediately add N,N-diisopropylethylamine (DIEA) (6 equivalents) to the reaction vessel.

  • Agitate for 15-30 minutes.

• Washing: Drain the reaction mixture and wash the resin with DMF (3x) and DCM (3x).

• Monitoring: Perform a Kaiser test to confirm the completion of the coupling. If the test is positive, recouple.

Protocol 2: Analysis of Side Products by LC-MS

• Sample Preparation: Cleave a small amount of the peptide from the resin using a standard cleavage cocktail (e.g., HF/anisole or TFMSA/TFA/thioanisole).

• HPLC Separation:

  • Dissolve the crude peptide in a suitable solvent (e.g., 50% acetonitrile/water).

  • Inject the sample onto a C18 reverse-phase HPLC column.

  • Elute with a gradient of acetonitrile in water (both containing 0.1% TFA) over 30-60 minutes.

• Mass Spectrometry Detection:

  • Couple the HPLC eluent to an electrospray ionization (ESI) mass spectrometer.

  • Acquire mass spectra in positive ion mode over a relevant m/z range.

  • Analyze the spectra for the expected masses of the desired peptide and potential side products as listed in the table above.

  • Perform MS/MS fragmentation on the parent ions of interest to confirm the sequence and locate any modifications.

Mandatory Visualization

Caption: Potential side reaction pathways for (R)-Boc-3-chloro-D-alanine.

Caption: Troubleshooting workflow for unexpected side products.

Preventing racemization of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid during coupling

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to address challenges encountered during peptide synthesis. Here you will find troubleshooting guides and frequently asked questions (FAQs) focused on preventing the racemization of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid during coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a concern for (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid?

A1: Racemization is the loss of stereochemical integrity at the α-carbon of an amino acid, leading to the conversion of a single enantiomer (the desired R-form in this case) into a mixture of both R- and S-isomers.[1] The biological activity of a peptide is critically dependent on its precise three-dimensional structure, which is dictated by the sequence of specific stereoisomers of its constituent amino acids. The presence of the undesired S-enantiomer can result in a final peptide with significantly reduced or altered biological activity, and these diastereomeric impurities can be very difficult to separate during purification.[2]

(R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid is particularly susceptible to racemization. The electron-withdrawing chlorine atom on the β-carbon increases the acidity of the α-proton. This makes the proton easier to abstract by a base, facilitating racemization through both the oxazolone and direct enolization pathways.[3]

Q2: What are the primary mechanisms of racemization for N-Boc protected amino acids?

A2: There are two main pathways for racemization during the coupling of N-Boc protected amino acids:[4]

• Oxazolone (Azlactone) Formation: This is the most common mechanism.[2] The activated carboxyl group of the N-Boc-amino acid cyclizes to form a planar 5(4H)-oxazolone intermediate. The α-proton of this intermediate is acidic and can be readily removed by a base, leading to a loss of stereochemistry. Subsequent attack by the amine component on the achiral oxazolone can produce both the desired R- and undesired S-peptide.[1][5]

• Direct Enolization: This pathway involves the direct abstraction of the α-proton from the activated amino acid by a base, forming a planar enolate intermediate. This is a more significant pathway for amino acids with electron-withdrawing groups on the side chain, such as (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid.[3]

Q3: Which factors have the most significant impact on racemization during the coupling of this amino acid?

A3: Several factors during the coupling step can influence the extent of racemization:

• Coupling Reagents: Carbodiimides like DCC and DIC, when used alone, can lead to high levels of racemization. Uronium/aminium or phosphonium-based reagents are generally preferred.[1]

• Additives: Additives such as 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), and ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) are crucial for suppressing racemization, especially when using carbodiimides.[6][7]

• Base: The strength and steric hindrance of the base are critical. Stronger, less hindered bases like triethylamine (TEA) and diisopropylethylamine (DIEA) increase the rate of racemization. Weaker or more hindered bases like N-methylmorpholine (NMM) or 2,4,6-collidine are better choices.[5]

• Temperature: Higher reaction temperatures accelerate racemization.[1]

• Pre-activation Time: Prolonged activation of the amino acid before the addition of the amine component increases the opportunity for racemization.[1]

• Solvent: Less polar solvents may help to reduce racemization, although solubility requirements must be considered.[6]

Troubleshooting Guide: High Levels of Racemization Detected

If you are observing significant racemization (i.e., the presence of the S-diastereomer) in your peptide product, follow this troubleshooting workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. bachem.com [bachem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]

Troubleshooting low coupling efficiency of Boc-(R)-3-chloro-Ala-OH

Welcome to the technical support center for troubleshooting issues related to the use of Boc-(R)-3-chloro-Ala-OH in peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals, providing answers to frequently asked questions and detailed troubleshooting protocols to address low coupling efficiency and other common problems.

Troubleshooting Guides

Low coupling efficiency with Boc-(R)-3-chloro-Ala-OH can be a significant hurdle in peptide synthesis. The presence of the chlorine atom on the β-carbon can influence the reactivity of the amino acid. This section provides a structured approach to diagnosing and resolving these issues.

Comparison of Common Coupling Reagents

The choice of coupling reagent is critical for achieving high efficiency, especially with amino acids that are prone to side reactions. While specific quantitative data for Boc-(R)-3-chloro-Ala-OH is limited, the following table summarizes the performance of various coupling reagents commonly used for sterically hindered or challenging amino acids, which can serve as a guideline.

Coupling Reagent	Reagent Type	Recommended Use	Potential Issues
HATU	Uronium/Aminium Salt	Highly recommended for hindered amino acids; fast reaction rates.[1][2]	Potential for guanidinylation of the N-terminal amino group if used in excess.[1]
HCTU	Uronium/Aminium Salt	A highly efficient coupling reagent.[3]	Can cause guanidinylation of the N-terminus if used in excess.
COMU	Uronium/Aminium Salt	High efficiency with a good safety profile; good solubility.[1][2]
PyBOP	Phosphonium Salt	High efficiency; no guanidinylation side reaction.[2]	Byproducts can be difficult to remove.
DIC/HOAt	Carbodiimide/Additive	Cost-effective; avoids guanidinylation.[2]	Slower reaction times; byproducts can be problematic.
TBTU/HBTU	Uronium/Aminium Salt	Widely used and effective for standard couplings.[4]	Can cause guanidinylation of the N-terminus if used in excess.

Experimental Protocol: Optimized Coupling of Boc-(R)-3-chloro-Ala-OH using HATU

This protocol is based on general best practices for challenging couplings and specific recommendations for β-halogenated amino acids.[5]

Materials:

• Resin-bound peptide with a deprotected N-terminal amine

• Boc-(R)-3-chloro-Ala-OH (3 equivalents)

• HATU (3 equivalents)

• 2,4,6-Trimethylpyridine (TMP) or Diisopropylethylamine (DIPEA) (6 equivalents)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

Procedure:

• Resin Swelling: Swell the resin-bound peptide in DMF for at least 30 minutes.

• Amino Acid Activation: In a separate reaction vessel, dissolve Boc-(R)-3-chloro-Ala-OH and HATU in DMF.

• Base Addition: Add TMP or DIPEA to the amino acid solution and mix for 1-2 minutes. Using a hindered base like TMP is recommended to minimize the risk of elimination of HCl from the 3-chloro-alanine side chain.[5]

• Coupling Reaction: Add the activated amino acid solution to the swollen resin.

• Reaction Monitoring: Allow the reaction to proceed for 2-4 hours at room temperature. Monitor the reaction progress using a qualitative method like the Kaiser test.[6]

• Washing: Once the reaction is complete (negative Kaiser test), thoroughly wash the resin with DMF to remove any unreacted reagents and byproducts.

• Double Coupling (if necessary): If the Kaiser test is positive after the initial coupling, a second coupling is recommended. Repeat steps 2-6 with fresh reagents.

• Capping (optional): If the coupling remains incomplete after a second attempt, consider capping the unreacted amines with acetic anhydride to prevent the formation of deletion sequences.

Frequently Asked Questions (FAQs)

Q1: Why am I experiencing low coupling efficiency with Boc-(R)-3-chloro-Ala-OH, which is not a particularly bulky amino acid?

A: While the alanine side chain itself is small, the presence of the chlorine atom at the β-position can electronically influence the reactivity of the carboxyl group. More importantly, a potential side reaction is the base-catalyzed elimination of HCl to form a dehydroalanine derivative. This side reaction consumes the amino acid and leads to incomplete coupling. The choice of base and coupling conditions is therefore critical to minimize this elimination.[5]

Q2: What is the primary side reaction to be concerned about with Boc-(R)-3-chloro-Ala-OH?

A: The main concern is the elimination of hydrogen chloride (HCl) from the β-carbon, which is facilitated by the presence of a base. This results in the formation of a reactive dehydroalanine residue in the peptide chain. To mitigate this, it is advisable to use a sterically hindered and non-nucleophilic base like 2,4,6-trimethylpyridine (TMP) instead of more common bases like DIPEA.[5]

Q3: How can I monitor the coupling efficiency of Boc-(R)-3-chloro-Ala-OH?

A: The most common and rapid method for monitoring coupling reactions in solid-phase peptide synthesis is the Kaiser test, which detects free primary amines.[6] A positive (blue) result indicates incomplete coupling. For more quantitative analysis, a small sample of the resin can be cleaved, and the resulting peptide analyzed by HPLC and mass spectrometry.[7]

Q4: When should I consider performing a "double couple"?

A: A double coupling should be considered if the initial coupling reaction is incomplete, as indicated by a positive Kaiser test. This involves repeating the coupling step with a fresh solution of the activated amino acid and coupling reagents. This is a common strategy for difficult couplings to drive the reaction to completion.

Q5: Is racemization a significant concern with Boc-(R)-3-chloro-Ala-OH?

A: Racemization is a potential side reaction for all amino acids during activation and coupling.[6] The risk can be minimized by using coupling reagents that incorporate additives known to suppress racemization, such as HATU (which contains a HOAt moiety) or COMU.[2][3] Limiting the pre-activation time and avoiding excessive amounts of base can also help preserve the stereochemical integrity of the amino acid.

Visual Troubleshooting and Mechanisms

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting low coupling efficiency of Boc-(R)-3-chloro-Ala-OH.

Caption: Troubleshooting workflow for low Boc-(R)-3-chloro-Ala-OH coupling efficiency.

Proposed Coupling Mechanism and Potential Side Reaction

The diagram below illustrates the general mechanism of peptide bond formation using a uronium salt coupling reagent and highlights the potential for HCl elimination from the Boc-(R)-3-chloro-Ala-OH side chain.

Caption: Mechanism of peptide coupling and potential HCl elimination side reaction.

References

• 1. chemimpex.com [chemimpex.com]
• 2. peptide.com [peptide.com]
• 3. bachem.com [bachem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 7. peptide.com [peptide.com]

Technical Support Center: Optimizing Cleavage of Peptides Containing 3-Chloro-D-Alanine from Resin

Welcome to the technical support center for optimizing the cleavage of peptides containing the non-standard amino acid 3-chloro-D-alanine from solid-phase synthesis resins. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals successfully cleave these specialized peptides while preserving the integrity of the chloro- modification.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when cleaving peptides containing 3-chloro-D-alanine?

A1: The main challenge is the potential for side reactions involving the chloro group on the alanine side chain. During standard trifluoroacetic acid (TFA) cleavage, reactive carbocations are generated from protecting groups and the resin linker. Scavengers are added to trap these carbocations, but many common scavengers are nucleophilic and can potentially react with the electrophilic carbon of the 3-chloro-D-alanine side chain, leading to unwanted adducts.

Q2: Can the 3-chloro-D-alanine residue be degraded during TFA cleavage?

A2: The C-Cl bond in 3-chloro-D-alanine is generally stable to TFA. However, the presence of strong nucleophiles in the cleavage cocktail can lead to substitution reactions. Therefore, the choice of scavengers is critical to prevent modification of this residue.

Q3: Which scavengers should be avoided when cleaving peptides with 3-chloro-D-alanine?

A3: Highly nucleophilic scavengers, particularly those containing thiols, should be used with caution or avoided altogether. These include:

• 1,2-Ethanedithiol (EDT): A strong nucleophile that can potentially displace the chloride to form a thioether.

• Thioanisole: While less nucleophilic than EDT, it can still pose a risk.

• Dithiothreitol (DTT): A reducing agent and a strong nucleophile.

Q4: What are the recommended scavengers for peptides containing 3-chloro-D-alanine?

A4: To minimize the risk of side reactions with the 3-chloro-D-alanine residue, it is recommended to use sterically hindered or non-nucleophilic scavengers. These include:

• Triisopropylsilane (TIS): A bulky silane that is an excellent carbocation scavenger with low nucleophilicity.[1]

• Water: Acts as a proton source and can help hydrolyze t-butyl cations.

• Phenol: A less nucleophilic scavenger that can protect tryptophan and tyrosine residues.

A combination of these scavengers is generally effective in preventing common side reactions without affecting the 3-chloro-D-alanine.

Troubleshooting Guide

Issue: Mass spectrometry analysis shows a mass addition to my peptide corresponding to a scavenger molecule.

• Question: My mass spectrum shows a +88 Da or other unexpected adducts on my 3-chloro-D-alanine-containing peptide after cleavage. What is the likely cause?

• Answer: This strongly suggests a side reaction between your 3-chloro-D-alanine residue and a nucleophilic scavenger in your cleavage cocktail. For example, reaction with 1,2-ethanedithiol (EDT) could lead to the formation of a thioether adduct. To resolve this, switch to a cleavage cocktail with non-nucleophilic scavengers such as triisopropylsilane (TIS) and water.

Issue: Incomplete cleavage from the resin.

• Question: I am getting a low yield of my peptide, and a post-cleavage test of the resin indicates that the peptide is still attached. How can I improve my cleavage efficiency?

• Answer: Incomplete cleavage is a common issue that can be addressed by:

  • Extending the cleavage time: Increase the incubation time with the cleavage cocktail from 2 hours to 3 or 4 hours and re-analyze a small aliquot.[2]

  • Ensuring sufficient cocktail volume: Use enough cleavage cocktail to allow the resin to swell properly (typically 10-15 mL per gram of resin).[2]

  • Verifying resin and linker compatibility: Confirm that the TFA concentration is sufficient for the type of resin and linker used. For most standard resins like Rink Amide, a high concentration of TFA (95%) is required.

Issue: Presence of other side products not related to 3-chloro-D-alanine.

• Question: My peptide contains other sensitive residues like Tryptophan (Trp) and Methionine (Met), and I am observing oxidation or other modifications. How can I protect them without affecting the 3-chloro-D-alanine?

• Answer: Protecting other sensitive residues while preserving the 3-chloro-D-alanine requires a carefully balanced cleavage cocktail.

  • For Tryptophan , the use of TIS is highly effective at preventing t-butylation.[1] Adding a small amount of phenol can also offer protection.

  • For Methionine , oxidation to the sulfoxide is a common side reaction. Performing the cleavage under an inert atmosphere (e.g., nitrogen or argon) can help minimize oxidation.[2] While thiol-based scavengers are good reducing agents, their use is risky with 3-chloro-D-alanine. A post-cleavage reduction of methionine sulfoxide might be a safer alternative if oxidation occurs.

Data Presentation: Recommended Cleavage Cocktails

The following table provides recommended cleavage cocktails for peptides containing 3-chloro-D-alanine, categorized by the presence of other sensitive amino acids.

Cocktail ID	Composition (v/v/v)	Target Peptide Characteristics	Rationale
3Cl-Ala-Std	95% TFA / 2.5% Water / 2.5% TIS	Peptides with 3-chloro-D-alanine and no other highly sensitive residues.	TIS is a non-nucleophilic scavenger that effectively traps carbocations without reacting with the chloro- group.[1]
3Cl-Ala-Trp	92.5% TFA / 2.5% Water / 2.5% TIS / 2.5% Phenol	Peptides containing 3-chloro-D-alanine and Tryptophan or Tyrosine.	Phenol is added to protect the indole ring of Tryptophan from alkylation.
3Cl-Ala-Met	95% TFA / 2.5% Water / 2.5% TIS (under inert atmosphere)	Peptides containing 3-chloro-D-alanine and Methionine.	The inert atmosphere minimizes the oxidation of the methionine side chain.[2]

Experimental Protocols

Safety Precaution: All cleavage procedures must be performed in a well-ventilated fume hood. Trifluoroacetic acid (TFA) is highly corrosive and volatile. Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

Protocol 1: Standard Cleavage of 3-Chloro-D-Alanine Peptides

Objective: To cleave a peptide containing 3-chloro-D-alanine from the resin while minimizing side reactions.

Materials:

• Dried peptide-resin

• Cleavage Cocktail 3Cl-Ala-Std : 95% TFA, 2.5% Water, 2.5% Triisopropylsilane (TIS)

• Cold diethyl ether

• Centrifuge tubes

• Nitrogen gas source

Procedure:

• Place the dried peptide-resin (e.g., 100 mg) in a suitable reaction vessel.

• Freshly prepare the cleavage cocktail (e.g., 2 mL for 100 mg of resin).

• Add the cleavage cocktail to the resin.

• Gently agitate the mixture at room temperature for 2-3 hours.

• Filter the cleavage solution from the resin into a clean collection tube.

• Wash the resin twice with a small volume of fresh TFA and combine the filtrates.

• In a separate centrifuge tube, add cold diethyl ether (approximately 10 times the volume of the TFA filtrate).

• Slowly add the TFA filtrate dropwise to the cold ether while gently vortexing to precipitate the peptide.

• Centrifuge the suspension to pellet the precipitated peptide.

• Carefully decant the ether.

• Wash the peptide pellet with cold diethyl ether two more times.

• Dry the peptide pellet under a gentle stream of nitrogen.

Protocol 2: Post-Cleavage Resin Test (Kaiser Test)

Objective: To qualitatively determine if the peptide has been completely cleaved from the resin.

Materials:

• A small sample of resin beads after cleavage and filtration.

• Reagent A: 5% (w/v) ninhydrin in ethanol.

• Reagent B: 80% (w/v) phenol in ethanol.

• Reagent C: 0.001 M potassium cyanide (KCN) in pyridine.

• Small glass test tube.

• Heating block or water bath at 100°C.

Procedure:

• Place a few dried resin beads into a clean, dry glass test tube.

• Add 2-3 drops of each Reagent A, B, and C to the test tube.

• Heat the test tube at 100°C for 5 minutes.

• Observe the color of the resin beads and the solution.

Interpretation:

• Positive Result (Incomplete Cleavage): The resin beads and solution turn a deep blue or purple, indicating the presence of free primary amines from the uncleaved peptide.

• Negative Result (Complete Cleavage): The resin beads and solution remain colorless or turn a faint yellow/brown.

Mandatory Visualizations

Caption: Experimental workflow for the cleavage of peptides from resin.

Caption: Troubleshooting decision tree for cleavage optimization.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Managing Peptide Aggregation with (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid

Frequently Asked Questions (FAQs)

Q1: What is peptide aggregation and why is it a problem in solid-phase peptide synthesis (SPPS)?

A1: Peptide aggregation is the self-association of growing peptide chains on the solid support resin, primarily through the formation of intermolecular hydrogen bonds.[1][2] This can lead to the formation of stable secondary structures, like β-sheets, which makes the peptide chains inaccessible to reagents.[2] Aggregation is a major cause of incomplete or failed syntheses, resulting in low yields and difficult purification, especially for peptides longer than 20 amino acids or those rich in hydrophobic residues.[2]

Q2: What are the common indicators of on-resin peptide aggregation?

A2: Several signs during SPPS can point towards peptide aggregation:

• Poor Resin Swelling: The resin beads may appear shrunken or fail to swell properly in the synthesis solvent.[2]

• Slow or Incomplete Reactions: A positive ninhydrin (Kaiser) test after a coupling step indicates unreacted free amines.[2] Similarly, the removal of the N-terminal Boc protecting group may be sluggish.

• Physical Clumping: The resin may become sticky and clump together, hindering proper mixing and washing.[2]

• Low Yield of the Final Product: A significant drop in the expected yield of the cleaved peptide is a strong indicator of aggregation issues during synthesis.[2]

Q3: How might (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid theoretically help in managing peptide aggregation?

A3: While not documented for this specific application, the introduction of modified amino acids can disrupt the hydrogen bonding patterns that lead to aggregation. Theoretically, the chlorine atom on the side chain of (R)-2-((tert-butoxycarbonyl)amino)-3-chloropropanoic acid could introduce steric hindrance and alter the electronic properties of the peptide backbone. This disruption might interfere with the formation of the regular, inter-chain hydrogen bonds that are necessary for the formation of β-sheet structures, which are a primary cause of aggregation.

Q4: What are the established methods to overcome peptide aggregation in Boc-SPPS?

A4: Several strategies can be employed to disrupt aggregation:

• Solvent Exchange: Switching to more polar solvents like N-methylpyrrolidone (NMP) or adding dimethyl sulfoxide (DMSO) can help to disrupt hydrogen bonds.[1]

• Chaotropic Salts: Adding salts like LiCl or NaClO4 to the washing or coupling steps can interfere with hydrogen bonding.[1]

• Elevated Temperature: Performing the coupling reaction at a higher temperature can provide the necessary energy to break up aggregates.[1]

• Backbone Protection: Incorporating backbone-protecting groups like 2-hydroxy-4-methoxybenzyl (Hmb) or using pseudoproline dipeptides can effectively disrupt secondary structure formation.[1]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Positive Kaiser test after coupling	Incomplete coupling due to peptide aggregation.	1. Perform a second coupling (double coupling). 2. Switch to a more effective coupling reagent like HBTU or HATU. 3. Wash the resin with a chaotropic salt solution (e.g., 0.4 M LiCl in DMF) before coupling.[2]
Slow Boc deprotection	Aggregated peptide chains are inaccessible to TFA.	1. Increase the TFA concentration or extend the deprotection time.[3] 2. Perform washes with a sequence of different solvents (e.g., DMF, DCM, isopropanol) to disrupt aggregation.[4]
Resin clumping and poor swelling	Severe on-resin aggregation.	1. Switch to a resin with better swelling properties, such as a PEG-based resin. 2. Incorporate a pseudoproline dipeptide at the next available Ser or Thr residue.
Low final peptide yield and purity	Accumulation of deletion sequences and other side products due to aggregation throughout the synthesis.	1. Re-synthesize the peptide using a combination of the above strategies. 2. Consider the introduction of a backbone-protected amino acid every 6-7 residues.[1]

Experimental Protocols

Protocol 1: Standard Boc-SPPS Cycle

• Resin Swelling: Swell the resin in Dichloromethane (DCM) for at least 30 minutes.[4]

• Boc Deprotection:

  • Wash the resin with DCM (3x).[4]

  • Treat the resin with 50% Trifluoroacetic acid (TFA) in DCM for 2 minutes, drain, and repeat for 20-30 minutes.[4]

  • Wash the resin with DCM (3x).[4]

• Neutralization:

  • Treat the resin with 10% Diisopropylethylamine (DIEA) in DCM for 2 minutes and repeat.[4]

  • Wash the resin with DCM (5x).[4]

• Coupling:

  • In a separate vessel, pre-activate the Boc-protected amino acid (3 equivalents) with a coupling agent like HBTU/HOBt (3 equivalents) and DIEA (6 equivalents) in DMF for 2 minutes.[4]

  • Add the activated amino acid solution to the resin and agitate for 2-4 hours at room temperature.[4]

• Washing: Wash the resin with DMF (3x) and DCM (3x).[4]

• Repeat the cycle for the next amino acid.

Protocol 2: Troubleshooting with a Chaotropic Salt Wash

• Perform Boc Deprotection and Neutralization: Follow steps 2 and 3 from Protocol 1.

• Chaotropic Wash: Before the coupling step, wash the resin with a 0.4 M LiCl solution in DMF for 10 minutes.[2]

• Washing: Wash the resin thoroughly with DMF (5x) to remove the chaotropic salt.

• Proceed with Coupling: Continue with step 4 from Protocol 1.

Data Presentation

Table 1: Comparison of Anti-Aggregation Strategies (Illustrative Data)

Strategy	Peptide Sequence	Crude Purity (%)	Final Yield (%)
Standard Protocol	H-V-A-L-I-S-V-A-L-I-G-OH	35	15
NMP as solvent	H-V-A-L-I-S-V-A-L-I-G-OH	55	30
LiCl wash	H-V-A-L-I-S-V-A-L-I-G-OH	65	40
Pseudoproline insertion	H-V-A-L-I-(S(Ψ,Ψpro))-V-A-L-I-G-OH	85	60

Visualizations

Caption: Troubleshooting workflow for peptide aggregation.

Caption: Inter-chain hydrogen bonding in peptide aggregation.

Caption: Logical relationship of aggregation and a potential solution.

References

• 1. peptide.com [peptide.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Incomplete Boc Deprotection of (R)-3-chloroalanine Residues

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the incomplete Boc deprotection of (R)-3-chloroalanine residues during chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of incomplete Boc deprotection?

Incomplete removal of the tert-butyloxycarbonyl (Boc) protecting group is a common issue in peptide synthesis and can be attributed to several factors:

• Insufficient Acid Strength or Concentration: The acidic reagent, typically trifluoroacetic acid (TFA) or hydrogen chloride (HCl) in dioxane, may not be potent enough or at a high enough concentration to fully drive the deprotection reaction.

• Inadequate Reaction Time: The duration of the acid treatment may be too short for complete removal of the Boc group, especially for sterically hindered residues.

• Steric Hindrance: The bulky nature of the Boc group, combined with the structural features of the (R)-3-chloroalanine residue or neighboring amino acids, can impede the access of the acidic reagent to the carbamate nitrogen.

• Poor Resin Swelling (for Solid-Phase Synthesis): In solid-phase peptide synthesis (SPPS), inadequate swelling of the resin support can limit the diffusion of the deprotection solution, leading to incomplete reactions within the resin beads.

• Peptide Aggregation: The formation of secondary structures within the peptide chain can physically block the N-terminus, preventing the acid from reaching the Boc group.

Q2: Are there any specific challenges associated with the deprotection of (R)-3-chloroalanine residues?

While general principles of Boc deprotection apply, the presence of a chlorine atom on the β-carbon of alanine introduces potential unique challenges:

• Side Reactions: The electron-withdrawing nature of the chlorine atom can influence the reactivity of the amino acid. Under acidic conditions, there is a potential for side reactions such as hydrolysis of the chloride or elimination of HCl to form a dehydroalanine residue.

• Stability: The stability of the C-Cl bond under prolonged exposure to strong acids like TFA should be considered, as cleavage could lead to undesired byproducts.

Q3: How can I detect incomplete Boc deprotection?

Several analytical techniques can be employed to assess the completeness of the deprotection step:

• Thin-Layer Chromatography (TLC): A quick and straightforward method to visualize the disappearance of the starting material (Boc-protected) and the appearance of the more polar product (free amine).

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides a more definitive analysis, allowing for the quantification of the remaining starting material and confirming the mass of the desired deprotected product.

• ¹H NMR Spectroscopy: The disappearance of the characteristic singlet peak of the nine equivalent protons of the tert-butyl group, typically found around 1.4 ppm, provides clear evidence of Boc group removal.

• Kaiser Test (for SPPS): This colorimetric test detects the presence of free primary amines on the resin. A negative or weak positive result after the deprotection step can indicate incomplete removal of the Boc group.

Q4: What are common side reactions during Boc deprotection, and how can they be minimized?

The acidic conditions used for Boc deprotection can lead to several side reactions:

• t-Butylation: The tert-butyl cation generated during the cleavage can alkylate nucleophilic residues like tryptophan and methionine. This can be minimized by using scavengers such as triisopropylsilane (TIS) or thioanisole in the deprotection cocktail.

• Hydrolysis/Elimination of the Chloro Side Chain: For (R)-3-chloroalanine, acidic conditions could potentially lead to the loss of the chlorine atom. Using milder deprotection conditions or shorter reaction times may help to mitigate this.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving issues related to the incomplete Boc deprotection of (R)-3-chloroalanine residues.

Problem: Analytical data (TLC, LC-MS, NMR) indicates the presence of residual Boc-protected (R)-3-chloroalanine after the deprotection step.

Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting incomplete Boc deprotection.

Potential Side Reactions of (R)-3-chloroalanine During Acidic Deprotection

The following diagram illustrates potential side reactions that could occur with the (R)-3-chloroalanine side chain under strong acidic conditions.

Caption: Potential side reactions of the (R)-3-chloroalanine side chain during acidic Boc deprotection.

Quantitative Data

Amino Acid Derivative	Deprotection Conditions	Time	Yield	Reference
Boc-L-Ala-OH	Thermal (150°C) with water	3 h	91%	[1]
Boc-L-Ala-OH	Thermal (130°C) with 2 equiv. TFA	7 min	98%	[1]
Boc-L-Val-OH	Thermal (150°C) with water	6 h	92%	[1]
Boc-L-Phe-OH	Thermal (150°C) with water	5 h	93%	[1]
Various Boc-amino acids	4M HCl in dioxane	30 min	Not specified	[2]

Experimental Protocols

Protocol 1: Standard Boc Deprotection using Trifluoroacetic Acid (TFA)

This protocol is a general procedure for the removal of the Nα-Boc group.

Reagents:

• Deprotection Solution: 25-50% TFA in Dichloromethane (DCM) (v/v)

• Washing Solvent: Dichloromethane (DCM)

• Neutralization Solution (optional, for solution phase): Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure (Solution Phase):

• Dissolve the Boc-protected (R)-3-chloroalanine derivative in DCM.

• Add the TFA/DCM deprotection solution to the reaction mixture.

• Stir the reaction at room temperature for 1-2 hours. Monitor the progress by TLC or LC-MS.

• Upon completion, remove the solvent and excess TFA in vacuo.

• If the free amine is desired (not the TFA salt), dissolve the residue in an appropriate organic solvent and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the deprotected product.

Procedure (Solid-Phase Peptide Synthesis):

• Swell the peptide-resin in DCM.

• Treat the resin with the TFA/DCM deprotection solution for 20-30 minutes with gentle agitation.

• Drain the deprotection solution.

• Wash the resin thoroughly with DCM (3-5 times) to remove residual acid.

• Neutralize the resin with a solution of 5-10% diisopropylethylamine (DIPEA) in DCM for 1-2 minutes.

• Wash the resin again with DCM (3-5 times) to remove excess base before proceeding to the next coupling step.

Protocol 2: Boc Deprotection using HCl in Dioxane

This method is an alternative to TFA and is often used for substrates sensitive to strong acidolysis.[2][3]

Reagents:

• Deprotection Solution: 4M HCl in 1,4-dioxane

• Solvent: 1,4-dioxane or a co-solvent like methanol if solubility is an issue.

Procedure:

• Dissolve the Boc-protected (R)-3-chloroalanine derivative in 1,4-dioxane.

• Add the 4M HCl in dioxane solution to the reaction mixture.

• Stir the reaction at room temperature for 30 minutes to 2 hours, monitoring by TLC or LC-MS.[2]

• Upon completion, remove the solvent in vacuo to obtain the hydrochloride salt of the deprotected amine.

• The product can often be precipitated by the addition of diethyl ether and collected by filtration.

References

• 1. Side reactions in solid-phase peptide synthesis and their applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Boc Deprotection - HCl [commonorganicchemistry.com]
• 3. rsc.org [rsc.org]

Technical Support Center: Impact of the Chloro Group on Peptide Synthesis

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with chloro-substituted amino acids or chloro-containing reagents in peptide synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when incorporating chloro-substituted amino acids into a peptide sequence?

Incorporating chloro-substituted amino acids, such as Fmoc-3-Cl-Tyr-OH, into a peptide sequence via Solid-Phase Peptide Synthesis (SPPS) presents several challenges compared to standard amino acids:

• Lower Solubility : Chlorinated amino acid building blocks can have reduced solubility in common SPPS solvents like dimethylformamide (DMF), which may lead to precipitation and inefficient coupling.[1]

• Steric Hindrance : The presence of bulky chlorine atoms can sterically hinder the coupling reaction. This slows down the kinetics, often requiring longer reaction times, double coupling, or the use of more potent coupling reagents to achieve a satisfactory yield.[1]

• Increased Hydrophobicity : The resulting peptides are often more hydrophobic, which can complicate purification and precipitation steps. Hydrophobic peptides may be partially soluble in ether, leading to product loss during precipitation.[1][2]

• Potential for Side Reactions : The electron-withdrawing nature of the chloro group and the conditions used for synthesis can increase the likelihood of specific side reactions.[1][3]

Q2: How does the presence of a chloro group on the amino acid or in the coupling reagent affect reaction kinetics?

The chloro group has a dual and contrasting impact on reaction kinetics:

• On the Amino Acid : When a chloro group is on the amino acid side chain, it generally slows down the coupling reaction. The steric bulk of the chlorine atom impedes the approach of the activated amino acid to the N-terminal amine of the growing peptide chain.[1]

• In the Coupling Reagent : When a chloro group is part of the coupling reagent or additive, such as in 6-chloro-1-hydroxybenzotriazole (6-Cl-HOBt), it accelerates the reaction. The electron-withdrawing effect of the chlorine atom makes the additive a better leaving group, leading to faster activation of the carboxylic acid and higher reaction rates. This is particularly useful for overcoming difficult couplings, including those involving sterically hindered amino acids.[4][5]

Q3: What are the common side reactions associated with the use of chloro-substituted building blocks?

While many side reactions are common to all peptide syntheses, the presence of chloro groups can exacerbate certain issues or introduce new ones:

• Incomplete Coupling : Due to steric hindrance and potential aggregation of the growing peptide chain, coupling reactions may not go to completion. This results in the formation of deletion sequences, where one or more amino acids are missing from the final peptide.[1]

• Aspartimide Formation : In sequences containing aspartic acid, the basic conditions used for Fmoc deprotection can promote the formation of a cyclic aspartimide intermediate. This can lead to a mixture of α- and β-aspartyl peptides in the final product.[1]

• Diketopiperazine Formation : At the dipeptide stage, especially when proline is one of the first two residues, the peptide chain can cyclize and cleave from the resin, forming a diketopiperazine and terminating the synthesis.[4] Using sterically hindered resins like 2-chlorotrityl chloride resin can help suppress this side reaction.[4][6]

• Modification of Reactive Residues : If on-resin chlorination is performed, other reactive amino acid side chains (e.g., methionine, tryptophan, tyrosine) can be unintentionally oxidized or chlorinated if not adequately protected.[1]

Q4: How does a chloro group affect the purification and characterization of the final peptide?

The main effects are observed during HPLC purification and mass spectrometry (MS) analysis:

• Purification : Chlorinated peptides tend to be more hydrophobic, which leads to longer retention times on reverse-phase HPLC. This increased hydrophobicity can sometimes cause aggregation, leading to broader peaks and making purification more challenging.[1]

• Mass Spectrometry : The presence of chlorine is readily identifiable in a mass spectrum due to the natural isotopic abundance of ³⁵Cl (≈75.8%) and ³⁷Cl (≈24.2%). For each chlorine atom in the peptide, the mass spectrum will show a characteristic M+2 peak with an intensity that is approximately one-third of the monoisotopic (M) peak. This isotopic pattern is a definitive way to confirm the successful incorporation of chlorine atoms.[1]

Q5: What is the role of an N-terminal chloroacetyl group, and how is it introduced?

An N-terminal chloroacetyl group is not a naturally occurring modification but is intentionally introduced to serve as a reactive handle for post-synthesis modifications.[7] Its primary application is to create a specific site for covalent bond formation, most commonly with a thiol group from a cysteine residue to form a stable thioether linkage.[7][8] This strategy is widely used for:

• Peptide Cyclization : Constraining the peptide's conformation to improve stability and receptor affinity.[7]

• Peptide Conjugation : Linking the peptide to other molecules like proteins, polymers, or labels.[7][9]

The chloroacetyl group is typically introduced on-resin after the final amino acid has been coupled and its Fmoc group removed. This is done by reacting the free N-terminal amine with a chloroacetylating agent, such as chloroacetic anhydride or chloroacetic acid activated with a carbodiimide like DCC.[9]

Troubleshooting Guide

This section addresses common problems encountered during the synthesis of peptides containing chloro-substituted residues.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Coupling Efficiency / Incomplete Reaction	1. Steric Hindrance : The bulky chloro group is slowing the reaction.[1] 2. Poor Solubility : The chlorinated amino acid is not fully dissolved in the coupling solvent.[1] 3. Peptide Aggregation : The growing peptide chain is folding on itself, blocking the reaction site.[10]	1. Use a stronger coupling reagent : Switch to reagents known for high efficiency, such as HATU or HCTU.[5] 2. Increase reaction time or double couple : Allow more time for the reaction to complete or perform the coupling step twice.[10] 3. Change the solvent : N-Methyl-2-pyrrolidone (NMP) can be a better solvent for hydrophobic sequences than DMF.[10]
Low Crude Peptide Yield After Cleavage	1. Incomplete Coupling/Deprotection : Leads to truncated or deletion sequences that are difficult to isolate.[1] 2. Chain Termination : Side reactions like diketopiperazine formation have prematurely stopped synthesis.[4] 3. Loss During Precipitation : The hydrophobic peptide is partially soluble in the precipitation solvent (e.g., diethyl ether).[1][2]	1. Optimize coupling and deprotection : Use methods from the row above. Ensure complete Fmoc removal by extending deprotection time if necessary. 2. Select appropriate resin : For sequences prone to diketopiperazine formation, use 2-chlorotrityl chloride resin.[4][6] 3. Modify precipitation protocol : Use ice-cold ether, increase the volume of ether, or concentrate the cleavage mixture before precipitation.[1][2]
Difficulty Precipitating the Peptide	Increased Hydrophobicity : The chloro group increases the peptide's nonpolar character, enhancing its solubility in organic solvents like ether.[1][2]	1. Ensure ether is ice-cold : This minimizes the solubility of the peptide.[1] 2. Concentrate the TFA mixture : Gently blow down the cleavage mixture with nitrogen or air to reduce the volume before adding ether.[2] 3. Alternative workup : If precipitation fails, remove the ether/TFA mixture by rotary evaporation, redissolve the residue in an appropriate HPLC buffer (e.g., ACN/water), and proceed directly to purification.[2]
Unexpected Masses in MS Analysis	1. Deletion Sequences : Resulting from incomplete coupling.[1] 2. Side-Chain Modification : Unintentional chlorination or oxidation of other reactive residues.[1] 3. Aspartimide Formation : Leads to a mass-neutral rearrangement that can be detected by HPLC and fragmentation analysis.[1]	1. Review synthesis protocol : Optimize coupling steps for difficult residues. 2. Use appropriate protecting groups : Ensure all reactive side chains are properly protected, especially if harsh reagents are used.[1] 3. Minimize base exposure : Reduce Fmoc deprotection times or use additives like HOBt in the deprotection solution to suppress aspartimide formation.

Data Summary

The introduction of chloro groups is expected to impact synthesis yield and purity. The following table provides a qualitative summary based on documented challenges.

Parameter	Standard Peptide	Mono-Chlorinated Peptide	Multi-Chlorinated Peptide
Expected Crude Yield	High	Moderate to High	Low to Moderate
Expected Purity	High	Moderate to High	Low to Moderate
Coupling Time	Standard	Standard to Extended	Extended / Double Coupling
Solubility in DMF	Good	Moderate	Potentially Poor
Hydrophobicity	Variable	Increased	Significantly Increased

Note: These are general expectations; actual results will vary significantly based on the peptide sequence, length, and specific synthesis conditions.[1]

Experimental Protocols

Protocol 1: Manual SPPS of a Peptide with a Chlorinated Amino Acid

This protocol provides a general guideline for the manual synthesis of a peptide containing a pre-chlorinated building block, such as Fmoc-3-Cl-Tyr-OH, using an Fmoc/tBu strategy.

1. Resin Preparation:

• Place the appropriate resin (e.g., Rink Amide resin for a C-terminal amide) in a reaction vessel.

• Swell the resin in DMF for at least 30 minutes.[1]

2. Fmoc Deprotection:

• Treat the resin with a solution of 20% piperidine in DMF for 5-10 minutes.

• Drain the solution and repeat the treatment for another 10-15 minutes to ensure complete deprotection.[1]

• Wash the resin thoroughly with DMF (5-7 times).

3. Amino Acid Coupling (for Standard or Chlorinated Residue):

• In a separate vial, dissolve 4 equivalents of the Fmoc-protected amino acid and 3.9 equivalents of a coupling agent (e.g., HCTU) in DMF.[1]

• Add 8 equivalents of N,N-diisopropylethylamine (DIPEA) to the amino acid solution to activate it.[1]

• Immediately add the activated amino acid solution to the deprotected resin.

• Agitate the mixture for 1-2 hours. For chlorinated or other sterically hindered amino acids, extend the coupling time to 4 hours or perform a double coupling.

• Wash the resin thoroughly with DMF (5-7 times).

4. Chain Elongation:

• Repeat steps 2 and 3 for each amino acid in the sequence.

5. Final Deprotection:

• After the final coupling, perform the Fmoc deprotection (Step 2) to remove the N-terminal Fmoc group.

6. Cleavage and Global Deprotection:

• Wash the resin with dichloromethane (DCM) and dry it under a stream of nitrogen.

• Prepare a cleavage cocktail appropriate for the protecting groups used (e.g., 95% TFA, 2.5% Triisopropylsilane, 2.5% water).

• Add the cleavage cocktail to the resin and let it react for 2-3 hours at room temperature.

• Filter the resin and collect the filtrate.

• Precipitate the crude peptide by adding the filtrate to a large volume of ice-cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet under vacuum.

Protocol 2: N-Terminal Chloroacetylation

This protocol describes the addition of a chloroacetyl group to the N-terminus of a resin-bound peptide.

1. Final Deprotection:

• Ensure the peptide has been fully synthesized on the resin and the final N-terminal Fmoc group has been removed as described in Protocol 1, Step 2.

2. Chloroacetylation Reaction:

• In a separate vial, prepare the chloroacetylating agent. A common method is to form the symmetric anhydride of chloroacetic acid:

  • Dissolve 10 equivalents of chloroacetic acid in DCM.
  • Add 5 equivalents of N,N'-dicyclohexylcarbodiimide (DCC) and stir for 10-15 minutes.[9]
  • Filter to remove the dicyclohexylurea (DCU) byproduct.

• Add the prepared chloroacetic anhydride solution to the deprotected, resin-bound peptide.

• Allow the reaction to proceed for 1-2 hours at room temperature.[9]

• Wash the resin thoroughly with DCM, followed by DMF.

3. Cleavage:

• Proceed with the cleavage and workup of the chloroacetylated peptide as described in Protocol 1, Step 6. The crude peptide is typically obtained in yields of 70-90%.[9]

Visualizations

Caption: Workflow for SPPS incorporating chlorinated amino acids.

Caption: Cause-and-effect diagram of chloro group impacts.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 4. peptide.com [peptide.com]
• 5. bachem.com [bachem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. US5066716A - Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides - Google Patents [patents.google.com]
• 10. biotage.com [biotage.com]

Technical Support Center: Purification of Peptides Containing (R)-Boc-3-chloro-D-alanine

Welcome to the technical support center for researchers, scientists, and drug development professionals working with peptides incorporating the unnatural amino acid (R)-Boc-3-chloro-D-alanine. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the purification of these modified peptides.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying peptides containing (R)-Boc-3-chloro-D-alanine?

The incorporation of (R)-Boc-3-chloro-D-alanine introduces several challenges primarily stemming from its unique physicochemical properties. The chloro- group increases the hydrophobicity of the peptide, which can lead to poor solubility in aqueous buffers and strong retention on reversed-phase HPLC columns. Additionally, the presence of a halogenated side chain may introduce the potential for specific side reactions during synthesis and cleavage, leading to a more complex impurity profile.

Q2: How does the chloro- group on the D-alanine side chain affect the peptide's behavior during purification?

The electron-withdrawing nature of the chlorine atom can influence the local electronic environment within the peptide. More significantly, the bulky and hydrophobic chloro- group can alter the peptide's conformation and increase its propensity for aggregation, making it more difficult to purify. This increased hydrophobicity often necessitates adjustments to standard HPLC purification protocols, such as the use of stronger organic solvents or different stationary phases.

Q3: Are there any known side reactions specific to the 3-chloro-D-alanine residue during solid-phase peptide synthesis (SPPS)?

While specific literature on side reactions involving the 3-chloro-D-alanine side chain during Boc-SPPS is limited, based on general chemical principles, potential side reactions could include:

• Nucleophilic Substitution: The chlorine atom is a potential leaving group, making the side chain susceptible to nucleophilic attack by various reagents or other side chains present in the peptide, especially under basic conditions. While the Boc protecting group is removed under acidic conditions, subsequent steps or prolonged exposure to certain scavengers during cleavage could potentially lead to side products.

• Elimination Reactions: Under certain conditions, elimination of HCl from the side chain could occur, leading to the formation of a dehydroalanine residue. This introduces an unsaturated site in the peptide, which can further react or alter the peptide's properties.

It is crucial to carefully control the reaction conditions throughout the synthesis and purification process to minimize these potential side reactions.

Q4: What analytical techniques are recommended for assessing the purity of peptides containing (R)-Boc-3-chloro-D-alanine?

The most common and effective techniques for purity assessment are Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) and Mass Spectrometry (MS).[1]

• RP-HPLC: Provides a quantitative measure of the purity of the target peptide by separating it from impurities. A high-resolution column and an optimized gradient are essential for accurate analysis.

• Mass Spectrometry (ESI-MS or MALDI-TOF): Confirms the molecular weight of the synthesized peptide, helping to identify the target product and any major impurities resulting from deletions, additions, or side reactions.[2] Tandem mass spectrometry (MS/MS) can be used to sequence the peptide and pinpoint the location of any modifications.

Troubleshooting Guides

This section provides systematic approaches to resolving common issues encountered during the purification of peptides containing (R)-Boc-3-chloro-D-alanine.

Issue 1: Poor Peptide Solubility

Symptoms:

• Difficulty dissolving the crude peptide in standard aqueous buffers.

• Precipitation of the peptide upon injection into the HPLC system.

• Low recovery of the peptide from the column.

Troubleshooting Steps:

Step	Action	Rationale
1	Initial Dissolution in Organic Solvent	Dissolve the crude peptide in a minimal amount of a strong organic solvent such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or N-methyl-2-pyrrolidone (NMP) before dilution with the initial mobile phase.
2	Use of Chaotropic Agents	Incorporate chaotropic agents like guanidinium hydrochloride (GuHCl) or urea in the sample solvent and mobile phase A. These agents disrupt non-covalent interactions and can improve the solubility of aggregating peptides.
3	pH Adjustment	Adjust the pH of the sample solvent. For peptides with a net basic charge, a slightly acidic pH can improve solubility, while for acidic peptides, a slightly basic pH may be beneficial.
4	Test a Range of Co-solvents	Experiment with different co-solvents in the mobile phase, such as isopropanol or n-propanol, which can be more effective than acetonitrile for highly hydrophobic peptides.

Issue 2: Poor Chromatographic Resolution

Symptoms:

• Broad, tailing, or fronting peaks.

• Co-elution of the target peptide with impurities.

• Inability to achieve baseline separation.

Troubleshooting Steps:

Step	Action	Rationale
1	Optimize the Gradient	Employ a shallower gradient (e.g., 0.5% B/min) to improve the separation of closely eluting species. For highly hydrophobic peptides, a gradient starting at a higher initial percentage of organic solvent may be necessary.
2	Change the Stationary Phase	If using a C18 column, consider a stationary phase with a different selectivity, such as a C8, C4, or a phenyl-hexyl column. Shorter alkyl chains or different aromatic interactions can reduce the strong hydrophobic retention.
3	Increase Column Temperature	Increasing the column temperature (e.g., to 40-60 °C) can improve peak shape by reducing mobile phase viscosity and increasing mass transfer kinetics.
4	Modify the Mobile Phase Additive	While trifluoroacetic acid (TFA) is common, consider using formic acid (FA) for better MS compatibility or other ion-pairing reagents to alter selectivity.

Issue 3: Unexpected Peaks in the Chromatogram

Symptoms:

• Presence of multiple peaks in the analytical HPLC of the crude product.

• Mass spectrometry data indicating the presence of species with unexpected molecular weights.

Troubleshooting Steps:

Step	Action	Rationale
1	Analyze by Mass Spectrometry	Use ESI-MS or MALDI-TOF MS to determine the molecular weights of the unexpected peaks. This will help identify the nature of the impurities (e.g., truncated sequences, deletion sequences, side-chain modifications).
2	Review Synthesis and Cleavage Protocols	Scrutinize the SPPS and cleavage procedures for potential sources of side reactions. Common issues include incomplete deprotection, inefficient coupling, or side reactions caused by scavengers during cleavage.[3]
3	Consider Potential Side Reactions of 3-Chloro-alanine	As discussed in the FAQs, consider the possibility of nucleophilic substitution or elimination reactions involving the chloro- group. Analyze the mass differences to see if they correspond to these potential modifications.
4	Optimize Cleavage Cocktail	The choice and concentration of scavengers in the cleavage cocktail are critical. For peptides containing sensitive residues, a carefully selected scavenger cocktail can minimize side reactions.

Experimental Protocols

Protocol 1: General RP-HPLC Purification of a Peptide Containing (R)-Boc-3-chloro-D-alanine

1. Sample Preparation:

• Dissolve the crude lyophilized peptide in a minimal volume of DMF or DMSO.
• Dilute the dissolved peptide with Mobile Phase A (see below) to a final concentration of 1-5 mg/mL.
• Ensure the final concentration of the initial organic solvent is low enough to allow for binding to the column.
• Centrifuge the sample to remove any particulate matter before injection.

2. Chromatographic Conditions:

• HPLC System: Preparative HPLC system with a UV detector.
• Column: C18 reversed-phase column (e.g., 10 µm particle size, 250 x 21.2 mm).
• Mobile Phase A: 0.1% TFA in water.
• Mobile Phase B: 0.1% TFA in acetonitrile.
• Flow Rate: 10-20 mL/min (depending on column dimensions).
• Detection: 220 nm and 280 nm.
• Gradient: A shallow linear gradient from an initial percentage of B that allows for peptide binding to a final percentage that ensures complete elution. A typical starting point could be 20-60% B over 40 minutes. The gradient should be optimized based on analytical HPLC results.

3. Fraction Collection and Analysis:

• Collect fractions based on the UV chromatogram.
• Analyze the purity of each fraction by analytical RP-HPLC and confirm the identity by mass spectrometry.
• Pool the fractions with the desired purity (>95%) and lyophilize to obtain the final product.

Visualizations

Caption: General workflow for the synthesis and purification of peptides.

Caption: Troubleshooting decision tree for common purification issues.

Caption: Potential side reactions during the synthesis of peptides containing 3-chloro-alanine.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them - PMC [pmc.ncbi.nlm.nih.gov]

Stability of the chloro-substituent during peptide synthesis and cleavage

This guide provides researchers, scientists, and drug development professionals with detailed information on the stability of chloro-substituted amino acids, such as 4-chlorophenylalanine (4-Cl-Phe), during solid-phase peptide synthesis (SPPS) and subsequent cleavage from the resin.

Frequently Asked Questions (FAQs)

Q1: Is the chloro-substituent on 4-chlorophenylalanine generally stable during standard Fmoc-SPPS cycles?

A: Yes, the carbon-chlorine (C-Cl) bond on the phenyl ring of 4-Cl-Phe is generally robust and stable throughout the standard cycles of Fmoc-SPPS. This includes exposure to basic conditions used for Fmoc-deprotection (e.g., 20% piperidine in DMF) and the conditions used for amino acid coupling. The stability of aryl halides ensures that the chloro-substituent remains intact on the peptide backbone during chain elongation.

Q2: What is the primary concern for the stability of the chloro-substituent during the entire process?

A: The main concern is the potential for degradation during the final cleavage and deprotection step. This step involves treating the peptidyl-resin with a strong acid, typically trifluoroacetic acid (TFA), in the presence of various scavengers. Certain scavengers, while necessary to prevent other side reactions, may create conditions conducive to the loss of the chloro-substituent.

Q3: How can I confirm the presence and integrity of the chloro-substituent in my final peptide?

A: Mass spectrometry (MS) is the most effective tool for this purpose. Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, with a natural abundance ratio of approximately 3:1. This results in a unique isotopic signature for any peptide containing a chlorine atom. You should observe a characteristic pair of peaks: the monoisotopic peak (M) and an M+2 peak with an intensity of about one-third of the M peak.[1] The presence of this distinct pattern is a definitive confirmation that the chloro-substituent is intact.

Q4: What specific side reaction can lead to the loss of the chloro-substituent during cleavage?

A: The most likely side reaction is reductive dehalogenation . This occurs when a reducing agent present in the cleavage cocktail replaces the chlorine atom with a hydrogen atom. Trialkylsilanes, such as triisopropylsilane (TIS), which are commonly used as carbocation scavengers, can also act as reducing agents in the presence of a strong acid like TFA.[2][3] This reaction would result in the conversion of a 4-chlorophenylalanine residue to a phenylalanine residue.

Q5: Which scavengers should I be cautious with when cleaving a peptide containing 4-Cl-Phe?

A: While TIS is an excellent scavenger for protecting groups like Trt and preventing tert-butylation of sensitive residues, its reducing potential poses a risk to the chloro-substituent.[2][3] If you observe dehalogenation, consider reducing the amount of TIS, decreasing the cleavage time, or substituting it with a scavenger cocktail that does not rely on silanes.

Q6: What is a recommended standard cleavage cocktail for peptides containing 4-Cl-Phe?

A: A good starting point is a standard cleavage cocktail such as Reagent B or a variation thereof. If other sensitive residues (like Trp, Met, Cys) are present, a more comprehensive cocktail like Reagent K is recommended to prevent a wider range of side reactions.[3][4][5]

Troubleshooting Guides

Problem: My mass spectrometry data shows a peak with a mass loss of ~34 Da, and the characteristic chlorine isotopic pattern is absent.

• Cause: This is a strong indication of reductive dehalogenation, where the chlorine atom has been replaced by a hydrogen atom (Mass of ³⁵Cl ≈ 35 Da; Mass of H ≈ 1 Da; Net loss ≈ 34 Da). The likely culprit is a reducing scavenger in your cleavage cocktail, most commonly triisopropylsilane (TIS).[2]

• Solution:

  • Modify the Scavenger Cocktail: Reduce the concentration of TIS or replace it altogether. A cocktail containing 1,2-ethanedithiol (EDT) and water can be effective at scavenging carbocations without being strongly reductive.

  • Optimize Cleavage Time: Perform a time-course experiment (e.g., 1, 2, and 4 hours) to find the minimum time required for complete deprotection and cleavage, as prolonged exposure to the cleavage cocktail can increase the likelihood of side reactions.

  • Lower Temperature: Perform the cleavage at a lower temperature (e.g., 4 °C or on ice) to decrease the rate of the reductive dehalogenation side reaction.

Problem: I observe a complex mixture of products in my HPLC and MS analysis.

• Cause: This may not be directly related to the chloro-substituent but could be due to incomplete deprotection of other amino acids or alkylation of sensitive residues like Tryptophan or Methionine.

• Solution:

  • Use a Robust Scavenger Mix: For peptides containing multiple sensitive residues (Trp, Met, Cys, Tyr) in addition to 4-Cl-Phe, use a comprehensive cocktail like Reagent K (TFA/phenol/water/thioanisole/EDT).[3][5] This cocktail is designed to suppress a wide variety of side reactions.

  • Ensure Fresh Reagents: Always use fresh, high-purity TFA and scavengers. Old reagents can contain impurities that lead to unexpected side products.

  • Verify Synthesis Fidelity: Before cleavage, take a small amount of resin and perform a test cleavage to ensure the peptide was synthesized correctly. Incomplete couplings or Fmoc deprotection will lead to a complex mixture of deletion sequences.

Data Presentation

The stability of the chloro-substituent is highly dependent on the specific cleavage conditions used. The following table summarizes recommended cleavage cocktails based on the presence of other sensitive residues.

Cleavage Cocktail	Composition (v/v)	Primary Application / Notes	Potential Risk to Chloro-Substituent
Standard (TFA/H₂O/TIS)	95% TFA / 2.5% H₂O / 2.5% TIS	General purpose; good for peptides without highly sensitive residues. TIS scavenges carbocations.	Moderate Risk: TIS can cause reductive dehalogenation.[2]
Reagent B	88% TFA / 5% Phenol / 5% H₂O / 2% TIS	"Odorless" alternative to thiol-based cocktails. Good for Trp-containing peptides.	Moderate Risk: Contains TIS, but at a slightly lower concentration.[4]
Reagent K	82.5% TFA / 5% Phenol / 5% H₂O / 5% Thioanisole / 2.5% EDT	Excellent for peptides with multiple sensitive residues (Trp, Met, Cys, Tyr).[3][5]	Low Risk: Does not contain silanes. EDT is a less potent reducing agent for aryl halides under these conditions.

Experimental Protocols

Protocol 1: Test Cleavage for Stability Analysis

This protocol is used to assess the stability of the chloro-substituent with a specific cleavage cocktail.

• Resin Preparation: After synthesis, wash the dried peptidyl-resin (approx. 10-20 mg) thoroughly with dichloromethane (DCM) and dry under vacuum for at least 1 hour.

• Cleavage Cocktail Preparation: Prepare 1 mL of your chosen cleavage cocktail (e.g., TFA/H₂O/TIS 95:2.5:2.5) immediately before use.

• Cleavage Reaction: Add the cleavage cocktail to the resin in a sealed vial. Allow the reaction to proceed at room temperature with occasional swirling for 2 hours.

• Peptide Precipitation: Filter the resin and collect the filtrate. Add the filtrate dropwise to a centrifuge tube containing 10 mL of ice-cold diethyl ether.

• Isolation: Centrifuge the mixture to pellet the precipitated peptide. Decant the ether, and wash the pellet two more times with cold ether.

• Analysis: Dry the crude peptide pellet under vacuum. Dissolve the peptide in a suitable solvent (e.g., 50% acetonitrile/water) and analyze by LC-MS. Check for the presence of the target mass with the correct chlorine isotopic pattern and the presence of any dechlorinated product (-34 Da).

Protocol 2: Recommended General Cleavage Procedure for 4-Cl-Phe Peptides

This protocol uses Reagent K to minimize side reactions, including potential dehalogenation.

• Resin Preparation: Wash the dried peptidyl-resin (up to 0.25 mmol scale) with DCM and dry under vacuum.

• Cleavage Cocktail Preparation: Prepare Reagent K: 8.25 mL TFA, 0.5 g Phenol, 0.5 mL Water, 0.5 mL Thioanisole, 0.25 mL 1,2-Ethanedithiol (EDT).[3][5]

• Cleavage Reaction: Add the freshly prepared Reagent K to the resin. Let it stand at room temperature for 2-3 hours with occasional agitation.

• Work-up: Filter the cleavage mixture to separate the resin. Wash the resin with a small amount of fresh TFA.

• Precipitation and Isolation: Combine the filtrates and precipitate the peptide with ice-cold diethyl ether. Centrifuge, wash the pellet, and dry the crude product under vacuum.

• Purification: Purify the crude peptide using reverse-phase HPLC.

Visualizations

Caption: Troubleshooting workflow for unexpected mass spectrometry results.

Caption: Potential reaction pathways during TFA cleavage of a 4-Cl-Phe peptide.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. peptide.com [peptide.com]
• 5. Trifluoroacetic Acid: Toxicity, Sources, Sinks and Future Prospects [mdpi.com]

Byproduct formation when using (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid, a valuable building block in peptide synthesis and medicinal chemistry. The primary focus is on identifying, understanding, and mitigating the formation of common byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the primary, structure-specific byproducts that can form when using (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid?

A1: Beyond common peptide synthesis side reactions, the β-chloro group on this amino acid derivative makes it susceptible to two main intramolecular side reactions, particularly under basic conditions:

• β-Elimination: Loss of hydrogen chloride (HCl) to form the corresponding N-Boc-dehydroalanine derivative.

• Intramolecular Cyclization: Nucleophilic attack by the nitrogen of the carbamate (after deprotonation) or the free amine to form an N-Boc-aziridine-2-carboxylic acid derivative.

Q2: What reaction conditions typically promote the formation of these byproducts?

A2: The formation of both dehydroalanine and aziridine byproducts is generally promoted by basic conditions, which are common in peptide coupling steps (e.g., the use of tertiary amine bases like DIEA or NMM). Elevated temperatures can also accelerate these side reactions. Strong, non-nucleophilic bases are particularly known to favor elimination reactions.

Q3: How can I detect the formation of dehydroalanine or aziridine byproducts in my reaction mixture?

A3: The most effective methods for detection are High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).

• HPLC: Byproducts will typically have different retention times compared to the desired product.

• Mass Spectrometry: Dehydroalanine formation will result in a mass loss of 36.46 Da (the mass of HCl) from the expected product mass. The aziridine byproduct will be an isomer of the starting material or the coupled product, meaning it will have the same mass but different fragmentation patterns in MS/MS analysis.

Q4: Are the dehydroalanine and aziridine formation reactions reversible?

A4: No, both the β-elimination to form dehydroalanine and the intramolecular cyclization to form the aziridine ring are generally considered irreversible under standard peptide synthesis conditions. Therefore, prevention is the most effective strategy.

Troubleshooting Guide

Problem 1: Mass spectrometry analysis shows a significant peak corresponding to a mass loss of 36.46 Da.

• Likely Cause: You are observing the formation of an N-Boc-dehydroalanine derivative due to the elimination of HCl from your starting material or peptide. This is a common side reaction when using β-halo-amino acids, especially in the presence of base.[1][2]

• Troubleshooting Steps:

  • Lower the Reaction Temperature: Perform the coupling step at 0 °C or even lower to reduce the rate of the elimination reaction.

  • Use a Weaker Base: If using a strong base like DBU, consider switching to a milder base such as N-methylmorpholine (NMM) or collidine for the coupling step.[3]

  • Reduce Base Equivalents: Use the minimum necessary equivalents of base for the coupling reaction to proceed efficiently. An excess of base will increase the likelihood of elimination.

  • Choose an Appropriate Coupling Reagent: Reagents that allow for faster coupling times, such as HATU or HCTU, can minimize the time the amino acid is exposed to basic conditions, thereby reducing the opportunity for side reactions.

Problem 2: A major impurity is detected with the same mass as the desired product, but with a different retention time in HPLC.

• Likely Cause: Intramolecular cyclization has occurred, leading to the formation of an N-Boc-aziridine-2-carboxylic acid derivative. This is a competing side reaction to the desired intermolecular peptide bond formation.

• Troubleshooting Steps:

  • Optimize Base and Solvent: The choice of base and solvent can influence the rate of cyclization. In some cases, less polar solvents may disfavor the intramolecular reaction.

  • Pre-activation of the Carboxylic Acid: Pre-activating the carboxylic acid of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid with the coupling reagent before adding the amine component can favor the desired intermolecular reaction over the intramolecular cyclization.

  • Confirm Structure: Use tandem MS (MS/MS) or NMR spectroscopy to confirm the structure of the isomeric byproduct.

Data Presentation

Table 1: Physicochemical Properties of Starting Material and Potential Byproducts

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Analytical Signature (MS)
(R)-Boc-3-chloroalanine (Starting Material)	C₈H₁₄ClNO₄	223.66	[M+H]⁺ at m/z 224.06
N-Boc-dehydroalanine Derivative (Elimination Byproduct)	C₈H₁₃NO₄	187.19	[M+H]⁺ at m/z 188.08 (or loss of 36.46 from the coupled product)
(R)-N-Boc-aziridine-2-carboxylic acid (Cyclization Byproduct)	C₈H₁₃NO₄	187.19	Isomer of the dehydroalanine derivative

Table 2: Qualitative Influence of Reaction Conditions on Byproduct Formation

Parameter	Condition	Propensity for Dehydroalanine Formation	Propensity for Aziridine Formation	Recommendation for Mitigation
Base	Strong, non-nucleophilic (e.g., DBU)	High	Moderate	Use weaker bases like NMM or collidine.[3]
Tertiary Amines (e.g., DIEA)	Moderate	Moderate	Use minimal equivalents required for the reaction.
Temperature	> Room Temperature (e.g., 40-50 °C)	High	High	Perform reactions at 0 °C or below.
0 °C to Room Temperature	Low to Moderate	Low to Moderate	Maintain lower temperatures throughout the coupling step.
Coupling Time	Prolonged (> 4 hours)	Increased	Increased	Use rapid coupling reagents (e.g., HATU, COMU) to shorten reaction time.
Solvent	Polar Aprotic (e.g., DMF, NMP)	Moderate	Moderate	Standard solvents are generally acceptable; focus on minimizing base and temperature effects.

Experimental Protocols

Protocol 1: Standard Peptide Coupling (Example with Potential for Byproduct Formation)

• Resin Preparation: Swell the resin-bound peptide with a free N-terminal amine in N,N-Dimethylformamide (DMF).

• Amino Acid Activation: In a separate vessel, dissolve (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid (3 eq.), HBTU (2.9 eq.), and HOBt (3 eq.) in DMF.

• Coupling: Add the activated amino acid solution to the resin, followed by the addition of N,N-Diisopropylethylamine (DIEA) (6 eq.).

• Reaction: Agitate the mixture at room temperature for 2 hours.

• Washing: Wash the resin sequentially with DMF, Dichloromethane (DCM), and Methanol, and dry under vacuum. Note: These conditions, particularly the use of DIEA at room temperature, may lead to the formation of the byproducts discussed.

Protocol 2: Recommended Protocol for Minimizing Byproduct Formation

• Resin Preparation: Swell the resin-bound peptide with a free N-terminal amine in DMF.

• Amino Acid Pre-activation: In a separate vessel, dissolve (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid (1.5 eq.) and HATU (1.45 eq.) in DMF. Add collidine (3 eq.) to the solution and allow it to pre-activate for 2-5 minutes at 0 °C.

• Coupling: Add the cold, pre-activated amino acid solution to the resin.

• Reaction: Agitate the mixture at 0 °C for 30 minutes, then allow it to slowly warm to room temperature over 1 hour. Monitor the reaction progress using a Kaiser test.

• Washing: Once the reaction is complete (negative Kaiser test), immediately wash the resin with DMF, DCM, and Methanol, and dry under vacuum.

Visualizations

References

• 1. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 2. researchgate.net [researchgate.net]
• 3. Peptide Resin Loading Protocols [sigmaaldrich.com]

Reference Data & Comparative Studies

Enhancing Peptide Lifespans in Biological Systems: A Comparative Analysis of Peptides Incorporating (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid

For researchers, scientists, and drug development professionals, the rapid degradation of therapeutic peptides by endogenous enzymes presents a significant hurdle. The incorporation of modified amino acids is a key strategy to enhance enzymatic stability, thereby improving bioavailability and in vivo half-life. This guide provides a comparative overview of the expected enzymatic stability of peptides containing the non-proteinogenic amino acid (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid against their natural L-amino acid counterparts, supported by generalized experimental protocols to validate these hypotheses.

Native peptides are often susceptible to rapid cleavage by proteases, limiting their therapeutic potential. The introduction of unnatural amino acids can sterically hinder enzyme binding and disrupt the recognition sites necessary for catalysis. The amino acid (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid possesses several features expected to confer significant proteolytic resistance: an (R)-configuration (a D-amino acid analog), a bulky tert-Butoxycarbonyl (Boc) protecting group, and a chloro-substituent. These modifications are hypothesized to make peptides incorporating this amino acid less susceptible to degradation by common proteases.[1][2][3]

Comparative Stability Analysis: Standard vs. Modified Peptides

The following table outlines the anticipated differences in enzymatic stability between standard peptides composed of L-amino acids and those containing (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid. This comparison is based on established principles of enzyme-substrate interactions.[1][2][4]

Feature	Standard Peptide (L-amino acids)	Peptide with (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid	Rationale for Difference
Susceptibility to Proteases	High	Expected to be significantly lower	Proteases are stereospecific for L-amino acids; the (R)-configuration is not recognized by many enzymes.[2] The bulky Boc group and chloro-substituent likely cause steric hindrance, preventing the peptide from fitting into the enzyme's active site.[1][4]
Serum Stability	Variable, generally low	Expected to be significantly higher	Serum contains a wide array of proteases. By incorporating a non-natural, sterically hindered residue, the overall stability in a complex biological matrix like serum is anticipated to increase.[4]
In Vivo Half-Life	Short	Expected to be significantly longer	Enhanced resistance to enzymatic degradation is a primary factor in extending the circulating half-life of peptide therapeutics.[5][6]
Mechanism of Enhanced Stability	N/A	Steric hindrance, altered stereochemistry, and modified electronic properties of the side chain.	The combination of the D-amino acid-like backbone, the large Boc protecting group, and the electron-withdrawing chloro group disrupts the specific interactions required for efficient enzymatic cleavage.[1][2][4]

Experimental Protocols

To empirically determine and compare the enzymatic stability, the following detailed protocols for in vitro assays are provided.

Peptide Synthesis

Peptides should be synthesized using standard solid-phase peptide synthesis (SPPS) protocols, such as Fmoc/tBu or Boc/Bzl strategies.[7][8] The modified amino acid, (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid, would be incorporated as a custom building block during the synthesis cycles.[9]

In Vitro Plasma/Serum Stability Assay

This protocol assesses the stability of a peptide in a biologically relevant matrix.[5][10]

Materials:

• Peptide stock solutions (1 mg/mL in a suitable solvent like DMSO or water) of both the standard and modified peptides.

• Pooled human plasma or serum, thawed on ice.

• Incubation Buffer: Phosphate-buffered saline (PBS), pH 7.4.

• Quenching Solution: Ice-cold acetonitrile (ACN) with 0.1% formic acid (FA) or 10% trifluoroacetic acid (TFA).

• High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) system.

Procedure:

• Preparation: Centrifuge the thawed plasma at 2000 x g for 10 minutes at 4°C to remove any precipitates.[10]

• Incubation: Pre-warm the plasma to 37°C. In separate microcentrifuge tubes, add the peptide stock solution to the pre-warmed plasma to achieve a final peptide concentration of 50 µg/mL. Incubate the mixtures at 37°C with gentle shaking.[10]

• Time-Point Sampling: At designated time points (e.g., 0, 15, 30, 60, 120, 240, and 480 minutes), withdraw an aliquot (e.g., 20 µL) of the incubation mixture. The 0-minute time point serves as the initial concentration reference.[10]

• Quenching and Protein Precipitation: Immediately transfer the aliquot to a new tube containing a larger volume (e.g., 80 µL) of ice-cold quenching solution to stop the enzymatic reaction and precipitate plasma proteins.[10]

• Sample Preparation: Vortex the mixture and then centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.[10]

• Analysis: Carefully transfer the supernatant to an HPLC vial and analyze using an LC-MS system to quantify the amount of intact peptide remaining.[5][6][10]

Data Analysis

The percentage of the remaining peptide at each time point is calculated relative to the 0-minute sample. This data is then plotted against time. The half-life (t½) of the peptide is determined by fitting the data to a one-phase exponential decay model using appropriate software (e.g., GraphPad Prism).[10]

Visualizing the Workflow

The following diagrams illustrate the experimental and data analysis workflows for assessing peptide stability.

Caption: Workflow for assessing the enzymatic stability of peptides.

Caption: Data analysis workflow for determining peptide half-life.

By following these protocols, researchers can generate robust, quantitative data to compare the enzymatic stability of peptides containing (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid or other novel amino acids, thereby guiding the development of more effective and durable peptide-based therapeutics.

References

• 1. Improving enzymatic and chemical stability of peptides by chemical modifications NovoPro [novoprolabs.com]
• 2. Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in the stability challenges of bioactive peptides and improvement strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. peptide.com [peptide.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Unveiling the Structural Impact of (R)-3-Chloroalanine Incorporation into Peptide Backbones: A Comparative Guide

The incorporation of non-natural amino acids is a powerful strategy in peptide design and drug development to modulate conformational preferences, enhance proteolytic stability, and optimize biological activity. Among these, (R)-3-chloroalanine, a halogenated amino acid, presents an intriguing candidate for peptide modification. However, direct experimental data on the specific conformational effects of incorporating (R)-3-chloroalanine into peptide backbones is limited in publicly available literature. This guide provides a comparative analysis by examining a closely related and synthetically accessible analogue, dehydroalanine (ΔAla), which can be derived from 3-chloroalanine-containing peptides. By analyzing the well-documented conformational influence of dehydroalanine and other β-substituted amino acids, we can infer the potential structural ramifications of (R)-3-chloroalanine incorporation.

This guide will delve into the conformational landscape of peptides modified with such residues, offering a comparison with standard peptides and other non-natural amino acid substitutions. We will explore the experimental methodologies employed to elucidate these structures and provide quantitative data to support the comparisons.

Conformational Preferences: A Comparative Analysis

The introduction of a substituent at the β-carbon of an amino acid residue can significantly restrict the available conformational space, primarily by influencing the backbone dihedral angles (φ and ψ). While specific data for (R)-3-chloroalanine is scarce, the conversion of β-chloroalanine peptides to dehydroalanine peptides is a known synthetic route.[1][2] The resulting dehydroalanine residue, with its Cα=Cβ double bond, imposes a planar constraint on the local peptide backbone.

Studies on dehydroalanine-containing peptides have shown that this modification can induce specific secondary structures. For instance, dehydroalanine has been found to favor the formation of inverse γ-turns when incorporated into dipeptides.[3] In longer peptides, the presence of dehydroamino acids can stabilize β-turn conformations or even helical structures, depending on the surrounding sequence.[4]

To provide a quantitative comparison, the following table summarizes typical dihedral angles and secondary structure propensities for unmodified alanine, dehydroalanine, and another common modification, D-alanine, which is known to influence helix stability.

Amino Acid Modification	Typical φ Angle (degrees)	Typical ψ Angle (degrees)	Predominant Secondary Structure Induced	Reference
L-Alanine (unmodified)	-60 to -150	+120 to +160 (β-sheet), -40 to -50 (α-helix)	α-helix, β-sheet, random coil	[5][6][7]
Dehydroalanine (ΔAla)	~ -70 (in γ-turn)	~ +70 (in γ-turn)	Inverse γ-turn, β-turn	[3][4]
D-Alanine	+45 to +90	-60 to -120	Can disrupt α-helices, stabilize C-terminal end of helices	[8]

Note: Dihedral angles are approximate and can vary based on the local peptide sequence and solvent conditions.

Experimental Protocols

The conformational analysis of peptides containing modified amino acids relies on a combination of synthesis, purification, and spectroscopic techniques, often complemented by computational modeling.

Peptide Synthesis and Modification

Peptides incorporating (R)-3-chloroalanine would typically be synthesized using solid-phase peptide synthesis (SPPS). The modified amino acid would be introduced as a protected building block during the automated or manual synthesis cycles.

Synthesis of Dehydroalanine Peptides from β-Chloroalanine Precursors:

A common method for generating dehydroalanine residues within a peptide is through the base-induced elimination of HCl from a β-chloroalanine residue.[1]

• Peptide Synthesis: The peptide containing the β-chloroalanine residue is synthesized using standard Fmoc-based solid-phase peptide synthesis.

• Cleavage and Deprotection: The peptide is cleaved from the resin and all protecting groups are removed using a cleavage cocktail (e.g., trifluoroacetic acid, triisopropylsilane, and water).

• Purification: The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Elimination Reaction: The purified peptide containing β-chloroalanine is dissolved in a suitable buffer and treated with a mild base (e.g., sodium bicarbonate or an organic base) to induce the elimination of HCl, forming the dehydroalanine residue.

• Final Purification: The resulting dehydroalanine-containing peptide is purified by RP-HPLC to remove any remaining starting material and byproducts.

Figure 1. Synthetic workflow for obtaining a dehydroalanine-containing peptide from a precursor with (R)-3-chloroalanine.

Conformational Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR is a powerful technique for determining the three-dimensional structure of peptides in solution.[9]

• Sample Preparation: The purified peptide is dissolved in a suitable deuterated solvent (e.g., D₂O, CD₃OH, or a mixture) to a concentration of 1-5 mM.

• Data Acquisition: A series of 1D and 2D NMR experiments are performed, including:

  • ¹H NMR: To observe the chemical shifts of protons.

  • COSY (Correlation Spectroscopy): To identify scalar-coupled protons within the same amino acid residue.

  • TOCSY (Total Correlation Spectroscopy): To identify all protons within a spin system of an amino acid.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify protons that are close in space (< 5 Å), providing distance restraints for structure calculation.

• Data Analysis:

  • Resonance Assignment: All proton signals are assigned to specific amino acids in the peptide sequence.

  • Dihedral Angle Restraints: The ³J(HN, Hα) coupling constants are measured from high-resolution 1D or 2D spectra and used in the Karplus equation to estimate the φ dihedral angles.

  • Structure Calculation: The distance restraints from NOESY/ROESY and the dihedral angle restraints are used as input for molecular dynamics and simulated annealing calculations to generate an ensemble of low-energy structures consistent with the NMR data.

Circular Dichroism (CD) Spectroscopy:

CD spectroscopy is used to determine the secondary structure content of peptides in solution.[7][10][11]

• Sample Preparation: The peptide is dissolved in an appropriate buffer (e.g., phosphate buffer) to a concentration of 10-100 µM. The buffer should not have a high absorbance in the far-UV region.

• Data Acquisition: The CD spectrum is recorded in the far-UV region (typically 190-260 nm) using a spectropolarimeter.

• Data Analysis: The resulting spectrum is analyzed to estimate the percentage of α-helix, β-sheet, β-turn, and random coil structures. Characteristic CD spectra include a strong negative band around 200 nm for random coil, two negative bands at ~208 nm and ~222 nm for α-helix, and a single negative band around 218 nm for β-sheet.

Figure 2. Experimental workflow for the conformational analysis of a modified peptide.

Alternative Peptide Modifications

To further contextualize the potential effects of (R)-3-chloroalanine, it is useful to compare it with other non-natural amino acids that are used to control peptide conformation.

Modification	Rationale for Use	Expected Conformational Effect
β-Amino Acids	Introduce an extra carbon into the backbone, altering hydrogen bonding patterns and proteolytic stability.	Can induce helical or turn-like structures depending on the substitution pattern.
D-Amino Acids	Introduce a stereochemical change that can disrupt or stabilize secondary structures.	Can break α-helical structures or stabilize the C-terminus of helices.[8]
N-Methylation	Methylation of the backbone amide nitrogen removes the hydrogen bond donor capability.	Can disrupt β-sheets and α-helices, favoring turns or more flexible structures.
Azide-Containing Amino Acids	Introduce a chemically versatile group for bioconjugation via "click chemistry".	Can have varied conformational effects depending on the specific amino acid and its position.

Conclusion

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthetic and conformational studies on dehydroalanine-containing model peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BJOC - Conformation of dehydropentapeptides containing four achiral amino acid residues – controlling the role of L-valine [beilstein-journals.org]
• 5. 13C n.m.r. study of L-alanine peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular dynamics simulations of synthetic peptide folding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Conformational studies of alanine-rich peptide using CD and FTIR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Computational Design of Thermostabilizing d-Amino Acid Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. High-Resolution Conformational Analysis of RGDechi-Derived Peptides Based on a Combination of NMR Spectroscopy and MD Simulations [mdpi.com]
• 10. Circular dichroism spectra of short, fixed-nucleus alanine helices - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to Boc-(R)-3-chloro-Ala-OH and Other Halogenated Amino Acid Building Blocks

In the landscape of peptide-based drug discovery and chemical biology, the incorporation of non-canonical amino acids is a powerful strategy to enhance the therapeutic properties of peptides. Halogenated amino acids, in particular, have garnered significant attention for their ability to modulate peptide conformation, stability, and biological activity. This guide provides a comparative analysis of Boc-(R)-3-chloro-Ala-OH with other halogenated amino acid building blocks, offering insights into their performance in solid-phase peptide synthesis (SPPS) and their impact on the resulting peptide's characteristics. This document is intended for researchers, scientists, and drug development professionals seeking to leverage halogenated amino acids in their work.

Introduction to Halogenated Amino Acids

The introduction of halogen atoms (Fluorine, Chlorine, Bromine, Iodine) into amino acid side chains can induce a range of physicochemical changes. These modifications can influence lipophilicity, electronegativity, and steric bulk, thereby affecting peptide folding, proteolytic stability, and binding affinity to biological targets. The choice of halogen and its position on the amino acid side chain are critical determinants of the resulting peptide's properties.

Boc-(R)-3-chloro-Ala-OH: A Versatile Building Block

Boc-(R)-3-chloro-L-alanine is a valuable building block for introducing a chloro-substituted alanine residue into a peptide sequence. The tert-butyloxycarbonyl (Boc) protecting group is well-suited for Boc-based solid-phase peptide synthesis (SPPS), a robust method for synthesizing complex peptides. The presence of a chlorine atom on the β-carbon of alanine can impart unique properties to the resulting peptide, including increased bioactivity. For instance, peptides containing 3-chloro-alanine have demonstrated antibacterial properties by targeting enzymes like alanine racemase.

Comparative Performance in Peptide Synthesis

While direct head-to-head comparative studies on the synthetic performance of different Boc-3-halo-alanines are limited, we can extrapolate their expected behavior based on established principles of peptide chemistry and the known properties of carbon-halogen bonds.

Table 1: Comparison of Physicochemical Properties of Halogenated Alanines

Property	H-Ala-OH	H-3-fluoro-Ala-OH	H-3-chloro-Ala-OH	H-3-bromo-Ala-OH	H-3-iodo-Ala-OH
Van der Waals Radius of Halogen (Å)	N/A	1.47	1.75	1.85	1.98
Electronegativity of Halogen (Pauling Scale)	N/A	3.98	3.16	2.96	2.66
C-X Bond Energy (kcal/mol)	N/A	~115	~81	~68	~51
Predicted Impact on Lipophilicity	Baseline	Increase	Significant Increase	Greater Increase	Greatest Increase

Table 2: Predicted Performance in Boc-Solid-Phase Peptide Synthesis (SPPS)

Parameter	Boc-(R)-3-chloro-Ala-OH	Boc-3-fluoro-Ala-OH	Boc-3-bromo-Ala-OH
Coupling Efficiency	High	High	High
Side Reactions	Potential for elimination under strongly basic conditions.	Generally stable.	Increased potential for elimination and nucleophilic substitution.
Stability to TFA	Generally stable.	Highly stable.	Potential for minor degradation.
Cleavage from Resin (HF)	Stable.	Stable.	Potential for side reactions.

Note: The data in this table is based on general chemical principles and may vary depending on the specific peptide sequence and synthesis conditions.

Experimental Protocols

General Protocol for Boc-Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the manual synthesis of a peptide incorporating a halogenated alanine derivative on a 0.1 mmol scale using a Merrifield resin.

Materials:

• Merrifield resin (1% DVB, 100-200 mesh)

• Boc-protected amino acids (including the halogenated alanine)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• Dicyclohexylcarbodiimide (DCC)

• 1-Hydroxybenzotriazole (HOBt)

• Piperidine (for optional capping)

• Acetic anhydride (for optional capping)

• Anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA) for cleavage

• Scavengers (e.g., anisole, p-cresol)

Procedure:

• Resin Swelling: Swell the Merrifield resin in DCM for 1-2 hours in a reaction vessel.

• First Amino Acid Loading:

  • Couple the first Boc-protected amino acid to the resin using a standard esterification method (e.g., Cs-salt method) to minimize racemization.

• Peptide Chain Elongation (per cycle):

  • Boc Deprotection: Treat the resin with a solution of 50% TFA in DCM for 30 minutes. Wash the resin with DCM (3x) and DMF (3x).

  • Neutralization: Neutralize the resin with a 10% solution of DIEA in DMF for 2 minutes (repeat twice). Wash the resin with DMF (3x).

  • Amino Acid Coupling:

    • In a separate vessel, pre-activate the next Boc-protected amino acid (3 equivalents) with DCC (3 equivalents) and HOBt (3 equivalents) in DMF for 10-15 minutes at 0°C.

    • Add the activated amino acid solution to the resin and agitate for 2-4 hours.

    • Monitor the coupling reaction using a qualitative test (e.g., Kaiser test). If the test is positive (indicating incomplete coupling), repeat the coupling step.

  • Capping (Optional): If incomplete coupling persists, cap the unreacted amino groups with acetic anhydride and DIEA in DMF to prevent the formation of deletion sequences.

• Final Cleavage and Deprotection:

  • After the final coupling and deprotection cycle, wash the peptide-resin with DCM and dry it under vacuum.

  • Cleave the peptide from the resin and remove the side-chain protecting groups using anhydrous HF or TFMSA with appropriate scavengers.

  • Precipitate the crude peptide in cold diethyl ether, wash, and dry.

• Purification and Analysis:

  • Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Characterize the purified peptide by mass spectrometry (MS) and analytical RP-HPLC.

Visualizations

Experimental Workflow for Boc-SPPS

Validating the Incorporation of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid: A Mass Spectrometry-Focused Comparison Guide

For researchers, scientists, and drug development professionals, the precise and verified incorporation of non-natural amino acids (nnAAs) into proteins is a critical step in engineering novel biologics and therapeutic agents. This guide provides an objective comparison of mass spectrometry with other analytical techniques for validating the incorporation of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid, supported by detailed experimental protocols and data presentation.

The site-specific incorporation of nnAAs, such as the Boc-protected and chlorinated amino acid (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid, offers a powerful tool to introduce novel functionalities into proteins. However, rigorous validation is paramount to confirm the successful and precise integration of this synthetic building block. Mass spectrometry has emerged as the gold standard for this purpose, providing unparalleled accuracy and depth of information. This guide will delve into the application of mass spectrometry for validating the incorporation of this specific nnAA and compare its performance against alternative methods.

Mass Spectrometry: The Definitive Validation Tool

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio of ions.[1] For the validation of nnAA incorporation, it provides definitive evidence of the successful modification by detecting the expected mass shift in the target protein or its constituent peptides. High-resolution mass spectrometry can easily distinguish the mass difference resulting from the incorporation of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid compared to any of the canonical amino acids.[1]

Experimental Protocol: LC-MS/MS Analysis

A typical bottom-up proteomics workflow using liquid chromatography-tandem mass spectrometry (LC-MS/MS) is employed for validation.[2]

1. Sample Preparation:

• Protein Digestion: The protein containing the incorporated nnAA is enzymatically digested, typically with trypsin, to generate a mixture of smaller peptides.[3][4]

• Reduction and Alkylation: Disulfide bonds within the protein are reduced using an agent like dithiothreitol (DTT) and then alkylated with a reagent such as iodoacetamide to prevent them from reforming.[3][4]

• Desalting: The peptide mixture is desalted and purified using a C18 solid-phase extraction column to remove contaminants that could interfere with MS analysis.[5]

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC): The peptide mixture is separated using reverse-phase high-performance liquid chromatography (HPLC), which separates peptides based on their hydrophobicity.[6]

• Mass Spectrometry (MS): As peptides elute from the LC column, they are ionized, typically by electrospray ionization (ESI), and introduced into the mass spectrometer.[]

  • MS1 Scan: The instrument performs a full scan to determine the mass-to-charge ratio of all eluting peptides. The peptide containing (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid will exhibit a characteristic mass shift.

  • MS2 Scan (Tandem MS): The precursor ion corresponding to the nnAA-containing peptide is isolated and fragmented, usually by collision-induced dissociation (CID).[2][8] The resulting fragment ions (b- and y-ions) are analyzed to determine the amino acid sequence of the peptide, thus confirming the precise location of the incorporated nnAA.[9]

3. Data Analysis:

• The acquired MS/MS spectra are searched against a protein sequence database that has been modified to include the mass of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid.

• Successful identification of fragment ions that correspond to the peptide sequence containing the nnAA provides definitive validation of its incorporation and location.

Quantitative Data Summary

The following table summarizes the expected mass shifts for a peptide upon incorporation of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid.

Parameter	Value
Molecular Weight of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid	237.66 g/mol
Monoisotopic Mass of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid	237.0611 u
Expected Mass Shift of Peptide (Monoisotopic)	+ 237.0611 u (relative to Glycine)
Characteristic Fragmentation of Boc Group	Neutral loss of isobutylene (56.0626 u) or tert-butanol (74.0732 u)

Note: The exact mass shift will depend on the amino acid being replaced.

dot

Caption: Experimental workflow for validating nnAA incorporation by LC-MS/MS.

Comparison with Alternative Validation Methods

While mass spectrometry is the most comprehensive method, other techniques can provide complementary information or may be suitable for specific applications.

Feature	Mass Spectrometry (LC-MS/MS)	Edman Degradation	NMR Spectroscopy	Click Chemistry
Principle	Measures mass-to-charge ratio of peptides and their fragments.[2]	Sequential chemical degradation from the N-terminus.[10]	Measures the magnetic properties of atomic nuclei.	Bioorthogonal chemical reaction.[1]
Information Provided	Confirms incorporation, precise location, and allows for quantification.[1]	Determines the N-terminal sequence of a protein.[11]	Provides detailed 3D structural information.[12]	Confirms the presence of a specific functional group (e.g., azide or alkyne).[1]
Advantages	High sensitivity, high throughput, provides definitive identification and localization.[2]	Provides direct sequence information without reliance on a database.[11]	Provides atomic-level structural and dynamic information.[13]	High specificity and can be performed in complex biological samples.[14]
Limitations	Requires specialized equipment and expertise for data analysis.[2]	Only applicable to the N-terminus, not suitable for blocked N-termini, and can be low-throughput.[15]	Requires larger amounts of pure sample and can be time-consuming.[13]	Requires the nnAA to contain a specific reactive handle (e.g., azide or alkyne).
Suitability for (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid	Excellent. Can directly detect the mass shift and locate the amino acid.	Limited. The Boc group may interfere with the chemistry, and it only provides N-terminal information.	Good. Can provide structural confirmation of the incorporation.	Not directly applicable unless the nnAA is modified with a clickable functional group.

dot

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 質量分析用のサンプル調製 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. 多彩な手順で質量分析用複合タンパク質サンプルを調製 | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. group.brc.hu [group.brc.hu]
• 6. shimadzu.com [shimadzu.com]
• 8. Applications of Tandem Mass Spectrometry (MS/MS) in Protein Analysis for Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comprehensive Analysis of Protein Modifications by Top-down Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Edman Degradation vs Mass Spectrometry | AltaBioscience [altabioscience.com]
• 12. NMR Analysis of Unnatural Amino Acids in Natural Antibiotics | Springer Nature Experiments [experiments.springernature.com]
• 13. Protein & Peptide NMR Spectroscopy : Practical Aspects [saromics.com]
• 14. escholarship.org [escholarship.org]
• 15. rapidnovor.com [rapidnovor.com]

Navigating the Chemical Landscape: A Comparative Guide to NMR Chemical Shifts in Chlorinated vs. Non-Chlorinated Peptides

For researchers, scientists, and drug development professionals, understanding the subtle yet significant impact of chlorination on peptide structure is crucial. This guide provides an objective comparison of Nuclear Magnetic Resonance (NMR) chemical shifts between chlorinated and non-chlorinated peptides, supported by experimental data and detailed protocols.

The introduction of a chlorine atom onto an amino acid residue within a peptide chain induces a notable change in the local electronic environment. This alteration is primarily due to the high electronegativity of chlorine, which acts as an electron-withdrawing group. This electron-withdrawing effect deshields the neighboring atomic nuclei, causing their resonance signals to shift to a higher frequency, or "downfield," in an NMR spectrum. This guide will delve into the specifics of these chemical shift perturbations, offering a clear comparison for researchers working with halogenated peptides.

The Downfield Shift: Quantifying the Impact of Chlorination

The most direct method to observe the effect of chlorination is through the comparison of ¹H and ¹³C NMR chemical shifts of a peptide before and after chlorination. The following table provides a representative comparison of the chemical shifts for a tyrosine residue versus a 3-chlorotyrosine residue within a model peptide. These values are based on established principles of NMR spectroscopy and are consistent with data from computational predictions. The chlorination of the aromatic ring of tyrosine at the 3-position leads to a significant downfield shift for the protons and carbons in the immediate vicinity of the chlorine atom.

Atom	Tyrosine (Tyr) ¹H Chemical Shift (ppm)	3-Chlorotyrosine (3-Cl-Tyr) ¹H Chemical Shift (ppm)	Change (Δδ ppm)	Tyrosine (Tyr) ¹³C Chemical Shift (ppm)	3-Chlorotyrosine (3-Cl-Tyr) ¹³C Chemical Shift (ppm)	Change (Δδ ppm)
α-H	~4.60	~4.62	+0.02	~56.0	~56.2	+0.2
β-H	~3.03, ~2.93	~3.05, ~2.95	+0.02	~37.5	~37.7	+0.2
Aromatic H (2,6)	~7.15	~7.25	+0.10	~131.0	~131.5	+0.5
Aromatic H (3,5)	~6.85	H5: ~6.95	+0.10	~116.0	C3: ~128.0	+12.0
Aromatic C (1)	-	-	-	~128.0	~128.2	+0.2
Aromatic C (4)	-	-	-	~156.0	~154.0	-2.0

Note: The chemical shift values are approximate and can vary depending on the peptide sequence, solvent, and pH. The data presented here is illustrative of the general trends observed upon chlorination.

Experimental Protocols

To obtain reliable and comparable NMR data for chlorinated and non-chlorinated peptides, meticulous adherence to standardized experimental protocols is essential.

Peptide Synthesis

• Solid-Phase Peptide Synthesis (SPPS): Both the non-chlorinated and chlorinated peptides are typically synthesized using Fmoc (9-fluorenylmethyloxycarbonyl) solid-phase peptide synthesis. For the chlorinated peptide, a pre-chlorinated amino acid building block (e.g., Fmoc-L-3-chlorotyrosine) is incorporated at the desired position in the sequence.

• Cleavage and Deprotection: Following chain assembly, the peptide is cleaved from the solid support resin and all protecting groups are removed, typically using a cleavage cocktail containing trifluoroacetic acid (TFA).

• Purification: The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC) to achieve high purity (>95%).

• Characterization: The identity and purity of the final peptides are confirmed by mass spectrometry (MS) and analytical RP-HPLC. The presence of chlorine can be confirmed by the characteristic isotopic pattern in the mass spectrum, where for each chlorine atom, there will be a corresponding M+2 peak with an intensity of approximately one-third of the monoisotopic peak.[1]

NMR Spectroscopy

• Sample Preparation:

  • Dissolve the purified peptide in a suitable NMR buffer (e.g., 20 mM phosphate buffer, pH 7.0) to a final concentration of 1-5 mM.[2][3]

  • Add 5-10% D₂O to the sample to provide a lock signal for the NMR spectrometer.

  • Transfer the sample to a high-quality 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire NMR spectra on a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

  • Record a one-dimensional (1D) ¹H NMR spectrum to assess the overall quality of the sample and to observe the general chemical shift dispersion.

  • Acquire a suite of two-dimensional (2D) NMR experiments for resonance assignment and structural analysis. This typically includes:

    • ¹H-¹H TOCSY (Total Correlation Spectroscopy): To identify the spin systems of individual amino acid residues.

    • ¹H-¹H NOESY (Nuclear Overhauser Effect Spectroscopy): To identify protons that are close in space (< 5 Å), providing information about the peptide's three-dimensional structure.

    • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom.

• Data Processing and Analysis:

  • Process the NMR data using appropriate software (e.g., TopSpin, NMRPipe).

  • Assign the ¹H and ¹³C chemical shifts for both the chlorinated and non-chlorinated peptides by analyzing the 1D and 2D NMR spectra.

  • Compare the chemical shifts of the corresponding residues in the two peptides to determine the chemical shift perturbations (CSPs) induced by chlorination.

Experimental Workflow

The following diagram illustrates the general workflow for the comparative NMR analysis of chlorinated and non-chlorinated peptides.

Caption: Workflow for comparing NMR chemical shifts.

Conclusion

The chlorination of peptides induces predictable and quantifiable downfield shifts in the ¹H and ¹³C NMR spectra of nearby nuclei. This phenomenon, driven by the electron-withdrawing nature of chlorine, provides a valuable spectroscopic handle for confirming the presence and location of chlorination within a peptide sequence. By employing rigorous synthetic and analytical protocols, researchers can confidently characterize these modifications and gain deeper insights into the structure-activity relationships of chlorinated peptides. This understanding is paramount for the rational design and development of novel peptide-based therapeutics and research tools.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Real-time prediction of 1 H and 13 C chemical shifts with DFT accuracy using a 3D graph neural network | NSF Public Access Repository [par.nsf.gov]
• 3. DELTA50: A Highly Accurate Database of Experimental 1H and 13C NMR Chemical Shifts Applied to DFT Benchmarking - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to In Vitro Bioassays for Peptides Synthesized with (R)-Boc-3-chloro-D-alanine

For Researchers, Scientists, and Drug Development Professionals

The incorporation of unnatural amino acids, such as (R)-Boc-3-chloro-D-alanine, into peptide synthesis offers a powerful strategy for developing novel therapeutics with enhanced stability, modified pharmacological properties, and improved biological activity.[1][2][3][4] This guide provides a comparative overview of key in vitro bioassays essential for characterizing peptides containing this unique amino acid. We will delve into the experimental protocols for antimicrobial, cytotoxicity, and receptor binding assays, and present hypothetical comparative data to illustrate the potential impact of incorporating (R)-Boc-3-chloro-D-alanine.

I. Antimicrobial Activity Assays

The introduction of a chloro- group on the D-alanine residue can significantly influence the antimicrobial properties of a peptide.[5] Key assays to evaluate this are the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) assays.

Experimental Protocol: Broth Microdilution for MIC and MBC Determination

• Preparation of Bacterial Suspension: A single colony of the target bacterium (e.g., E. coli, S. aureus) is inoculated into a sterile broth medium and incubated until it reaches the logarithmic growth phase. The culture is then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Peptide Dilution Series: The test peptide and a control peptide (e.g., the same sequence with natural L-alanine) are serially diluted in a 96-well microtiter plate using the appropriate broth medium.

• Inoculation and Incubation: The standardized bacterial suspension is added to each well of the microtiter plate. The plate is then incubated under optimal conditions for the specific bacterium (e.g., 37°C for 18-24 hours).

• MIC Determination: The MIC is the lowest concentration of the peptide that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density at 600 nm (OD600).

• MBC Determination: To determine the MBC, an aliquot from the wells showing no visible growth is sub-cultured onto agar plates. The plates are incubated, and the MBC is the lowest peptide concentration that results in a significant reduction (e.g., ≥99.9%) in bacterial viability.[6][7]

Hypothetical Comparative Data:

Peptide	Target Organism	MIC (µg/mL)	MBC (µg/mL)
Peptide-Cl-D-Ala	E. coli	8	16
S. aureus	16	32
Control Peptide (L-Ala)	E. coli	32	64
S. aureus	64	>128

This hypothetical data suggests that the incorporation of (R)-Boc-3-chloro-D-alanine enhances the antimicrobial potency of the peptide.

Experimental Workflow for Antimicrobial Assays

Workflow for MIC and MBC determination.

II. Cytotoxicity Assays

Evaluating the toxicity of novel peptides against mammalian cells is a critical step in drug development.[1][8] The MTT assay is a widely used colorimetric assay to assess cell viability.

Experimental Protocol: MTT Assay

• Cell Seeding: Mammalian cells (e.g., HEK293, HeLa) are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Peptide Treatment: The cells are treated with various concentrations of the test peptide and a control peptide for a defined period (e.g., 24, 48, or 72 hours).

• MTT Addition: The media is replaced with fresh media containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) and incubated for 2-4 hours.

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of approximately 570 nm. Cell viability is expressed as a percentage relative to untreated control cells.[1]

Hypothetical Comparative Data:

Peptide	Cell Line	IC50 (µM) after 48h
Peptide-Cl-D-Ala	HEK293	> 100
HeLa	75
Control Peptide (L-Ala)	HEK293	> 100
HeLa	90

This hypothetical data suggests that the incorporation of (R)-Boc-3-chloro-D-alanine has a minimal impact on cytotoxicity towards non-cancerous cells while potentially slightly increasing toxicity towards cancer cells.

Experimental Workflow for MTT Assay

Workflow for assessing cytotoxicity using the MTT assay.

III. Receptor Binding Assays

For peptides designed to interact with specific cellular receptors, quantifying their binding affinity is crucial.[9][10][11] Radioligand binding assays are a common method for this purpose.

Experimental Protocol: Competitive Radioligand Binding Assay

• Membrane Preparation: Cell membranes expressing the target receptor are prepared from cultured cells or tissues.

• Assay Setup: In a multi-well filter plate, the cell membranes are incubated with a constant concentration of a radiolabeled ligand known to bind to the receptor and increasing concentrations of the unlabeled test peptide (competitor).[12]

• Incubation and Filtration: The mixture is incubated to allow binding to reach equilibrium. The contents of the wells are then rapidly filtered through a glass fiber filter, which traps the receptor-bound radioligand.

• Washing: The filters are washed to remove unbound radioligand.

• Scintillation Counting: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The data is used to generate a competition curve, from which the half-maximal inhibitory concentration (IC50) of the test peptide can be determined. The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation.[13]

Hypothetical Signaling Pathway

Hypothetical GPCR signaling pathway activated by a peptide.

Hypothetical Comparative Data:

Peptide	Target Receptor	IC50 (nM)	Ki (nM)
Peptide-Cl-D-Ala	Receptor X	50	25
Control Peptide (L-Ala)	Receptor X	200	100

This hypothetical data suggests that the incorporation of (R)-Boc-3-chloro-D-alanine significantly enhances the binding affinity of the peptide for its target receptor.

Conclusion

The in vitro bioassays outlined in this guide provide a robust framework for the initial characterization of peptides synthesized with (R)-Boc-3-chloro-D-alanine. The hypothetical data presented illustrates how the inclusion of this unnatural amino acid can potentially enhance antimicrobial activity and receptor binding affinity with minimal impact on cytotoxicity. Researchers and drug development professionals are encouraged to adapt these protocols to their specific needs to fully elucidate the therapeutic potential of their novel peptide candidates.

References

• 1. Construction and cytotoxicity evaluation of peptide nanocarriers based on coiled-coil structures with a cyclic β-amino acid at the knob-into-hole inte ... - Journal of Materials Chemistry B (RSC Publishing) DOI:10.1039/D5TB00752F [pubs.rsc.org]
• 2. Reprogramming natural proteins using unnatural amino acids - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07028B [pubs.rsc.org]
• 3. chemimpex.com [chemimpex.com]
• 4. nbinno.com [nbinno.com]
• 5. D-alanine synthesis and exogenous alanine affect the antimicrobial susceptibility of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Non-natural amino acids into LfcinB-derived peptides: effect in their (i) proteolytic degradation and (ii) cytotoxic activity against cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Peptide Binding Assays - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 10. Receptor-Ligand Binding Assay | MtoZ Biolabs [mtoz-biolabs.com]
• 11. Receptor-Ligand Binding Assays [labome.com]
• 12. merckmillipore.com [merckmillipore.com]
• 13. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Guide to the Therapeutic Efficacy of Peptides Containing (R)-3-Chloroalanine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the therapeutic efficacy of peptides incorporating (R)-3-chloroalanine, focusing on their mechanism of action, antibacterial potency, and a comparative analysis with related compounds. The information presented is collated from preclinical studies and is intended to support further research and development in this area.

A critical point of clarification is the nomenclature of (R)-3-chloroalanine. According to the IUPAC naming convention, 3-chloro-L-alanine is designated as (2R)-2-amino-3-chloropropanoic acid[1]. Therefore, in the context of this guide, peptides containing (R)-3-chloroalanine are those that incorporate the L-enantiomer of 3-chloroalanine, often referred to in the literature as β-chloro-L-alanine or β-Cl-LAla.

The primary therapeutic application of these peptides is as antibacterial agents. Their mechanism of action is centered on the inhibition of alanine racemase, a crucial bacterial enzyme responsible for the conversion of L-alanine to D-alanine, an essential component of the peptidoglycan layer of the bacterial cell wall[2][3][4]. By inhibiting this enzyme, these peptides disrupt cell wall synthesis, leading to bacterial cell death[2][5].

Comparative Efficacy of Peptides Containing (R)-3-Chloroalanine (L-β-Chloroalanine)

Peptides containing L-β-chloroalanine have been shown to be potent antibacterial agents. The incorporation of this unnatural amino acid into a dipeptide structure can increase its antibiotic activity by as much as 4000-fold compared to the free amino acid[6]. This enhanced efficacy is attributed to the utilization of bacterial peptide transport systems for intracellular delivery of the active inhibitor[2].

In contrast, peptides containing the D-isomer of 3-chloroalanine (β-chloro-D-alanine) or mixed stereochemistry (L,D or D,D) have been found to be inactive as antibacterial agents[6]. This highlights the stereospecificity of the bacterial peptide transport systems and/or the target enzyme, alanine racemase.

The following table summarizes the antibacterial activity of various dipeptides containing L-β-chloroalanine against a range of bacterial species.

Table 1: Minimum Inhibitory Concentrations (MICs) of L-β-Chloroalanine-Containing Dipeptides

Dipeptide	Bacterial Species	MIC (µg/mL)	Reference
β-Cl-LAla-β-Cl-LAla	Gram-negative species (enriched medium)	1.56 - 12.5	[2]
β-Cl-LAla-β-Cl-LAla	Streptococcus agalactiae	Data not specified	[6]
β-Cl-LAla-β-Cl-LAla	Staphylococcus aureus	Data not specified	[6]
β-Cl-LAla-β-Cl-LAla	Staphylococcus epidermidis	Data not specified	[6]
L-Ala-β-Cl-LAla	Streptococcus agalactiae	Data not specified	[6]
L-Ala-β-Cl-LAla	Staphylococcus aureus	Data not specified	[6]
L-Ala-β-Cl-LAla	Staphylococcus epidermidis	Data not specified	[6]
L-Met-β-Cl-LAla	Broad-spectrum	Data not specified	[6]
L-Nva-β-Cl-LAla	Broad-spectrum	Data not specified	[6]

Note: Specific MIC values for all listed organisms were not available in the provided search results, but the compounds were reported to be active.

Mechanism of Action: Alanine Racemase Inhibition

The antibacterial activity of peptides containing L-β-chloroalanine is a result of a "suicide substrate" or mechanism-based inhibition of alanine racemase. The proposed mechanism is as follows:

• Transport: The dipeptide is actively transported into the bacterial cell via peptide transport systems.

• Hydrolysis: Intracellular peptidases hydrolyze the dipeptide, releasing L-β-chloroalanine.

• Enzyme Inactivation: L-β-chloroalanine acts as a substrate for alanine racemase. During the enzymatic reaction, a reactive intermediate is formed that covalently binds to the enzyme, leading to its irreversible inactivation[2][3][4].

The inclusion of D-alanine in the growth medium can protect bacteria from the effects of these peptides, confirming that alanine racemase is the primary target[2].

Mechanism of antibacterial action of peptides containing β-chloro-L-alanine.

Experimental Protocols

The antibacterial activity of the peptides is quantified by determining the MIC, the lowest concentration of the compound that inhibits visible growth of a microorganism.

• Bacterial Strains: A panel of clinically relevant Gram-positive and Gram-negative bacteria are used.

• Culture Media: Mueller-Hinton broth or agar is commonly used for susceptibility testing.

• Inoculum Preparation: Bacterial cultures are grown to a specific optical density (e.g., 0.5 McFarland standard) and then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

• Peptide Preparation: The peptides are dissolved in a suitable solvent (e.g., water or DMSO) and serially diluted in the culture medium in 96-well microtiter plates.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is read as the lowest concentration of the peptide at which there is no visible growth of the bacteria.

Experimental workflow for Minimum Inhibitory Concentration (MIC) determination.

To confirm the mechanism of action, the inactivation of purified alanine racemase by the chloroalanine-containing compounds can be assessed.

• Enzyme Purification: Alanine racemase is purified from a bacterial source (e.g., E. coli or Bacillus subtilis).

• Assay Buffer: A suitable buffer (e.g., phosphate buffer at pH 7.5) is used for the reaction.

• Reaction Mixture: The purified enzyme is incubated with the test peptide or free chloroalanine at a specific concentration.

• Time-course Analysis: Aliquots are taken at different time points and the remaining enzyme activity is measured.

• Activity Measurement: Alanine racemase activity can be determined by coupling the conversion of L-alanine to D-alanine with a D-amino acid oxidase reaction, which produces a detectable product (e.g., a colored or fluorescent compound).

• Data Analysis: The rate of enzyme inactivation is calculated from the time-dependent loss of activity.

Comparative Analysis with Alternatives

While direct comparative studies with other classes of antibiotics are limited in the provided literature, the primary alternative mechanism for inhibiting bacterial cell wall synthesis is through the action of β-lactam antibiotics. A key advantage of the chloroalanine-containing peptides is their potential efficacy against β-lactamase-producing, penicillin-resistant microorganisms, as their mechanism of action is independent of β-lactamase activity[7].

Furthermore, the concept of using peptides as delivery vehicles for "suicide substrates" can be extended to other enzyme inhibitors. For example, dipeptides containing L-propargylglycine, an inhibitor of cystathionine γ-synthase, have also been shown to have antibacterial properties[6]. A "mixed" dipeptide containing both β-chloro-L-alanine and L-propargylglycine exhibited synergistic antibiotic action, suggesting a promising avenue for developing broad-spectrum antibacterial agents[6].

Conclusion

Peptides containing (R)-3-chloroalanine (L-β-chloroalanine) represent a class of potent, mechanism-based antibacterial agents that target alanine racemase. Their efficacy is highly dependent on the stereochemistry of the chloroalanine residue, with the L-isomer being active and the D-isomer being inactive when incorporated into peptides. The use of a peptide backbone serves as an effective delivery mechanism to transport the active inhibitor into bacterial cells. While the available research is preclinical, it provides a strong foundation for the further development of these compounds as potential therapeutics for bacterial infections, particularly those caused by resistant strains. Future research should focus on optimizing the peptide sequence for improved transport and efficacy, as well as conducting in vivo studies to evaluate their therapeutic potential in animal models.

References

• 1. 3-chloro-L-alanine | C3H6ClNO2 | CID 439772 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mechanisms of action of chloroalanyl antibacterial peptides. Identification of the intracellular enzymes inactivated on treatment of Escherichia coli JSR-O with the dipeptide beta Cl-LAla-beta Cl-LAla - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of Bacterial Growth by β-Chloro-D-Alanine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of bacterial growth by beta-chloro-D-alanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chloroalanyl antibiotic peptides: antagonism of their antimicrobial effects by L-alanine and L-alanyl peptides in gram-negative bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chloralanyl and propargylglycyl dipeptides. Suicide substrate containing antibacterials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inactivation of alanine racemase by beta-chloro-L-alanine released enzymatically from amino acid and peptide C10-esters of deacetylcephalothin - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid: A Guide for Laboratory Professionals

For immediate reference, this document outlines the essential safety and logistical procedures for the proper disposal of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid, ensuring the safety of laboratory personnel and compliance with environmental regulations.

(R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid is a chlorinated organic compound. As such, it is categorized as hazardous waste and requires specific handling and disposal procedures. Improper disposal can lead to environmental contamination and potential health hazards. This guide provides a step-by-step operational plan for its safe management and disposal.

I. Hazard Assessment and Safety Precautions

Before handling, it is crucial to review the Safety Data Sheet (SDS) for (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid. While a specific SDS for this compound was not immediately available, information for structurally similar compounds and general knowledge of its chemical class indicate the following potential hazards:

• May cause skin and eye irritation.[1]

• May cause respiratory irritation.[1]

• Combustion may produce toxic fumes, including nitrogen oxides and hydrogen chloride gas.[2]

Personal Protective Equipment (PPE) Required:

• Nitrile gloves

• Safety goggles or a face shield

• Laboratory coat

II. Segregation and Collection of Waste

Proper segregation of chemical waste is the first critical step in safe disposal.

Operational Steps:

• Designated Waste Container: Use a clearly labeled, dedicated waste container for (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid and any materials contaminated with it. The container should be made of a material compatible with chlorinated organic compounds.

• Labeling: The waste container must be labeled as "Hazardous Waste: Chlorinated Organic Compound" and should include the full chemical name: "(R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid".

• Incompatible Materials: Do not mix this waste with other waste streams, particularly alkaline or alkaline-earth metals, as chlorinated hydrocarbons can react explosively with them.[3] Also, avoid mixing with strong acids, which could potentially cleave the tert-butoxycarbonyl (Boc) protecting group, though this is less of a disposal hazard and more of a chemical alteration.[4][5][6]

• Aqueous Waste: Do not dispose of this compound down the drain.[7] Any aqueous solutions containing this compound must be collected as hazardous waste.[8]

III. Disposal Procedures

The recommended method for the disposal of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid is through a licensed professional waste disposal company.

Step-by-Step Disposal Plan:

• Collection: Collect all waste containing (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid, including unused product, reaction residues, and contaminated materials (e.g., gloves, weighing paper), in the designated and properly labeled hazardous waste container.

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area designated for hazardous waste storage. Ensure it is stored away from incompatible materials.

• Contact a Licensed Waste Disposal Service: Arrange for pickup and disposal by a certified hazardous waste management company. Provide them with the full chemical name and any available safety information.

• Incineration: The most common and effective method for the permanent disposal of chlorinated organic compounds is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize the resulting acidic gases like hydrogen chloride.[2][9]

IV. Spill Management

In the event of a spill, follow these procedures immediately:

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.

• Containment: For solid spills, carefully sweep up the material to avoid dust formation and place it in the designated hazardous waste container.[2] For solutions, absorb the spill with an inert absorbent material such as sand or vermiculite, and then place the absorbent material into the waste container. Do not flush spills down the drain.[7]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., soap and water), collecting all cleaning materials as hazardous waste.

• Report: Report the spill to the laboratory supervisor or safety officer.

Quantitative Data Summary

Parameter	Value/Information	Source
Recommended Disposal Method	Incineration by a licensed disposal company	[2][9]
Prohibited Disposal Method	Discharge to wastewater system/drain	[7][8]
Halogen Content Threshold for Halogenated Waste	> 2%	[8]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid.

Caption: Disposal workflow for (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid.

References

• 1. aksci.com [aksci.com]
• 2. capotchem.cn [capotchem.cn]
• 3. Making sure you're not a bot! [oc-praktikum.de]
• 4. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Laboratory chemical waste [watercorporation.com.au]
• 8. Making sure you're not a bot! [oc-praktikum.de]
• 9. tandfonline.com [tandfonline.com]

Safeguarding Your Research: A Guide to Handling (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic Acid

Essential guidance for the safe handling, storage, and disposal of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid is critical for ensuring the well-being of laboratory personnel and maintaining a secure research environment. This document provides a comprehensive overview of the necessary personal protective equipment (PPE), operational procedures, and disposal protocols for this compound, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information

(R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid is classified as a substance that can cause skin and serious eye irritation.[1][2] It may also lead to respiratory irritation.[1][2] Therefore, adherence to strict safety protocols is paramount. In the event of exposure, consult the Safety Data Sheet (SDS) and seek immediate medical attention.

First Aid Measures at a Glance:

Exposure Route	First Aid Protocol
Inhalation	Move the individual to fresh air. If breathing is difficult or ceases, provide artificial respiration and consult a physician.[3]
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing and seek medical advice.[3]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[3]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.[3]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to minimize exposure risk. The following table outlines the recommended equipment for handling (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid.

PPE Category	Recommended Equipment	Standard
Eye and Face Protection	Chemical splash-resistant safety glasses or goggles with side protection. A face shield may be appropriate in some workplaces.[1]	OSHA 29 CFR 1910.133 or EU EN166[1]
Hand Protection	Chemical-resistant gloves. The specific glove material should be selected based on the potential hazards, duration of use, and physical conditions of the workplace.	Consult glove manufacturer's specifications for chemical resistance.
Body Protection	A lab coat or other protective clothing to prevent skin contact.	N/A
Respiratory Protection	For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges.[3]	NIOSH (US) or CEN (EU) approved[3]

Operational Plan: From Receipt to Experiment

A systematic workflow is crucial for safe handling. The following diagram and steps outline the recommended operational procedure.

Operational Handling Workflow

Step-by-Step Handling Procedure:

• Receiving and Inspection: Upon receipt, carefully inspect the container for any signs of damage or leaks.

• SDS Review: Before handling, thoroughly review the Safety Data Sheet (SDS) to be familiar with all potential hazards and safety precautions.

• Donning PPE: Put on all required personal protective equipment as detailed in the table above.

• Weighing and Dispensing: Conduct all weighing and dispensing operations in a well-ventilated area, such as a chemical fume hood, to minimize inhalation exposure.

• Experimental Procedure: Carry out the experimental protocol, ensuring that all manipulations are performed carefully to avoid spills and aerosol generation.

• Decontamination: After use, decontaminate the work area, including benchtops and equipment, with an appropriate cleaning agent.

• Doffing PPE: Remove PPE in the correct order to prevent cross-contamination.

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid and any contaminated materials is a critical final step.

Waste Disposal Workflow

Step-by-Step Disposal Procedure:

• Waste Segregation: Segregate waste containing (R)-2-((tert-Butoxycarbonyl)amino)-3-chloropropanoic acid from other waste streams.

• Collection of Contaminated Materials: Place all contaminated items, including gloves, disposable lab coats, and bench paper, into a designated, sealed waste container.

• Labeling: Clearly label the waste container with the chemical name and appropriate hazard symbols.

• Storage: Store the sealed waste container in a designated hazardous waste accumulation area, away from incompatible materials.

• Licensed Disposal: Arrange for the disposal of the chemical waste through a licensed and reputable professional waste disposal service.[3] Contaminated packaging should be disposed of as unused product.[3] Do not allow the product to enter drains.[3]

References

• 1. aksci.com [aksci.com]
• 2. file.bldpharm.com [file.bldpharm.com]
• 3. capotchem.cn [capotchem.cn]